3-Methylhept-1-yn-3-ol

• CAS: 17356-17-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Methylhept-1-yn-3-ol: Properties, Synthesis, and Applications

This technical guide provides a comprehensive overview of 3-methylhept-1-yn-3-ol, a tertiary propargylic alcohol with significant potential in synthetic organic chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, structure, synthesis, and applications.

Introduction and Molecular Architecture

3-Methylhept-1-yn-3-ol is an organic compound featuring a terminal alkyne and a tertiary alcohol functional group. This unique bifunctionality makes it a versatile building block in the synthesis of complex molecular architectures.[1] The presence of the hydroxyl group and the carbon-carbon triple bond on the same chiral center offers multiple avenues for stereoselective transformations, making it a molecule of interest for the synthesis of novel pharmaceutical intermediates.[2][3]

The structural representation of 3-Methylhept-1-yn-3-ol is as follows:

Caption: 2D Structure of 3-Methylhept-1-yn-3-ol

Physicochemical and Spectroscopic Properties

The molecular formula of 3-methylhept-1-yn-3-ol is C₈H₁₄O, with a molecular weight of 126.20 g/mol .[4] A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₈H₁₄O	[4]
Molecular Weight	126.20 g/mol	[4]
CAS Number	17356-17-1	[4]
Canonical SMILES	CCCCC(C)(C#C)O	[4]
Purity	>95% (typically available)	[4]

Spectroscopic Data (Predicted)

While explicit, publicly available spectra for 3-methylhept-1-yn-3-ol are scarce, its spectroscopic characteristics can be reliably predicted based on its structure and data from analogous compounds.[5][6]

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule.

• δ ~2.4 ppm (s, 1H): Acetylenic proton (-C≡C-H ).

• δ ~1.5-1.6 ppm (m, 2H): Methylene protons adjacent to the chiral center (-CH₂ -C(OH)).

• δ ~1.2-1.4 ppm (m, 4H): Methylene protons of the butyl chain (-CH₂-CH₂ -CH₂ -CH₃).

• δ ~1.2 ppm (s, 3H): Methyl protons attached to the chiral center (-C(OH)-CH₃ ).

• δ ~0.9 ppm (t, 3H): Terminal methyl protons of the butyl chain (-CH₂-CH₃ ).

• Variable ppm (s, 1H): Hydroxyl proton (-OH ), chemical shift is dependent on solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will provide information on the carbon framework.

• δ ~87 ppm: Quaternary alkyne carbon (-C ≡CH).

• δ ~71 ppm: Acetylenic carbon (-C≡C H).

• δ ~68 ppm: Tertiary carbon bearing the hydroxyl group (C -OH).

• δ ~45 ppm: Methylene carbon adjacent to the chiral center.

• δ ~30 ppm: Methyl carbon attached to the chiral center.

• δ ~27 ppm: Methylene carbon of the butyl chain.

• δ ~23 ppm: Methylene carbon of the butyl chain.

• δ ~14 ppm: Terminal methyl carbon of the butyl chain.

IR (Infrared) Spectroscopy: The IR spectrum will show characteristic absorption bands for the alkyne and hydroxyl functional groups.

• ~3300 cm⁻¹ (strong, sharp): C-H stretch of the terminal alkyne.

• ~3400 cm⁻¹ (strong, broad): O-H stretch of the alcohol.

• ~2100 cm⁻¹ (weak, sharp): C≡C stretch of the terminal alkyne.

• ~2960-2870 cm⁻¹ (strong): C-H stretches of the alkyl groups.

Synthesis of 3-Methylhept-1-yn-3-ol

The most direct and efficient method for the synthesis of 3-methylhept-1-yn-3-ol is the Grignard reaction. This involves the nucleophilic addition of an ethynylmagnesium halide to a ketone.[7] In this case, the reaction of ethynylmagnesium bromide with 2-hexanone yields the desired tertiary propargylic alcohol.

Reaction Pathway

Caption: Synthesis of 3-Methylhept-1-yn-3-ol via Grignard Reaction.

Experimental Protocol

Materials:

• 2-Hexanone

• Ethynylmagnesium bromide (0.5 M solution in THF)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-necked flask, dropping funnel, condenser)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: A flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere of nitrogen is charged with a solution of 2-hexanone in anhydrous THF.

• Grignard Addition: The flask is cooled to 0 °C in an ice bath. The solution of ethynylmagnesium bromide in THF is added dropwise to the stirred solution of 2-hexanone via the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: The resulting mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation or flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used to prevent the quenching of the Grignard reagent.[8]

• Inert Atmosphere: An inert atmosphere of nitrogen or argon is necessary to prevent the reaction of the Grignard reagent with atmospheric oxygen and moisture.

• Low-Temperature Addition: The addition of the Grignard reagent at a low temperature helps to control the exothermicity of the reaction and minimize the formation of side products.

• Aqueous Work-up with Ammonium Chloride: A saturated solution of ammonium chloride is a mild acid source used to protonate the intermediate magnesium alkoxide to the desired alcohol and to quench any unreacted Grignard reagent. It is preferred over strong acids to avoid potential acid-catalyzed side reactions of the product.

Applications in Research and Drug Development

Propargyl alcohols, including 3-methylhept-1-yn-3-ol, are valuable intermediates in organic synthesis and medicinal chemistry.[9][10] The presence of both a hydroxyl group and a terminal alkyne allows for a wide range of chemical transformations.

• Pharmaceutical Intermediates: The propargyl alcohol moiety is a key structural feature in many biologically active molecules and serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs).[11] These compounds are often used in the development of anticancer and antiviral drugs.[10][11]

• Synthesis of Heterocycles: The dual functionality of propargylic alcohols makes them excellent starting materials for the synthesis of various heterocyclic compounds, which are core structures in many pharmaceuticals.[2][3]

• Click Chemistry: The terminal alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry," for the construction of complex molecules.

• Coupling Reactions: The alkyne functionality can undergo various coupling reactions, such as the Sonogashira coupling, to form carbon-carbon bonds, enabling the elaboration of the molecular structure.[11]

Safety and Handling

While a specific safety data sheet (SDS) for 3-methylhept-1-yn-3-ol is not widely available, its hazards can be inferred from similar compounds. It should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The GHS symbol GHS07 (exclamation mark) is associated with this compound, indicating that it may cause skin and eye irritation, and may be harmful if swallowed or inhaled.[4]

Inferred GHS Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Conclusion

3-Methylhept-1-yn-3-ol is a versatile and valuable building block in organic synthesis with significant potential for applications in drug discovery and materials science. Its straightforward synthesis via the Grignard reaction and the reactivity of its dual functional groups make it an attractive starting material for the construction of complex and biologically relevant molecules. This guide provides a foundational understanding of its properties, synthesis, and potential applications to aid researchers in leveraging this compound in their scientific endeavors.

References

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• Sinobio Chemistry. (2024, February 5). What Is Propargyl Alcohol？. [Link]

• Application of Hydroxy Propargylic Alcohols in Organic Synthesis. (2025, November 29). PubMed. [Link]

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• material safety data sheet. (n.d.). Retrieved from [Link]

• Ponder, J. (n.d.). I The Synthesis of CMethyl-3-heptanol and I 4-Methyl-3-heptanone. Jay Ponder Lab. [Link]

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Spectroscopic Profile of 3-Methylhept-1-yn-3-ol: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for 3-Methylhept-1-yn-3-ol (CAS No: 17356-17-1, Molecular Formula: C₈H₁₄O).[1] As a tertiary acetylenic alcohol, this compound possesses a unique combination of functional groups that give rise to a distinct spectroscopic signature. Understanding this signature is paramount for researchers in synthetic chemistry, materials science, and drug development for unequivocal identification and quality control. This document synthesizes predicted data with foundational spectroscopic principles to offer a robust interpretative framework for its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Spectroscopic Overview

3-Methylhept-1-yn-3-ol is a chiral molecule featuring a tertiary alcohol at the C3 position, which also serves as a stereocenter. The structure incorporates a terminal alkyne (ethynyl group) and a butyl chain, imparting both hydrophilic and lipophilic characteristics. The key structural features to be identified by spectroscopy are the hydroxyl group (-OH), the terminal alkyne (C≡C-H), the quaternary carbon (C3), and the aliphatic butyl chain.

The following diagram illustrates the logical workflow for the spectroscopic analysis of this molecule, starting from the molecular structure and branching into the expected outputs from each analytical technique.

Caption: Workflow for the spectroscopic characterization of 3-Methylhept-1-yn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 3-Methylhept-1-yn-3-ol, both ¹H and ¹³C NMR provide critical, complementary information.

Experimental Protocol: NMR

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Methylhept-1-yn-3-ol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ can be advantageous for observing the exchangeable hydroxyl proton.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Obtain a standard proton spectrum. Key parameters include a spectral width of ~16 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 8-16 scans), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A wider spectral width (~220 ppm) is required. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary, especially for the quaternary carbon.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The ¹H NMR spectrum is expected to show distinct signals for each unique proton environment. The integration values will correspond to the number of protons giving rise to each signal.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~2.4	Singlet (s)	1H	H -1 (C≡C-H )	The acetylenic proton is characteristically found in this region and appears as a singlet as it has no adjacent protons.
~1.8 - 2.0	Singlet (s, broad)	1H	OH	The hydroxyl proton signal is often broad and its chemical shift is concentration and solvent-dependent. It typically does not couple with other protons.
~1.6 - 1.7	Multiplet (m)	2H	H -4 (CH ₂)	These protons are adjacent to a chiral center and a methylene group, leading to a complex splitting pattern.
~1.45	Singlet (s)	3H	C3-CH ₃	The methyl group attached to the quaternary carbon (C3) is a singlet as there are no protons on the adjacent carbon to couple with.
~1.3 - 1.4	Multiplet (m)	4H	H -5, H -6 (CH ₂-CH ₂)	The signals for these two methylene groups in the butyl chain will likely overlap, creating a complex multiplet.
~0.9	Triplet (t)	3H	H -7 (CH ₃)	The terminal methyl group of the butyl chain will appear as a triplet due to coupling with the adjacent CH₂ group (n+1 rule, 2+1=3).

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will show a single peak for each of the eight unique carbon atoms in the molecule.

Predicted Chemical Shift (δ, ppm)	Carbon Assignment	Rationale
~86	C -1 (C ≡CH)	The terminal sp-hybridized carbon of the alkyne appears at a lower field than the internal one.
~72	C -2 (C ≡CH)	The internal sp-hybridized carbon (C2) is shifted downfield relative to the terminal C1.
~68	C -3 (Quaternary C -OH)	The sp³ carbon bearing the hydroxyl group and connected to the alkyne is found in this characteristic range. Quaternary carbons often show a weaker signal.[2]
~45	C -4 (C H₂)	The methylene carbon adjacent to the tertiary alcohol.
~29	C3-C H₃	The methyl group attached to the quaternary center.
~25	C -5 (C H₂)	Aliphatic methylene carbon.
~22	C -6 (C H₂)	Aliphatic methylene carbon.
~14	C -7 (C H₃)	The terminal methyl carbon of the butyl chain, typically found in the most upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the key functional groups within a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: IR

• Sample Preparation: The spectrum can be acquired using a neat liquid sample between two salt plates (e.g., NaCl or KBr) or as a thin film on a single salt plate.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean, empty sample compartment should be taken first.

Predicted IR Absorption Bands

The IR spectrum of 3-Methylhept-1-yn-3-ol is dominated by absorptions from the O-H and C≡C-H groups.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Interpretation
~3300 (strong, broad)	O-H stretch	Tertiary Alcohol (-OH)	The broadness of this peak is due to hydrogen bonding. This is a highly characteristic band for alcohols.
~3300 (strong, sharp)	≡C-H stretch	Terminal Alkyne (C≡C-H)	This sharp peak often appears superimposed on the broad O-H stretch. Its sharpness is a key diagnostic feature for a terminal alkyne.
~2960-2850 (medium-strong)	C-H stretch	Aliphatic (CH₃, CH₂)	These absorptions correspond to the stretching vibrations of the sp³-hybridized C-H bonds in the methyl and butyl groups.
~2120 (weak-medium, sharp)	C≡C stretch	Alkyne (-C≡C-)	The carbon-carbon triple bond stretch is often weak but sharp. Its presence confirms the alkyne functionality.
~1150 (medium)	C-O stretch	Tertiary Alcohol (C-OH)	The stretching vibration of the carbon-oxygen single bond in a tertiary alcohol typically appears in this region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure. Electron Ionization (EI) is a common technique that leads to predictable fragmentation.

Experimental Protocol: MS

• Sample Introduction: The sample is typically introduced via a Gas Chromatography (GC) system (GC-MS), which separates the sample from any impurities before it enters the mass spectrometer. Direct infusion is also possible.

• Ionization: Electron Ionization (EI) at 70 eV is standard. This high-energy method causes fragmentation.

• Analysis: A mass analyzer (e.g., a quadrupole) separates the ions based on their mass-to-charge (m/z) ratio.

Predicted Mass Spectrum (Electron Ionization)

The molecular weight of 3-Methylhept-1-yn-3-ol is 126.19 g/mol .[1] The molecular ion peak (M⁺) is expected at m/z = 126. However, for tertiary alcohols, this peak may be weak or absent due to rapid fragmentation.[3]

m/z Value	Proposed Fragment Ion	Fragmentation Pathway	Significance
126	[C₈H₁₄O]⁺	Molecular Ion (M⁺)	Confirms the molecular weight. May be weak or absent.
111	[M - CH₃]⁺	Loss of a methyl group (α-cleavage)	A common fragmentation for tertiary alcohols, leading to a stable oxonium ion.
97	[M - C₂H₅]⁺	Loss of an ethyl group (from the butyl chain)	Less favorable than loss of the larger butyl group.
83	[M - C₃H₅]⁺	Complex rearrangement
69	[M - C₄H₉]⁺	Loss of the butyl radical (α-cleavage)	A very prominent peak is expected from the cleavage of the C-C bond adjacent to the oxygen, resulting in the loss of the butyl chain. This is a major fragmentation pathway for this molecule.
57	[C₄H₉]⁺	Butyl cation	The fragment corresponding to the lost butyl group.
43	[C₃H₇]⁺	Propyl cation	Further fragmentation of the butyl chain.

The following diagram illustrates the primary α-cleavage fragmentation pathways expected for 3-Methylhept-1-yn-3-ol in an EI-MS experiment.

Caption: Major α-cleavage fragmentation pathways for 3-Methylhept-1-yn-3-ol.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and self-validating spectroscopic profile for 3-Methylhept-1-yn-3-ol. The ¹H and ¹³C NMR spectra define the carbon-hydrogen framework, IR spectroscopy confirms the presence of the critical hydroxyl and terminal alkyne functional groups, and mass spectrometry verifies the molecular weight and reveals characteristic fragmentation patterns consistent with a tertiary alcohol structure. This guide serves as a foundational reference for researchers, enabling confident identification and characterization of this versatile chemical compound.

References

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An In-Depth Technical Guide to 3-Methylhept-1-yn-3-ol: Synthesis, Properties, and Applications

An authoritative guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and versatile applications of the tertiary propargyl alcohol, 3-Methylhept-1-yn-3-ol.

Introduction

3-Methylhept-1-yn-3-ol is a valuable chemical intermediate characterized by the presence of both a hydroxyl group and a terminal alkyne. This bifunctional nature makes it a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures relevant to medicinal chemistry and materials science. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and key applications, with a focus on the practical insights required by professionals in the field.

IUPAC Name: 3-Methylhept-1-yn-3-ol[1] CAS Number: 17356-17-1[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methylhept-1-yn-3-ol is presented in the table below. These properties are crucial for its handling, reaction setup, and purification.

Property	Value	Source
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Appearance	Not specified (typically a liquid)
Boiling Point	Not specified
Density	Not specified
Solubility	Soluble in organic solvents

Synthesis of 3-Methylhept-1-yn-3-ol: A Step-by-Step Protocol

The most common and efficient method for the synthesis of tertiary alcohols such as 3-Methylhept-1-yn-3-ol is the Grignard reaction.[2][3] This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to a ketone. In this case, the reaction is between ethynylmagnesium bromide and 2-hexanone.

Reaction Scheme

Caption: Synthesis of 3-Methylhept-1-yn-3-ol via Grignard reaction.

Experimental Protocol

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas (purified)

• 2-Hexanone

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard glassware for inert atmosphere reactions (three-neck flask, condenser, dropping funnel)

Procedure:

• Preparation of Ethynylmagnesium Bromide:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), prepare ethylmagnesium bromide by reacting magnesium turnings with ethyl bromide in anhydrous THF.

  • Once the Grignard reagent is formed, bubble purified acetylene gas through the solution. The acidic proton of acetylene will react with the ethylmagnesium bromide to form ethynylmagnesium bromide and ethane gas.

• Reaction with 2-Hexanone:

  • Cool the freshly prepared ethynylmagnesium bromide solution in an ice bath.

  • Slowly add a solution of 2-hexanone in anhydrous THF to the Grignard reagent via a dropping funnel. The reaction is exothermic, so maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours to ensure complete reaction.

• Work-up and Purification:

  • Cool the reaction mixture again in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the magnesium alkoxide intermediate and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield pure 3-Methylhept-1-yn-3-ol.

Spectroscopic Characterization

While a publicly available, comprehensive set of experimental spectra for 3-Methylhept-1-yn-3-ol is not readily found in the literature, the expected spectral data can be predicted based on its structure.

• ¹H NMR: The proton NMR spectrum is expected to show a singlet for the acetylenic proton, a singlet for the hydroxyl proton (which may be broad and its position dependent on concentration and solvent), a singlet for the methyl group attached to the carbinol carbon, and multiplets for the protons of the butyl chain.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the two sp-hybridized carbons of the alkyne, the quaternary carbon bearing the hydroxyl group, the methyl carbon attached to it, and the four carbons of the butyl group.

• IR Spectroscopy: The infrared spectrum will be characterized by a sharp, weak absorption band for the C≡C-H stretch around 3300 cm⁻¹, a strong, broad absorption for the O-H stretch in the range of 3200-3600 cm⁻¹, and C-H stretching and bending vibrations for the alkyl groups.

• Mass Spectrometry: The mass spectrum would likely show a molecular ion peak (M⁺) at m/z 126, with fragmentation patterns corresponding to the loss of water, the methyl group, and cleavage of the butyl chain.

Applications in Synthesis

3-Methylhept-1-yn-3-ol is a versatile building block in organic synthesis, primarily due to the reactivity of its two functional groups.

As a Pharmaceutical Intermediate

While specific examples in the synthesis of commercial drugs are not extensively documented in publicly accessible literature, propargyl alcohols are a well-established class of intermediates in the pharmaceutical industry.[1] They are often used in the synthesis of complex heterocyclic compounds, which form the core of many active pharmaceutical ingredients (APIs). The alkyne group can be functionalized through various reactions, including:

• Click Chemistry: The terminal alkyne can participate in copper-catalyzed or strain-promoted azide-alkyne cycloadditions to form triazoles, which are important pharmacophores.

• Sonogashira Coupling: The alkyne can be coupled with aryl or vinyl halides to form more complex structures.

• Hydration and Oxidation: The alkyne can be hydrated to form a ketone, and the alcohol can be oxidized to a ketone, providing further synthetic handles.

Precursor for Heterocyclic Compounds

The dual functionality of 3-Methylhept-1-yn-3-ol makes it an excellent precursor for the synthesis of various heterocyclic systems. For instance, it can undergo intramolecular cyclization reactions under acidic or basic conditions, or in the presence of transition metal catalysts, to form furans, pyrans, and other oxygen-containing heterocycles.

Caption: Key synthetic transformations of 3-Methylhept-1-yn-3-ol.

Conclusion

3-Methylhept-1-yn-3-ol is a synthetically valuable molecule that offers multiple avenues for the construction of complex organic compounds. Its straightforward synthesis via the Grignard reaction makes it an accessible building block for researchers in both academic and industrial settings. While its direct application in marketed pharmaceuticals is not prominently featured in the literature, its potential as a key intermediate in drug discovery and development is significant, owing to the versatile reactivity of its propargyl alcohol moiety. Further exploration of its reaction chemistry is likely to uncover novel synthetic pathways to important molecular targets.

References

• Study.com. (n.d.). Prepare 3-methyl-3-heptanol from aldehydes or ketones using Grignard procedure. Retrieved from [Link]

• Sciencemadness Discussion Board. (2016, February 27). Green Synthesis of 3-methyl-heptan-3-ol from common materials. Retrieved from [Link]

• Ziegler, F. E., & Zoretic, P. A. (2002). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 7(3), 299-307. [Link]

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A Comprehensive Technical Guide to the Synthesis of Tertiary Propargyl Alcohols from 2-Heptanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tertiary propargyl alcohols are pivotal structural motifs in medicinal chemistry and materials science, serving as versatile synthetic intermediates for a wide array of complex molecules.[1] This technical guide provides an in-depth exploration of the synthesis of tertiary propargyl alcohols, with a specific focus on the alkynylation of 2-heptanone. We will delve into the core synthetic strategies, primarily centered around the nucleophilic addition of acetylides to the ketone carbonyl. Key methodologies, including the use of organometallic reagents like Grignard and organolithium species, will be discussed in detail. Furthermore, this guide will elucidate the underlying reaction mechanisms, provide field-proven experimental protocols, and offer insights into the purification and characterization of the target compounds. The content is structured to equip researchers and drug development professionals with the necessary knowledge to effectively synthesize and utilize these valuable building blocks.

Introduction: The Significance of Tertiary Propargyl Alcohols

Propargyl alcohols, characterized by a hydroxyl group adjacent to a carbon-carbon triple bond, are fundamental building blocks in organic synthesis. Their unique bifunctionality allows for a diverse range of chemical transformations, making them invaluable in the construction of complex molecular architectures.[2] In the pharmaceutical industry, the propargyl moiety is a key component in numerous bioactive molecules, including anti-cancer and antiviral agents.[2][3] The tertiary nature of the alcohol, in particular, introduces a stereocenter that can be crucial for biological activity and allows for the creation of sterically hindered and structurally complex molecules.

The synthesis of these compounds is most commonly achieved through the addition of a terminal alkyne to a carbonyl group, a reaction known as alkynylation.[4] This guide will focus on the synthesis of a specific tertiary propargyl alcohol, 2-methylnon-3-yn-2-ol, through the alkynylation of 2-heptanone.

Synthetic Strategies for the Alkynylation of 2-Heptanone

The addition of an acetylide nucleophile to the electrophilic carbonyl carbon of 2-heptanone is the cornerstone of this synthesis. The choice of the organometallic reagent and reaction conditions significantly influences the reaction's efficiency and yield.

Grignard-Mediated Alkynylation

The Grignard reaction is a classic and widely used method for forming carbon-carbon bonds.[5] In this context, an ethynylmagnesium halide (a Grignard reagent) is reacted with 2-heptanone to yield the desired tertiary propargyl alcohol.

Mechanism: The reaction proceeds via the nucleophilic attack of the acetylide carbanion from the Grignard reagent on the carbonyl carbon of 2-heptanone.[6][7] This forms a magnesium alkoxide intermediate, which is subsequently protonated during an acidic workup to yield the final alcohol product.[8]

Experimental Workflow: Grignard-Mediated Alkynylation

Caption: Workflow for Grignard-mediated synthesis.

Protocol 1: Synthesis of 2-Methylnon-3-yn-2-ol via Grignard Reaction

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with a solution of ethynylmagnesium bromide (typically 0.5 M in THF).

• Addition of Ketone: A solution of 2-heptanone in anhydrous tetrahydrofuran (THF) is added dropwise to the Grignard reagent at 0 °C with vigorous stirring.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period (typically 2-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: The aqueous layer is extracted multiple times with diethyl ether (Et₂O).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Organolithium-Mediated Alkynylation

Organolithium reagents are generally more reactive than their Grignard counterparts and can offer advantages in certain cases.[9] The reaction of an acetylide, generated by deprotonating a terminal alkyne with a strong base like n-butyllithium (n-BuLi), with 2-heptanone provides an alternative route to the tertiary propargyl alcohol.

Mechanism: The mechanism is analogous to the Grignard reaction, involving the nucleophilic addition of the lithium acetylide to the ketone carbonyl, followed by an acidic workup to protonate the resulting lithium alkoxide.[9]

Reaction Mechanism: Organolithium Addition

Caption: Organolithium addition to a ketone.

Protocol 2: Synthesis of 2-Methylnon-3-yn-2-ol via Organolithium Addition

• Acetylide Formation: A solution of a terminal alkyne (e.g., acetylene gas bubbled through the solvent or a protected alkyne) in anhydrous THF is cooled to -78 °C. A solution of n-butyllithium in hexanes is then added dropwise.

• Addition of Ketone: After stirring for a period to ensure complete formation of the lithium acetylide, a solution of 2-heptanone in anhydrous THF is added slowly at -78 °C.

• Reaction Progression: The reaction mixture is stirred at -78 °C for a designated time and then allowed to gradually warm to room temperature. Progress is monitored by TLC.

• Workup and Purification: The workup and purification steps are similar to those described for the Grignard reaction (Protocol 1, steps 4-6).

Catalytic Alkynylation Methods

While stoichiometric organometallic reactions are robust, catalytic methods offer advantages in terms of atom economy and milder reaction conditions.[10] These methods typically involve the in-situ generation of a catalytic amount of a metal acetylide. For instance, non-metallic bases like benzyltrimethylammonium hydroxide in DMSO have been shown to catalyze the alkynylation of aliphatic ketones.[11]

Method	Reagent	Base/Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
Grignard	Ethynylmagnesium Bromide	-	THF	0 to RT	Typically Good to High	[5]
Organolithium	Acetylene/n-BuLi	-	THF	-78 to RT	Typically High	[9]
Catalytic	Phenylacetylene	Benzyltrimethylammonium Hydroxide	DMSO	RT	Moderate to High	[10][11]

Purification and Characterization

Purification of the synthesized tertiary propargyl alcohol is crucial to remove unreacted starting materials and byproducts.

Purification Techniques

• Flash Column Chromatography: This is the most common method for purifying propargyl alcohols. A silica gel stationary phase is typically used with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes).

• Distillation: For thermally stable and relatively volatile propargyl alcohols, vacuum distillation can be an effective purification method.[12] However, care must be taken to avoid decomposition at high temperatures.[13]

Characterization Methods

The structure and purity of the final product are confirmed using various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic peaks for the methyl groups, the alkyl chain, the hydroxyl proton (which may be broad and exchangeable with D₂O), and the acetylenic proton (if present).

  • ¹³C NMR will show distinct signals for the quaternary carbinol carbon and the two acetylenic carbons.

• Infrared (IR) Spectroscopy:

  • A broad absorption band in the region of 3200-3600 cm⁻¹ indicates the presence of the O-H stretch of the alcohol.

  • A sharp, weak absorption around 2100-2260 cm⁻¹ is characteristic of the C≡C triple bond stretch.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and fragmentation patterns that can help confirm the structure. The NIST WebBook is a valuable resource for mass spectral data of known compounds like propargyl alcohol.[14]

Conclusion

The synthesis of tertiary propargyl alcohols from 2-heptanone is a well-established and versatile transformation in organic chemistry. Both Grignard and organolithium-mediated alkynylations provide reliable and high-yielding routes to the desired products. The choice between these methods may depend on the specific substrate, available reagents, and desired scale of the reaction. Catalytic methods, while still evolving, present a more sustainable approach for future applications. A thorough understanding of the reaction mechanisms, coupled with robust purification and characterization techniques, is essential for the successful synthesis and application of these important building blocks in drug discovery and materials science.

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A Comprehensive Technical Guide to the Grignard Reaction Mechanism for the Synthesis of 3-Methylhept-1-yn-3-ol

Abstract

This technical guide provides an in-depth exploration of the Grignard reaction, specifically tailored for the synthesis of the tertiary alkynyl alcohol, 3-Methylhept-1-yn-3-ol. This document is intended for an audience of researchers, scientists, and professionals in the field of drug development and organic synthesis. It delineates the nuanced mechanistic details, provides field-proven experimental protocols, and explains the fundamental principles that ensure a successful and reproducible synthesis. The synthesis is presented as a two-stage process: the formation of an acetylenic Grignard reagent, followed by its nucleophilic addition to a ketone. This guide emphasizes the critical parameters and causal relationships behind each experimental step, ensuring a self-validating and robust protocol.

Introduction: The Strategic Importance of Tertiary Alkynyl Alcohols and the Grignard Reaction

Tertiary propargyl alcohols, such as 3-Methylhept-1-yn-3-ol, are valuable molecular scaffolds in medicinal chemistry and materials science.[1] The presence of both a hydroxyl group and a terminal alkyne provides a versatile platform for further molecular elaboration, making them key intermediates in the synthesis of complex natural products and pharmaceutical agents.[2] The Grignard reaction stands as a cornerstone of carbon-carbon bond formation in organic synthesis, offering a powerful and direct route to such compounds.[1] This guide will focus on the elegant and efficient synthesis of 3-Methylhept-1-yn-3-ol through the reaction of an in situ generated ethynylmagnesium bromide with 2-hexanone.

The Core Synthesis: A Two-Act Chemical Drama

The synthesis of 3-Methylhept-1-yn-3-ol via the Grignard reaction is best understood as a two-part process. First, the formation of the key nucleophile, ethynylmagnesium bromide. Second, the nucleophilic attack of this acetylenic Grignard reagent on the electrophilic carbonyl carbon of 2-hexanone.

Act I: Forging the Acetylenic Nucleophile - Preparation of Ethynylmagnesium Bromide

The journey begins with the creation of our primary tool, the ethynylmagnesium bromide Grignard reagent. This is not a commercially available reagent and must be prepared in situ. The process involves an acid-base reaction between a readily prepared Grignard reagent, such as ethylmagnesium bromide, and the terminal alkyne, acetylene. The terminal proton of acetylene is sufficiently acidic to be deprotonated by the strongly basic Grignard reagent.

The initial step is the preparation of ethylmagnesium bromide from the reaction of bromoethane with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF).[3][4]

Reaction: EtBr + Mg → EtMgBr

Once the ethylmagnesium bromide is formed, purified acetylene gas is bubbled through the solution. The ethyl group of the Grignard reagent acts as a strong base, deprotonating the acetylene to form ethynylmagnesium bromide and ethane gas, which evolves from the reaction mixture.[2][4]

Reaction: EtMgBr + HC≡CH → HC≡CMgBr + EtH(g)

Caption: Synthesis of 3-Methylhept-1-yn-3-ol.

The reaction is then "quenched" by the addition of a mild acid source, typically a saturated aqueous solution of ammonium chloride (NH₄Cl). [5][6]This protonates the alkoxide to yield the final product, 3-Methylhept-1-yn-3-ol, and precipitates the magnesium salts, which can then be removed by filtration.

The Causality Behind Experimental Choices: A Self-Validating Protocol

A successful Grignard synthesis hinges on a deep understanding of the reactivity of the reagents and the rationale behind each experimental parameter.

• Anhydrous Conditions: The Cardinal Rule: Grignard reagents are potent bases and will react readily with protic solvents like water or alcohols. [7]This would "quench" the Grignard reagent, converting it to an unreactive alkane and rendering it incapable of attacking the carbonyl. Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used throughout the procedure. [4]

• Choice of Solvent: The Ether Advantage: Ethers, such as diethyl ether or tetrahydrofuran (THF), are the solvents of choice for Grignard reactions. Their lone pairs of electrons coordinate with the magnesium atom, stabilizing the Grignard reagent and keeping it in solution. [8]

• Initiation of Grignard Formation: The reaction between the alkyl halide and magnesium can sometimes be slow to start due to a passivating layer of magnesium oxide on the metal surface. Initiating the reaction can be facilitated by the addition of a small crystal of iodine or by gentle warming. [4][5]

• Controlled Addition and Temperature Management: The formation of the Grignard reagent is an exothermic process. [4]The addition of the alkyl halide should be done dropwise to maintain a gentle reflux and prevent the reaction from becoming too vigorous. Similarly, the addition of the ketone to the Grignard reagent is also exothermic and is typically performed at a reduced temperature (e.g., 0 °C) to ensure a controlled reaction and minimize side products. [2][5]

• The Work-up: A Gentle Quench: The use of a saturated aqueous solution of ammonium chloride is a critical choice for the work-up. [5][6]It is acidic enough to protonate the alkoxide but mild enough to avoid potential acid-catalyzed side reactions of the tertiary alcohol product.

Detailed Experimental Protocols

The following protocols are illustrative and should be adapted based on the specific scale and laboratory conditions.

Protocol 1: Preparation of Ethynylmagnesium Bromide

Reagent/Material	Quantity (molar eq.)	Key Parameters
Magnesium Turnings	1.2 eq	Activated
Bromoethane	1.1 eq	Dry
Anhydrous THF	-	As solvent
Acetylene Gas	Excess	Purified

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet adapter under an inert atmosphere (e.g., nitrogen or argon).

• Magnesium Activation: Place the magnesium turnings in the flask. A small crystal of iodine can be added to aid in initiation. [5]3. Ethylmagnesium Bromide Formation: Dissolve the bromoethane in anhydrous THF and add it to the dropping funnel. Add a small portion to the magnesium to initiate the reaction. Once initiated, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux. [4]4. Ethynylmagnesium Bromide Synthesis: Once the ethylmagnesium bromide formation is complete, cool the solution to 0 °C in an ice bath. Bubble purified acetylene gas through the stirred solution. The reaction is complete when the evolution of ethane gas ceases. [2]

Protocol 2: Synthesis of 3-Methylhept-1-yn-3-ol

Reagent/Material	Quantity (molar eq.)	Key Parameters
Ethynylmagnesium Bromide Solution	1.0 eq	Freshly prepared
2-Hexanone	1.0 eq	Dry and pure
Anhydrous THF	-	As solvent
Saturated Aqueous NH₄Cl	-	For work-up

Procedure:

• Reaction Setup: Maintain the freshly prepared ethynylmagnesium bromide solution under an inert atmosphere and at 0 °C.

• Addition of Ketone: Dissolve the 2-hexanone in anhydrous THF and add it to the dropping funnel. Add the 2-hexanone solution dropwise to the stirred Grignard reagent solution, maintaining the temperature below 5 °C. [2]3. Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion.

• Work-up: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add the saturated aqueous ammonium chloride solution dropwise to quench the reaction. A white precipitate of magnesium salts will form. [5]5. Isolation and Purification:

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine all organic layers and wash with brine (saturated aqueous NaCl).

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter and remove the solvent under reduced pressure.

  • The crude 3-Methylhept-1-yn-3-ol can be purified by distillation or flash column chromatography.

Conclusion

The Grignard reaction provides a powerful and versatile method for the synthesis of tertiary alkynyl alcohols like 3-Methylhept-1-yn-3-ol. A thorough understanding of the reaction mechanism, coupled with meticulous attention to experimental detail, particularly the maintenance of anhydrous conditions, is paramount for a successful outcome. The protocols and principles outlined in this guide offer a robust framework for researchers and scientists to confidently and reproducibly synthesize this valuable class of compounds.

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An In-depth Technical Guide to the Physical and Chemical Characteristics of C8 Acetylenic Alcohols

Abstract

This technical guide provides a comprehensive examination of the physical and chemical characteristics of C8 acetylenic alcohols, a class of bifunctional molecules critical to the fields of pharmaceutical synthesis, materials science, and specialty chemicals. With a focus on the isomeric forms—1-octyn-3-ol, 2-octyn-1-ol, and 3-octyn-1-ol—this document delves into the structure-property relationships that govern their reactivity and physical behavior. We present a comparative analysis of their key physicochemical properties, detailed protocols for their synthesis and purification, and an exploration of their characteristic chemical transformations. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the unique attributes of these versatile building blocks.

Introduction: The Strategic Importance of C8 Acetylenic Alcohols

C8 acetylenic alcohols are organic compounds possessing an eight-carbon backbone featuring both a hydroxyl (-OH) and an alkyne (carbon-carbon triple bond) functional group. This dual functionality makes them highly versatile and valuable intermediates in organic synthesis.[1] The precise placement of these two groups within the carbon chain dictates the molecule's steric and electronic properties, leading to distinct physical characteristics and reactivity profiles among its isomers.

This guide will focus on three primary isomers, chosen for their prevalence in research and industrial applications:

• 1-Octyn-3-ol: A secondary, terminal acetylenic alcohol.

• 2-Octyn-1-ol: A primary, internal acetylenic alcohol.

• 3-Octyn-1-ol: A primary, internal acetylenic alcohol.

Understanding the interplay between the alkyne and alcohol functionalities is paramount for designing synthetic strategies and predicting reaction outcomes. This document serves as a foundational resource, synthesizing field-proven insights with established chemical principles to provide a robust framework for working with these compounds.

Comparative Physicochemical Properties

The location of the hydroxyl and alkynyl groups significantly influences intermolecular forces and molecular symmetry, thereby affecting physical properties such as boiling point, density, and solubility.

Property	1-Octyn-3-ol	2-Octyn-1-ol	3-Octyn-1-ol
CAS Number	818-72-4[2]	20739-58-6	14916-80-4
Molecular Formula	C₈H₁₄O[2]	C₈H₁₄O	C₈H₁₄O
Molecular Weight	126.20 g/mol [2]	126.20 g/mol	126.20 g/mol
Appearance	Clear, colorless liquid[2]	Clear, colorless to slightly yellow liquid[3]	Colorless liquid
Boiling Point	83 °C at 19 mmHg[4]	76-78 °C at 2 mmHg[5]	86-88 °C at 9 mmHg[6]
Density	0.864 g/mL at 25 °C[4]	0.880 g/mL at 25 °C[5]	0.880 g/mL at 25 °C[6]
Refractive Index (n²⁰/D)	1.441[4]	1.4560[5]	1.4569[6]
Solubility in Water	3.4 g/L at 20 °C[7]	Sparingly soluble	Soluble[6]

Expert Analysis: The terminal alkyne in 1-octyn-3-ol allows for hydrogen bonding involving the acetylenic proton, albeit weakly, in addition to the strong hydrogen bonding from the hydroxyl group. This, combined with its secondary alcohol nature, influences its boiling point and density relative to its primary alcohol isomers. The internal alkynes in 2-octyn-1-ol and 3-octyn-1-ol lack this acidic proton, and differences in their properties arise primarily from the proximity of the bulky triple bond to the primary hydroxyl group, affecting packing efficiency and intermolecular interactions.

Synthesis and Purification Methodologies

The most prevalent and robust method for synthesizing secondary acetylenic alcohols like 1-octyn-3-ol is the Grignard reaction, a powerful tool for carbon-carbon bond formation.[8]

Synthesis of 1-Octyn-3-ol via Grignard Reaction

This protocol details the nucleophilic addition of an ethynylmagnesium halide to an aldehyde (hexanal). The causality behind this choice is the high nucleophilicity of the Grignard reagent's carbanion, which readily attacks the electrophilic carbonyl carbon of the aldehyde.[7][9]

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Reactivity of the terminal alkyne in 3-Methylhept-1-yn-3-ol

An In-Depth Technical Guide to the Reactivity of the Terminal Alkyne in 3-Methylhept-1-yn-3-ol

This guide provides a comprehensive exploration of the chemical reactivity centered on the terminal alkyne functionality of 3-Methylhept-1-yn-3-ol. As a bifunctional molecule featuring a tertiary propargylic alcohol and a terminal alkyne, it serves as a versatile and strategic building block in modern organic synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage its unique chemical properties for the construction of complex molecular architectures.

Introduction to a Versatile Synthon

3-Methylhept-1-yn-3-ol (CAS No: 17356-17-1) is a propargylic alcohol with the molecular formula C₈H₁₄O.[1][2] Its structure is characterized by a heptane backbone with a methyl group and a hydroxyl group at the C3 position, and a carbon-carbon triple bond at the C1 position. This unique arrangement of functional groups—a terminal alkyne and a tertiary alcohol—imparts a rich and diverse reactivity profile, making it a valuable intermediate for pharmaceutical and fine chemical synthesis.[1] The subsequent sections will dissect the core reactivity patterns stemming from the terminal alkyne, providing mechanistic insights and practical methodologies.

PART 1: The Acidic Acetylenic Proton: A Gateway to Nucleophilic Reactivity

The most fundamental characteristic of a terminal alkyne is the notable acidity of its sp-hybridized C-H bond. This feature is the primary gateway to a vast array of synthetic transformations.

The Origin of Terminal Alkyne Acidity

The proton of a terminal alkyne is significantly more acidic (pKa ≈ 25) than those of alkenes (pKa ≈ 44) and alkanes (pKa ≈ 50).[3][4][5][6] This enhanced acidity is a direct consequence of the hybridization of the carbon atom.

• Role of s-Character: The carbon atom of the C-H bond in a terminal alkyne is sp-hybridized, meaning its bonding orbitals have 50% s-character and 50% p-character.[5][7] In contrast, sp² (alkene) and sp³ (alkane) carbons have 33% and 25% s-character, respectively. Since s-orbitals are closer to the positively charged nucleus than p-orbitals, the electrons in an sp-orbital are held more tightly.

• Stability of the Conjugate Base: Upon deprotonation, the resulting lone pair of electrons on the acetylide anion resides in this sp-orbital. The high s-character provides greater electrostatic stabilization for the negative charge, making the acetylide anion a more stable conjugate base.[5][7] This increased stability of the conjugate base is the driving force behind the higher acidity of the parent alkyne.

Acetylide Anion Formation: Creating a Potent Nucleophile

The acidity of the terminal proton allows for its facile removal by a sufficiently strong base to generate a highly nucleophilic acetylide anion.[5][7]

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a low-temperature thermometer is charged with 3-Methylhept-1-yn-3-ol (1.0 eq.) dissolved in anhydrous tetrahydrofuran (THF).

• Inert Atmosphere: The system is purged with dry nitrogen or argon.

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Base Addition: A solution of n-butyllithium (n-BuLi) in hexanes (1.05 eq.) is added dropwise via the dropping funnel over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Anion Formation: The reaction is stirred at -78 °C for 1 hour. Successful deprotonation results in the formation of the lithium acetylide, which can be used directly in subsequent reactions.

Causality: The use of a strong, non-nucleophilic base like n-BuLi is critical. Its conjugate acid, butane (pKa ≈ 50), is exceptionally weak, ensuring the deprotonation equilibrium lies far to the right.[6] The low temperature (-78 °C) is essential to prevent side reactions, such as the base attacking other parts of the molecule or solvent.

Caption: Formation of an acetylide anion via deprotonation.

Synthetic Utility: Carbon-Carbon Bond Formation

The generated acetylide anion is an excellent carbon nucleophile, primarily utilized in Sɴ2 reactions to form new carbon-carbon bonds.[6][8] This reaction is one of the most powerful tools for extending a carbon chain.

Electrophile Type	Example	Reaction Type	Outcome
Methyl Halide	CH₃I	Sɴ2	Excellent yield of methylated alkyne.
Primary Alkyl Halide	CH₃CH₂Br	Sɴ2	Good yield of the corresponding internal alkyne.[8]
Secondary Alkyl Halide	(CH₃)₂CHBr	E2 > Sɴ2	Primarily elimination product (alkene) due to the steric hindrance and high basicity of the acetylide.[8]
Epoxide	Ethylene Oxide	Sɴ2 Ring-Opening	Forms a new C-C bond and a primary alcohol after acidic workup.
Aldehyde/Ketone	Acetone	Nucleophilic Addition	Forms a new tertiary alcohol adjacent to the alkyne.

PART 2: Key Transformations of the Alkyne Triple Bond

Beyond the reactivity of its terminal proton, the π-system of the alkyne itself is a substrate for a variety of powerful coupling and addition reactions.

Palladium/Copper-Catalyzed Cross-Coupling Reactions

The Sonogashira coupling is a robust method for forming a C(sp)-C(sp²) bond by reacting a terminal alkyne with an aryl or vinyl halide.[9] The reaction is co-catalyzed by palladium and copper complexes.[10] This reaction is particularly effective for propargylic alcohols.[11][12]

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

• Reagents: To a Schlenk flask under an argon atmosphere, add Pd(PPh₃)₂Cl₂ (0.02 eq.), CuI (0.04 eq.), and the aryl halide (e.g., iodobenzene, 1.0 eq.).

• Solvent & Amine: Add anhydrous, degassed solvent (e.g., THF or DMF) followed by a suitable amine base (e.g., triethylamine or diisopropylamine, 2-3 eq.).

• Alkyne Addition: Add 3-Methylhept-1-yn-3-ol (1.2 eq.) to the mixture.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor by TLC or GC-MS until the starting material is consumed.

• Workup: Upon completion, the reaction is quenched with saturated aqueous NH₄Cl, and the product is extracted with an organic solvent (e.g., ethyl acetate), dried, and purified by column chromatography.

Causality: The palladium catalyst facilitates the core C-C bond formation through its catalytic cycle. The copper co-catalyst is crucial for activating the alkyne by forming a copper(I) acetylide, which then undergoes transmetalation with the palladium complex more readily than the terminal alkyne itself.[9][10] The amine base serves to neutralize the HX generated and to facilitate the formation of the acetylide.

This coupling reaction synthesizes unsymmetrical 1,3-diynes by reacting a terminal alkyne with a 1-haloalkyne, catalyzed by a copper(I) salt in the presence of an amine base.[13][14][15]

The mechanism involves the base-mediated deprotonation of the terminal alkyne, followed by the formation of a copper(I) acetylide intermediate.[13][16] This intermediate then reacts with the 1-haloalkyne through a process of oxidative addition and reductive elimination at the copper center to forge the new C-C bond.[13] A common side reaction is the oxidative homocoupling of the terminal alkyne (Glaser coupling), which can often be suppressed by using a reducing agent like hydroxylamine or by carefully controlling reaction conditions.[16][17]

Mannich-Type Reactions

The acidic proton of 3-Methylhept-1-yn-3-ol allows it to participate in Mannich reactions, a three-component condensation with a non-enolizable aldehyde (like formaldehyde) and a secondary amine.[18][19][20] This reaction is a powerful method for synthesizing propargylamines, which are prevalent motifs in pharmacologically active compounds.[20]

The mechanism proceeds through the initial formation of an electrophilic iminium ion (Eschenmoser's salt precursor) from the aldehyde and the amine.[18][21] The terminal alkyne, often as its pre-formed copper acetylide for enhanced reactivity, then acts as the nucleophile, attacking the iminium ion to yield the β-amino-alkyne product.[18]

Hydration of the Triple Bond

The addition of water across the alkyne triple bond can be controlled to yield either a ketone or an aldehyde, depending on the reagents employed.

In the presence of a mercury(II) salt catalyst (e.g., HgSO₄) and aqueous acid (e.g., H₂SO₄), water adds across the triple bond according to Markovnikov's rule.[22] For a terminal alkyne like 3-Methylhept-1-yn-3-ol, the initial addition yields an enol intermediate where the hydroxyl group is on the more substituted carbon (C2). This enol is unstable and rapidly tautomerizes to the corresponding methyl ketone.

A two-step hydroboration-oxidation sequence achieves the anti-Markovnikov addition of water.[23][24]

• Hydroboration: The alkyne is treated with a borane reagent. A sterically hindered borane such as disiamylborane or 9-borabicyclo[3.3.1]nonane (9-BBN) is typically used to ensure mono-addition and to direct the boron to the terminal, less-substituted carbon (C1).[23][25][26] The addition is a syn-addition of H and B across the triple bond.[23][24]

• Oxidation: The resulting vinylborane intermediate is oxidized with basic hydrogen peroxide (H₂O₂, NaOH). The C-B bond is replaced with a C-OH bond with retention of stereochemistry, forming a terminal enol. This enol then tautomerizes to the final aldehyde product.[26]

Caption: Regioselective hydration pathways of a terminal alkyne.

PART 3: Significance in Medicinal Chemistry and Drug Development

The synthetic transformations described above are not merely academic exercises; they are foundational strategies in the synthesis of complex molecules with biological activity. The terminal alkyne is a bioisostere for various functional groups and a key handle for "click chemistry" reactions like the copper-catalyzed azide-alkyne cycloaddition (CuAAC). The ability to easily convert 3-Methylhept-1-yn-3-ol into a variety of substituted alkynes, diynes, propargylamines, ketones, and aldehydes makes it an exceptionally valuable starting material. These products serve as critical intermediates in the synthesis of natural products, active pharmaceutical ingredients (APIs), and molecular probes for chemical biology research.[1][10][20]

Conclusion

3-Methylhept-1-yn-3-ol exemplifies the strategic importance of multifunctional building blocks in organic synthesis. The reactivity of its terminal alkyne is governed by two principal features: the acidity of the sp-hybridized proton and the electrophilicity of the π-bonds. The former enables the formation of a potent acetylide nucleophile for constructing new carbon-carbon bonds, while the latter allows for a diverse range of coupling and addition reactions. A thorough understanding of these reaction pathways, their mechanisms, and the causal factors behind their procedural requirements empowers researchers to design elegant and efficient synthetic routes to novel and valuable chemical entities.

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A Technical Guide to the Medicinal Chemistry Potential of 3-Methylhept-1-yn-3-ol: A Scaffold for Innovation

Abstract

In the landscape of modern drug discovery, the identification of novel molecular scaffolds that offer both synthetic versatility and favorable pharmacological properties is of paramount importance. 3-Methylhept-1-yn-3-ol, a structurally simple tertiary alkynyl alcohol, represents one such scaffold. While not extensively characterized in dedicated biological studies, its constituent functional groups—a metabolically robust tertiary alcohol and a synthetically versatile terminal alkyne—position it as a highly promising starting point for the development of new therapeutic agents. This technical guide provides an in-depth analysis of the potential applications of 3-Methylhept-1-yn-3-ol in medicinal chemistry. We will deconstruct its molecular architecture to explain the causality behind its potential advantages, propose a strategic workflow for its exploration, and provide detailed experimental protocols for its derivatization and initial biological assessment. This document is intended for researchers, scientists, and drug development professionals seeking to leverage underexplored chemical matter in their discovery programs.

Introduction: Unveiling the Potential of a Simple Scaffold

3-Methylhept-1-yn-3-ol is a small molecule characterized by an eight-carbon backbone, a tertiary alcohol at the C3 position, and a terminal alkyne.[1][2] While commercially available and classified as a pharmaceutical intermediate, its true potential lies in the strategic combination of its functional motifs, which are highly valued in contemporary drug design.[1] The core challenge and opportunity in medicinal chemistry is to recognize how the fundamental properties of a molecule can be translated into therapeutic efficacy. This guide will explore 3-Methylhept-1-yn-3-ol not as a final drug, but as a foundational building block endowed with features that can address common challenges in drug development, such as metabolic instability and synthetic accessibility.

Table 1: Physicochemical Properties of 3-Methylhept-1-yn-3-ol

Property	Value	Source
CAS Number	17356-17-1	[1][2]
Molecular Formula	C₈H₁₄O	[2]
Molecular Weight	126.20 g/mol	[2]
XLogP3	1.7	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	1	[2]
Rotatable Bond Count	4	[2]

The molecule's moderate lipophilicity (XLogP3 of 1.7) and low molecular weight suggest a favorable starting point for developing orally bioavailable drugs, conforming to general guidelines for "drug-likeness."

Deconstruction of the Scaffold: The Strategic Value of its Functional Groups

The promise of 3-Methylhept-1-yn-3-ol can be best understood by examining its two key functional groups.

The Tertiary Alcohol: Engineering Metabolic Stability

The hydroxyl group is a powerful tool in medicinal chemistry for improving solubility and providing a key interaction point for receptor binding. However, primary and secondary alcohols are often metabolic "soft spots," susceptible to rapid oxidation by cytochrome P450 enzymes, leading to poor pharmacokinetic profiles. The tertiary alcohol in 3-Methylhept-1-yn-3-ol fundamentally circumvents this issue.

Causality: Oxidation of the alcohol to a ketone is not possible without breaking a carbon-carbon bond, a process that is not a common metabolic pathway.[3] Furthermore, the steric bulk of the adjacent methyl and butyl groups can shield the hydroxyl group from conjugation reactions like glucuronidation, further enhancing its metabolic stability.[3] This intrinsic resistance to metabolism makes the core of 3-Methylhept-1-yn-3-ol a robust and durable scaffold upon which to build complexity.

Table 2: Comparative Properties of Alcohol Motifs in Drug Discovery

Feature	Primary Alcohol (-CH₂OH)	Secondary Alcohol (-CHROH)	Tertiary Alcohol (-CR₂OH)
Metabolic Oxidation	High susceptibility (to aldehyde/acid)	High susceptibility (to ketone)	Resistant
Glucuronidation	Susceptible	Susceptible	Potentially shielded by steric hindrance
Solubility Enhancement	High	High	High
hERG Inhibition Risk	Can be a factor	Can be a factor	Often reduced compared to 1°/2° [3]

The Terminal Alkyne: A Gateway to Chemical Diversity

The terminal alkyne is one of the most versatile functional groups in modern organic synthesis. It serves as a "reactive handle" that allows for the precise and efficient connection of the 3-Methylhept-1-yn-3-ol scaffold to other molecular fragments. This is critical for exploring Structure-Activity Relationships (SAR).

The most prominent application of the terminal alkyne is in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction allows for the formation of a stable 1,2,3-triazole ring, which is an excellent bioisostere for an amide bond and can participate in hydrogen bonding and dipole interactions with biological targets.

Caption: Key functional groups of 3-Methylhept-1-yn-3-ol and their roles.

Proposed Research & Development Workflow

To systematically explore the potential of 3-Methylhept-1-yn-3-ol, a structured R&D workflow is essential. This process integrates computational design, synthetic chemistry, and biological screening to efficiently identify promising drug candidates.

Caption: A proposed drug discovery workflow starting from 3-Methylhept-1-yn-3-ol.

Part 1: In Silico Design & Library Planning

The initial step involves using computational tools to predict the drug-like properties of the core scaffold and to design a virtual library of derivatives with a high probability of success.

Protocol: Virtual Library Design

• Scaffold Preparation: Obtain the 3D structure of 3-Methylhept-1-yn-3-ol.

• Reactant Library Acquisition: Source a diverse library of commercially available or synthetically accessible organic azides (R-N₃). Diversity should encompass variations in size, electronics (electron-donating/withdrawing groups), and pharmacophoric features (rings, H-bond donors/acceptors).

• Virtual Reaction: Computationally perform the CuAAC reaction between 3-Methylhept-1-yn-3-ol and each azide in the library to generate a virtual library of 1,2,3-triazole derivatives.

• Property Filtering: For each virtual product, calculate key physicochemical properties (e.g., MW, cLogP, TPSA, rotatable bonds). Filter the library to remove compounds that fall outside of desired drug-like ranges (e.g., Lipinski's Rule of Five).

• Target Docking (Optional): If a specific biological target is hypothesized (e.g., a kinase, protease), perform molecular docking studies to prioritize derivatives with the best predicted binding affinity and mode.

Part 2: Synthesis of a Focused Library

Based on the in silico analysis, a focused library of 10-20 promising derivatives should be synthesized. The CuAAC reaction is an ideal choice due to its reliability and mild conditions.

Protocol: Synthesis of a 1,2,3-Triazole Derivative via CuAAC This protocol is a self-validating system. Successful formation of the product can be easily confirmed by the disappearance of the alkyne and azide stretches in the IR spectrum and the appearance of the triazole proton signal in the ¹H NMR spectrum.

• Reaction Setup: To a 25 mL round-bottom flask, add 3-Methylhept-1-yn-3-ol (1.0 eq), the selected organic azide (e.g., benzyl azide, 1.0 eq), and a solvent mixture of t-BuOH/H₂O (1:1, 0.2 M).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of the catalyst by dissolving sodium ascorbate (0.3 eq) in water and copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq) in water.

• Initiation: Add the sodium ascorbate solution to the main reaction flask, followed by the copper sulfate solution. The solution should turn a pale yellow/green.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-12 hours).

• Workup: Upon completion, dilute the reaction with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure 1,4-disubstituted triazole derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Part 3: In Vitro Biological Screening

The synthesized library must be screened to identify biologically active compounds ("hits"). The choice of assay depends on the therapeutic hypothesis. For a broad, initial assessment (e.g., for anticancer potential), a cytotoxicity assay is appropriate.

Protocol: MTT Cytotoxicity Assay This assay is self-validating through the inclusion of positive (e.g., doxorubicin) and negative (vehicle control, e.g., DMSO) controls. A clear dose-response curve for the positive control validates the assay's performance.

• Cell Seeding: Seed human cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized compounds in cell culture medium. Add the compounds to the wells, ensuring each concentration is tested in triplicate. Include wells for a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Outlook

3-Methylhept-1-yn-3-ol is more than a simple chemical; it is a strategic starting point for medicinal chemistry campaigns. Its tertiary alcohol provides a metabolically robust anchor, mitigating risks of rapid clearance that plague many drug candidates. Concurrently, its terminal alkyne functions as a versatile chemical handle, enabling rapid and efficient exploration of chemical space through reliable reactions like CuAAC. By integrating modern computational methods with proven synthetic and biological protocols, researchers can systematically leverage the inherent advantages of this scaffold. The workflows and methodologies detailed in this guide provide a clear and actionable path for transforming the potential of 3-Methylhept-1-yn-3-ol into tangible therapeutic innovation across a spectrum of disease areas.

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3-Methylhept-1-yn-3-ol: A Versatile Tertiary Propargyl Alcohol in Modern Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of 3-methylhept-1-yn-3-ol, a valuable tertiary propargyl alcohol, as a versatile building block in organic synthesis. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the compound's physicochemical properties, details its synthesis, and explores its reactivity in key synthetic transformations. By explaining the causality behind experimental choices and providing detailed protocols, this guide serves as a practical resource for leveraging the synthetic potential of 3-methylhept-1-yn-3-ol in the creation of complex molecular architectures.

Introduction: The Strategic Value of a Tertiary Propargyl Alcohol

3-Methylhept-1-yn-3-ol, a member of the propargyl alcohol family, is a valuable intermediate in organic synthesis. Its structure, featuring a terminal alkyne and a tertiary alcohol on a chiral center, offers a unique combination of reactive sites. This dual functionality allows for a diverse range of transformations, making it a strategic building block in the synthesis of pharmaceuticals, natural products, and advanced materials.[1] The terminal alkyne provides a handle for carbon-carbon bond formation through reactions like the Sonogashira coupling, while the tertiary alcohol can undergo rearrangements, such as the Meyer-Schuster reaction, to introduce new functional groups. The strategic placement of the methyl and butyl groups also influences the steric and electronic environment, which can be exploited to control stereoselectivity in downstream reactions.

Physicochemical Properties and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 3-methylhept-1-yn-3-ol is paramount for its effective use in synthesis. The following table summarizes its key properties.

Property	Value	Source
CAS Number	17356-17-1
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Appearance	Colorless to pale yellow liquid (predicted)	General knowledge
Boiling Point	Not readily available
Density	Not readily available
Solubility	Soluble in common organic solvents (e.g., THF, diethyl ether, dichloromethane)	General knowledge

Spectroscopic Characterization

While experimental spectra for 3-methylhept-1-yn-3-ol are not widely available in public databases, characteristic spectroscopic features can be predicted based on its structure.

• ¹H NMR (Predicted):

  • ~2.4 ppm (s, 1H): Acetylenic proton (-C≡C-H ).

  • ~1.5-1.7 ppm (m, 2H): Methylene group adjacent to the quaternary carbon (-C(OH)-CH₂ -).

  • ~1.3-1.5 ppm (m, 4H): Remaining methylene groups in the butyl chain.

  • ~1.2 ppm (s, 3H): Methyl group attached to the quaternary carbon (-C(OH)-CH₃ ).

  • ~0.9 ppm (t, 3H): Terminal methyl group of the butyl chain.

  • Variable ppm (s, 1H): Hydroxyl proton (-OH ), position is concentration and solvent dependent.

• ¹³C NMR (Predicted):

  • ~87 ppm: Quaternary alkyne carbon (-C ≡CH).

  • ~71 ppm: Acetylenic carbon bearing a proton (-C≡C H).

  • ~68 ppm: Quaternary carbon bearing the hydroxyl and methyl groups (-C (OH)CH₃).

  • ~45 ppm: Methylene group adjacent to the quaternary carbon.

  • ~28 ppm: Methyl group attached to the quaternary carbon.

  • ~27 ppm, ~23 ppm: Methylene groups of the butyl chain.

  • ~14 ppm: Terminal methyl group of the butyl chain.

• IR Spectroscopy (Predicted):

  • ~3300 cm⁻¹ (strong, sharp): Acetylenic C-H stretch.

  • ~3500-3200 cm⁻¹ (strong, broad): O-H stretch of the alcohol.

  • ~2100 cm⁻¹ (weak, sharp): C≡C stretch.

  • ~2960-2850 cm⁻¹ (strong): Aliphatic C-H stretches.

Synthesis of 3-Methylhept-1-yn-3-ol

The most direct and widely employed method for the synthesis of tertiary propargyl alcohols is the addition of a metal acetylide to a ketone. For 3-methylhept-1-yn-3-ol, this involves the reaction of 2-heptanone with an ethynyl anion equivalent. Two common methods for generating the acetylide are the use of a Grignard reagent (ethynylmagnesium bromide) or an organolithium reagent (lithium acetylide).

Caption: Synthetic pathway to 3-Methylhept-1-yn-3-ol.

Experimental Protocol: Synthesis via Lithium Acetylide

This protocol describes the in-situ generation of lithium acetylide from acetylene gas followed by the addition of 2-heptanone. This method is often preferred for its clean reaction profile and high yields.

Materials:

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Acetylene gas (passed through a cold trap to remove acetone)

• 2-Heptanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for anhydrous reactions (three-necked flask, dropping funnel, condenser, gas inlet)

Procedure:

• Apparatus Setup: Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet adapter, a dropping funnel, and a low-temperature thermometer under an inert atmosphere (argon or nitrogen).

• Solvent and Acetylene Saturation: Add anhydrous THF to the flask and cool the flask to -78 °C using a dry ice/acetone bath. Bubble acetylene gas through the stirred THF for 20-30 minutes to ensure saturation.

• Formation of Lithium Acetylide: Slowly add one equivalent of n-butyllithium solution dropwise to the cold, acetylene-saturated THF, maintaining the temperature below -70 °C. A white precipitate of lithium acetylide may form. Stir the suspension for an additional 30 minutes at -78 °C.

• Addition of Ketone: Add a solution of 2-heptanone (1 equivalent) in anhydrous THF to the dropping funnel and add it dropwise to the lithium acetylide suspension at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: Slowly and carefully quench the reaction at -78 °C by the dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Expertise & Experience: The slow addition of n-BuLi and 2-heptanone at low temperatures is crucial to control the exothermicity of the reaction and to prevent side reactions, such as the formation of dilithium acetylide.[2] Maintaining an excess of acetylene during the formation of the lithium acetylide ensures the complete consumption of the n-BuLi, preventing its reaction with the ketone.

Synthetic Applications of 3-Methylhept-1-yn-3-ol

The unique structural features of 3-methylhept-1-yn-3-ol make it a versatile precursor for a variety of synthetic transformations.

Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is an acid-catalyzed isomerization of propargyl alcohols to α,β-unsaturated ketones or aldehydes.[3][4] In the case of the tertiary alcohol 3-methylhept-1-yn-3-ol, this rearrangement would yield 3-methylhept-3-en-2-one. This transformation is valuable for introducing a conjugated enone moiety, a common structural motif in natural products and pharmaceuticals.

Caption: Mechanism of the Meyer-Schuster Rearrangement.

Illustrative Experimental Protocol: Meyer-Schuster Rearrangement

This protocol is a general representation of the Meyer-Schuster rearrangement and would require optimization for 3-methylhept-1-yn-3-ol.

Materials:

• 3-Methylhept-1-yn-3-ol

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Solvent (e.g., dioxane, water, or a mixture)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-methylhept-1-yn-3-ol in a suitable solvent.

• Catalyst Addition: Add a catalytic amount of the acid.

• Heating: Heat the reaction mixture to a temperature appropriate for the chosen solvent and catalyst (e.g., reflux). Monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and neutralize the acid with a saturated NaHCO₃ solution.

• Extraction and Purification: Extract the product with an organic solvent, dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the resulting α,β-unsaturated ketone by distillation or column chromatography.

Trustworthiness: The choice of acid catalyst and solvent is critical. Strong acids can sometimes lead to side reactions, such as the Rupe rearrangement, especially with tertiary alcohols. The use of milder Lewis acid catalysts or solid-supported acid catalysts can improve selectivity and yield.[3]

Sonogashira Coupling

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[5][6][7][8][9] This reaction allows for the direct connection of the ethynyl group of 3-methylhept-1-yn-3-ol to sp²-hybridized carbon atoms, providing access to a wide range of functionalized internal alkynes.

Caption: Overview of the Sonogashira Coupling Reaction.

Illustrative Experimental Protocol: Sonogashira Coupling

This is a general protocol and would need to be adapted for specific substrates.

Materials:

• 3-Methylhept-1-yn-3-ol

• Aryl or vinyl halide

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine, diisopropylamine)

• Solvent (e.g., THF, DMF)

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add the aryl or vinyl halide, the palladium catalyst, and CuI.

• Solvent and Reagents: Add the solvent and the amine base.

• Alkyne Addition: Add 3-methylhept-1-yn-3-ol to the reaction mixture.

• Reaction: Stir the mixture at room temperature or with gentle heating until the starting materials are consumed (monitored by TLC or GC-MS).

• Workup: Filter the reaction mixture through a pad of celite to remove the catalyst.

• Extraction and Purification: Concentrate the filtrate and partition the residue between water and an organic solvent. Wash the organic layer, dry it, and concentrate it. Purify the product by column chromatography.

Authoritative Grounding: The Sonogashira coupling is a cornerstone of modern organic synthesis, with a well-established mechanism. The reaction's versatility and functional group tolerance have made it a widely used tool in the synthesis of complex molecules, including many pharmaceuticals.[5]

Conclusion

3-Methylhept-1-yn-3-ol is a readily accessible and highly versatile building block for organic synthesis. Its dual functionality as a tertiary propargyl alcohol allows for a diverse array of chemical transformations, providing access to valuable synthetic intermediates. The ability to undergo reactions such as the Meyer-Schuster rearrangement and Sonogashira coupling makes it a powerful tool for the construction of complex molecular frameworks. This guide provides a foundation for researchers to explore and exploit the synthetic potential of this valuable compound in their own research endeavors.

References

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• Fulmer, G. R.; Miller, A. J. M.; Sherden, N. H.; Gottlieb, H. E.; Nudelman, A.; Stoltz, B. M.; Bercaw, J. E.; Goldberg, K. I. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics2010 , 29 (9), 2176–2179. [Link]

• Chem LibreTexts. Sonogashira Coupling. [Link]

• Ponder, J. I The Synthesis of 4-Methyl-3-heptanol and II 4-Methyl-3-heptanone. J. Chem. Educ.1978 , 55 (9), 589. [Link]

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• Paradisi, F.; Engel, P. C.; Gotor-Fernández, V. One-Pot Multi-Enzymatic Synthesis of the Four Stereoisomers of 4-Methylheptan-3-ol. Molecules2016 , 21 (10), 1279. [Link]

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Solubility and stability of 3-Methylhept-1-yn-3-ol in common solvents

An In-Depth Technical Guide to the Solubility and Stability of 3-Methylhept-1-yn-3-ol

Introduction

3-Methylhept-1-yn-3-ol (CAS No: 17356-17-1) is a tertiary acetylenic alcohol with a molecular formula of C₈H₁₄O.[1] Its structure, featuring a hydrophilic hydroxyl group and a lipophilic eight-carbon backbone, presents a unique physicochemical profile that is critical for its application in pharmaceutical development and organic synthesis. As an intermediate or active pharmaceutical ingredient (API), a comprehensive understanding of its solubility in various solvent systems and its chemical stability under diverse environmental conditions is paramount.[2]

This guide provides a deep dive into the theoretical and practical aspects of characterizing the solubility and stability of 3-Methylhept-1-yn-3-ol. It is designed to equip researchers, medicinal chemists, and formulation scientists with the foundational knowledge and detailed methodologies required for its effective handling, formulation, and analysis.

Part 1: Solubility Profile of 3-Methylhept-1-yn-3-ol

The solubility of a compound is a critical determinant of its behavior in various applications, from reaction kinetics in synthesis to bioavailability in drug delivery. The principle of "like dissolves like" is the cornerstone for predicting solubility.[3] 3-Methylhept-1-yn-3-ol possesses a polar hydroxyl (-OH) group, capable of acting as a hydrogen bond donor and acceptor, and a non-polar hydrocarbon chain. This amphiphilic nature suggests a nuanced solubility profile.

• Polar Protic Solvents (e.g., Water, Ethanol): The hydroxyl group can form strong hydrogen bonds with protic solvents. However, the C8 hydrocarbon tail is hydrophobic. Therefore, high miscibility is expected in alcohols like ethanol, while solubility in water will be limited.

• Polar Aprotic Solvents (e.g., Acetone, THF): These solvents can act as hydrogen bond acceptors. Good solubility is anticipated due to dipole-dipole interactions and the ability to solvate the polar head of the molecule.

• Nonpolar Solvents (e.g., Hexane, Toluene): The long hydrocarbon chain favors interaction with nonpolar solvents through van der Waals forces. The polar hydroxyl group, however, will hinder miscibility, likely resulting in partial solubility.

Experimental Workflow for Solubility Determination

A systematic approach is required to experimentally verify these predictions. The following workflow outlines a standard procedure for both qualitative and quantitative solubility assessment.

Caption: Workflow for determining the solubility of 3-Methylhept-1-yn-3-ol.

Protocol 1: Qualitative and Quantitative Solubility Determination

Objective: To determine the approximate solubility of 3-Methylhept-1-yn-3-ol in a range of common laboratory solvents.

Materials:

• 3-Methylhept-1-yn-3-ol

• Vials (e.g., 4 mL glass vials)

• Calibrated pipettes or micropipettes

• Vortex mixer

• Analytical balance

• Solvents: Purified Water, Ethanol, Methanol, Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM), Toluene, n-Hexane.

Methodology:

Part A: Qualitative Assessment [3][4]

• Accurately weigh approximately 10 mg of 3-Methylhept-1-yn-3-ol into a clean, dry vial.

• Add the selected solvent in 0.1 mL increments.

• After each addition, cap the vial and vortex vigorously for 60 seconds.

• Visually inspect the mixture against a dark background to check for undissolved particles.

• Continue adding solvent up to a total volume of 1 mL.

• Record the volume of solvent required to achieve a clear solution. Classify solubility based on the total volume added.

Part B: Quantitative Assessment

• Prepare a supersaturated solution by adding an excess of 3-Methylhept-1-yn-3-ol to a known volume of the solvent in a sealed vial.

• Agitate the mixture at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

• Allow the solution to stand, permitting undissolved solid to settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter to remove any particulate matter.

• Quantify the concentration of 3-Methylhept-1-yn-3-ol in the filtrate using a validated analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[2]

Predicted Solubility Data Summary

The following table summarizes the predicted solubility based on the molecular structure. Experimental validation via the protocol above is essential.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Water	Sparingly Soluble	H-bonding with -OH is counteracted by the long C8 nonpolar tail.
Ethanol	Miscible	Similar polarity and strong H-bonding capability.
Methanol	Miscible	Similar polarity and strong H-bonding capability.
Polar Aprotic	Acetone	Soluble	Good dipole-dipole interactions with the polar group.
Tetrahydrofuran (THF)	Soluble	Ether oxygen can accept H-bonds; good solvation of the nonpolar part.
Dichloromethane (DCM)	Soluble	Moderate polarity, effective at solvating a wide range of organics.
Nonpolar	Toluene	Partially Soluble	Aromatic ring can interact with the hydrocarbon chain.
n-Hexane	Sparingly Soluble	Primarily nonpolar interactions; polar -OH group limits solubility.

Part 2: Stability Profile of 3-Methylhept-1-yn-3-ol

Assessing the chemical stability of a compound is a regulatory requirement and a scientific necessity for determining its shelf-life and appropriate storage conditions.[5][6] Stability studies involve subjecting the compound to a variety of stress conditions to identify potential degradation pathways and kinetics.[7][8]

For 3-Methylhept-1-yn-3-ol, key structural features of concern include the tertiary alcohol and the terminal alkyne.

• Tertiary Alcohol: Prone to acid-catalyzed dehydration (elimination of water) to form an alkene or rearrangement reactions.

• Terminal Alkyne: Generally stable, but can be susceptible to certain oxidative or hydration reactions under specific conditions.

Forced Degradation (Stress Testing) Workflow

Forced degradation studies are essential to develop and validate a stability-indicating analytical method—one that can accurately measure the active ingredient in the presence of its degradation products.[7]

Caption: Workflow for forced degradation and stability testing.

Protocol 2: Forced Degradation Study

Objective: To investigate the degradation pathways of 3-Methylhept-1-yn-3-ol under various stress conditions and to establish a stability-indicating analytical method.

Materials:

• 3-Methylhept-1-yn-3-ol

• HPLC-grade solvents (Acetonitrile, Water)

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC system with UV or MS detector

• pH meter

• Temperature-controlled oven, water bath

• Photostability chamber

Methodology:

• Preparation: Prepare a stock solution of 3-Methylhept-1-yn-3-ol (e.g., 1 mg/mL) in a suitable solvent mixture like acetonitrile/water.

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at an elevated temperature (e.g., 60°C).

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at an elevated temperature (e.g., 60°C).

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Store at room temperature.

• Thermal Degradation: Store the solid compound in an oven at a high temperature (e.g., 80°C). Also, test the stock solution under the same conditions.

• Photostability: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sampling and Analysis:

  • Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 6, 12, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples using a developed HPLC method. The method should be capable of separating the parent peak from all degradation product peaks. A C18 column with a gradient elution of water and acetonitrile is a common starting point.

  • The goal is to achieve 5-20% degradation of the active substance to ensure that primary degradation products are formed and can be reliably detected.

Conclusion

3-Methylhept-1-yn-3-ol is a molecule with moderate polarity, predicting good solubility in alcohols and polar aprotic solvents, with limited solubility in water and nonpolar hydrocarbons. Its stability is primarily influenced by its tertiary alcohol functional group, which is susceptible to acid-catalyzed degradation. A systematic approach using the detailed protocols in this guide is crucial for accurately characterizing its solubility and stability profile. This data is fundamental for guiding formulation development, ensuring analytical method robustness, and establishing appropriate storage and handling procedures, thereby supporting its successful application in research and drug development.

References

• Department of Chemistry, University of California, Davis. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Egyptian Drug Authority. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance. Retrieved from [Link]

• Department of Chemistry, University of Massachusetts Boston. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• Pharmaguideline. (2012). Guidelines for Pharmaceutical Stability Study. Retrieved from [Link]

• World Health Organization. (2018). Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. In WHO Technical Report Series, No. 1010, Annex 10. Retrieved from [Link]

• Pan American Health Organization. (n.d.). Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms. Retrieved from [Link]

• Parameter Generation & Control. (2023). Stability Testing for Pharmaceuticals & More. Retrieved from [Link]

• McMaster University. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• LookChem. (n.d.). 3-Methylhept-1-yn-3-ol. Retrieved from [Link]

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Protocols & Analytical Methods

Stereoselective Synthesis of 3-Methylhept-1-yn-3-ol: An Application Note and Protocol

Introduction: The Significance of Chiral Propargyl Alcohols

Optically active propargyl alcohols are invaluable building blocks in modern organic synthesis, serving as versatile intermediates in the preparation of a wide array of complex molecules, including natural products and pharmaceutical agents.[1] The tertiary propargylic alcohol, 3-methylhept-1-yn-3-ol, with its stereogenic center bearing a hydroxyl group, an alkyne moiety, a methyl group, and a butyl group, represents a key structural motif. The precise control of the stereochemistry at this quaternary carbon center is of paramount importance, as the biological activity of more complex molecules derived from it is often highly dependent on the absolute configuration of its stereocenters. This application note provides a detailed guide to the stereoselective synthesis of 3-Methylhept-1-yn-3-ol, focusing on a robust and widely applicable catalytic asymmetric alkynylation of a prochiral ketone.

Strategic Approach: Asymmetric Alkynylation of 2-Hexanone

The most direct and convergent strategy for the synthesis of enantiomerically enriched 3-Methylhept-1-yn-3-ol is the asymmetric addition of an acetylene nucleophile to the prochiral ketone, 2-hexanone. Among the various methods developed for this transformation, the zinc-mediated alkynylation protocol developed by Carreira and coworkers stands out for its operational simplicity, broad substrate scope, and consistently high levels of enantioselectivity.[2][3][4] This method utilizes a chiral catalyst system generated in situ from zinc(II) trifluoromethanesulfonate (Zn(OTf)₂) and the readily available chiral amino alcohol, (+)-N-methylephedrine.

The Catalytic Cycle: A Mechanistic Overview

The success of the Carreira protocol hinges on the formation of a well-defined chiral zinc complex that activates the ketone and directs the nucleophilic attack of the acetylide. The proposed catalytic cycle is initiated by the reaction of the terminal alkyne with the zinc triflate and (+)-N-methylephedrine in the presence of a base, typically triethylamine (Et₃N). This forms a chiral zinc acetylide complex. The ketone, 2-hexanone, then coordinates to the zinc center, which acts as a Lewis acid, activating the carbonyl group towards nucleophilic attack. The chiral ligand, (+)-N-methylephedrine, creates a specific chiral environment around the zinc center, leading to a diastereomeric transition state where one face of the ketone is sterically shielded. The acetylide then adds to the less hindered face of the ketone, establishing the stereogenic center with high fidelity. Subsequent workup liberates the chiral tertiary propargylic alcohol and regenerates the active catalytic species.

Caption: Proposed Catalytic Cycle for the Asymmetric Alkynylation.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the stereoselective synthesis of (S)-3-Methylhept-1-yn-3-ol. The synthesis of the (R)-enantiomer can be achieved by using (-)-N-methylephedrine.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Grade	Supplier
Zinc Triflate	Zn(OTf)₂	363.53	Anhydrous, 98%	e.g., Sigma-Aldrich
(+)-N-Methylephedrine	C₁₁H₁₇NO	179.26	≥98%	e.g., Sigma-Aldrich
2-Hexanone	C₆H₁₂O	100.16	≥99%	e.g., Sigma-Aldrich
Triethylamine	(C₂H₅)₃N	101.19	≥99.5%, distilled	e.g., Sigma-Aldrich
Trimethylsilylacetylene	C₅H₁₀Si	98.22	≥98%	e.g., Sigma-Aldrich
Tetrabutylammonium Fluoride	(C₄H₉)₄NF	261.47	1.0 M in THF	e.g., Sigma-Aldrich
Toluene	C₇H₈	92.14	Anhydrous, ≥99.8%	e.g., Sigma-Aldrich
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous, ≥99%	e.g., Sigma-Aldrich
Saturated NH₄Cl solution	NH₄Cl	53.49	ACS Reagent	Prepared in-house
Anhydrous MgSO₄	MgSO₄	120.37	≥99.5%	e.g., Sigma-Aldrich

Note on Acetylene Source: Direct handling of acetylene gas requires specialized equipment and safety precautions. A safer and more convenient laboratory alternative is the use of trimethylsilylacetylene (TMSA), followed by a desilylation step. This protocol will utilize TMSA.

Step-by-Step Synthesis Protocol

Caption: Overall Experimental Workflow for the Synthesis.

Part 1: Asymmetric Alkynylation

• Catalyst Preparation: To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add zinc triflate (72.7 mg, 0.2 mmol, 20 mol%) and (+)-N-methylephedrine (39.5 mg, 0.22 mmol, 22 mol%).

• Solvent Addition: Add anhydrous toluene (2.0 mL) via syringe. Stir the resulting suspension at room temperature for 30 minutes.

• Reagent Addition: To the suspension, add triethylamine (70 µL, 0.5 mmol, 50 mol%), followed by 2-hexanone (100.2 mg, 1.0 mmol, 1.0 equiv).

• Alkyne Addition: Add trimethylsilylacetylene (168 µL, 1.2 mmol, 1.2 equiv) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system (e.g., 9:1 v/v).

Part 2: Deprotection and Purification

• Workup: Upon completion, cool the reaction mixture to 0°C and quench by the slow addition of saturated aqueous ammonium chloride solution (5 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 10 mL).

• Washing and Drying: Combine the organic layers, wash with brine (10 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Intermediate Purification: The crude silylated product can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient, e.g., 98:2 to 90:10).

• Desilylation: Dissolve the purified silylated propargyl alcohol in tetrahydrofuran (THF, 5 mL). Add tetrabutylammonium fluoride (TBAF, 1.1 equiv, 1.0 M solution in THF) and stir at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Final Purification: Quench the reaction with water (10 mL) and extract with diethyl ether (3 x 10 mL). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient, e.g., 95:5 to 80:20) to afford the pure 3-Methylhept-1-yn-3-ol.

Characterization and Data Analysis

The identity and purity of the final product should be confirmed by spectroscopic methods, and the enantiomeric excess determined by chiral chromatography.

Expected Spectroscopic Data

The following are typical, representative NMR data for 3-Methylhept-1-yn-3-ol. Actual chemical shifts may vary slightly depending on the solvent and instrument.

¹H NMR (400 MHz, CDCl₃)	¹³C NMR (101 MHz, CDCl₃)
δ 2.45 (s, 1H, C≡CH)	δ 87.5 (C≡CH)
δ 2.15 (br s, 1H, OH)	δ 71.2 (C-OH)
δ 1.65 - 1.50 (m, 2H, CH₂)	δ 69.8 (C-3)
δ 1.50 (s, 3H, CH₃)	δ 44.5 (CH₂)
δ 1.45 - 1.30 (m, 4H, 2xCH₂)	δ 31.0 (CH₃)
δ 0.92 (t, J = 7.2 Hz, 3H, CH₃)	δ 25.0 (CH₂)
δ 22.8 (CH₂)
δ 14.0 (CH₃)

Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the product is a critical measure of the success of the stereoselective synthesis. It is typically determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Chiral HPLC Method Development:

• Column: A polysaccharide-based chiral stationary phase (CSP) is often effective for separating enantiomers of alcohols. Columns such as Chiralcel® OD-H or Chiralpak® AD-H are good starting points.[5]

• Mobile Phase: A normal phase eluent system, typically a mixture of hexane and isopropanol (e.g., 98:2 v/v), is commonly used. The ratio can be adjusted to optimize the separation.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is generally suitable for alcohols.

• Procedure:

  • Inject a sample of the racemic 3-Methylhept-1-yn-3-ol (which can be synthesized using a non-chiral base like sodium hydride) to determine the retention times of both enantiomers.

  • Inject the sample from the asymmetric synthesis.

  • Calculate the enantiomeric excess using the peak areas of the two enantiomers: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Trustworthiness and Self-Validation

The protocol described is based on the well-established and highly cited Carreira asymmetric alkynylation methodology.[4] The reliability of this synthesis is underscored by several key factors:

• Commercially Available and Inexpensive Catalysts: Both Zn(OTf)₂ and N-methylephedrine (in both enantiomeric forms) are readily available from commercial suppliers.[3]

• Robust and Tolerant Conditions: The reaction is known to be tolerant of trace amounts of water and can be performed under an inert atmosphere without the need for a glovebox.[6]

• High Enantioselectivity: The Carreira protocol consistently delivers high enantiomeric excesses for a wide variety of aldehydes and ketones.

• Verifiable Outcomes: The success of the synthesis can be rigorously validated through standard analytical techniques. The spectroscopic data (NMR) confirms the chemical structure, while chiral HPLC or GC provides a quantitative measure of the enantiomeric purity.

Conclusion

This application note provides a comprehensive and practical guide for the stereoselective synthesis of 3-Methylhept-1-yn-3-ol via a catalytic asymmetric addition of an acetylene equivalent to 2-hexanone. The featured protocol, an adaptation of the Carreira alkynylation, offers a reliable and efficient route to this valuable chiral building block. By following the detailed experimental procedures and analytical guidelines, researchers in organic synthesis and drug development can confidently produce this and related chiral propargyl alcohols in high yield and enantiopurity, enabling the advancement of their research programs.

References

• Boyall, D., Frantz, D. E., & Carreira, E. M. (2002). Efficient enantioselective additions of terminal alkynes and aldehydes under operationally convenient conditions. Organic Letters, 4(15), 2605–2606.

• Carreira, E. M., & Fässler, R. (2004). U.S. Patent No. 6,706,909. Washington, DC: U.S.

• Carreira, E. M. (2002). Asymmetric addition of alkynylzinc compounds to aldehydes. Wikipedia.

• ChemicalBook. (n.d.). 3-METHYL-3-BUTEN-1-OL(763-32-6) 1H NMR spectrum.

• Cozzi, P. G. (2003). Asymmetric Alkynylzinc Additions to Aldehydes and Ketones. Request PDF.

• DiMauro, E. F., & Kozlowski, M. C. (2013). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups. PMC - NIH.

• Frantz, D. E., Fässler, R., & Carreira, E. M. (2000). Facile Enantioselective Synthesis of Propargylic Alcohols by a Catalytic Addition of Terminal Alkynes to Aldehydes. Journal of the American Chemical Society, 122(8), 1806–1807.

• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology.

• Organic Chemistry Portal. (n.d.). Propargyl alcohol synthesis by addition or C-C coupling (alkynylation).

• Anand, N. K., & Carreira, E. M. (2001). A Simple, Mild, Catalytic, Enantioselective Addition of Terminal Acetylenes to Aldehydes. Journal of the American Chemical Society, 123(39), 9687–9688.

• PubChem. (n.d.). 3-Methylhept-3-en-1-ol.

• SynHet. (n.d.). 3-Methylhept-1-yn-3-ol.

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups.

• Wikipedia contributors. (n.d.). Alkynylation. Wikipedia.

• LookChem. (n.d.). 3-Methylhept-1-yn-3-ol.

• Phenomenex. (n.d.). Chiral HPLC Separations.

• Sigma-Aldrich. (n.d.). Basics of chiral HPLC.

• BenchChem. (n.d.). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols.

Sources

• 1. Asymmetric addition of alkynylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation) [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient enantioselective additions of terminal alkynes and aldehydes under operationally convenient conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Favorskii reaction conditions for synthesizing tertiary alkynols

An In-Depth Guide to the Favorskii Reaction: Conditions and Protocols for the Synthesis of Tertiary Alkynols

Introduction: The Enduring Relevance of the Favorskii Reaction

First reported by the Russian chemist Alexei Yevgrafovich Favorskii in the early 1900s, the Favorskii reaction is the nucleophilic addition of a terminal alkyne to a carbonyl compound, typically catalyzed by a base, to produce a propargylic alcohol.[1][2] When a ketone is used as the carbonyl substrate, this reaction provides a direct and powerful route to tertiary alkynols. These structures are pivotal intermediates in medicinal chemistry, natural product synthesis, and materials science, serving as precursors to a wide array of more complex molecules.

This application note provides a comprehensive overview of the Favorskii reaction for synthesizing tertiary alkynols. It delves into the underlying mechanism, explores the critical reaction parameters, and offers detailed, field-proven protocols for researchers and drug development professionals.

Reaction Mechanism: A Two-Step Pathway

The synthesis of tertiary alkynols via the Favorskii reaction proceeds through a straightforward and elegant two-step mechanism. The entire process is predicated on the generation of a potent carbon-based nucleophile—the metal acetylide.

• Deprotonation and Acetylide Formation: The reaction is initiated by a strong base, which abstracts the acidic terminal proton from the alkyne. This deprotonation results in the in situ formation of a highly nucleophilic metal acetylide anion.[1][2]

• Nucleophilic Attack: The newly formed acetylide anion subsequently attacks the electrophilic carbonyl carbon of the ketone. This nucleophilic addition breaks the carbonyl π-bond, leading to the formation of a metal alkoxide intermediate.

• Protonation: A final protonation step during aqueous workup neutralizes the alkoxide, yielding the final tertiary propargylic alcohol product.

Caption: The reaction mechanism of the Favorskii reaction for tertiary alkynol synthesis.

Optimizing Reaction Conditions: A Guide for Practitioners

The success of the Favorskii reaction hinges on the careful selection of several key parameters. The choice of base, solvent, and reaction temperature can significantly influence yield, purity, and the prevalence of side reactions.

Choice of Base

The base is arguably the most critical component, as it must be strong enough to deprotonate the terminal alkyne without promoting unwanted side reactions, such as aldol condensation of the ketone starting material.[1]

Base Type	Examples	pKa (Conjugate Acid)	Key Characteristics & Causality
Hydroxides	KOH, NaOH	~15.7 (H₂O)	Cost-effective and common. Sufficiently basic for many terminal alkynes. However, excess hydroxide can promote competing aldol condensation side reactions.[1] Inexpensive and readily available, making them a first choice for scalable syntheses.
Alkoxides	NaOEt, KOtBu	~16 (EtOH), ~18 (tBuOH)	Stronger bases. Useful for less acidic alkynes. The bulkier tert-butoxide can sometimes minimize side reactions by acting as a non-nucleophilic base, though it is primarily used for deprotonation.
Amides	NaNH₂, LiN(iPr)₂ (LDA)	~38 (NH₃), ~36 (Diisopropylamine)	Very strong bases. Typically reserved for very weakly acidic alkynes or when hydroxides/alkoxides fail. Require strictly anhydrous conditions and are more expensive and difficult to handle.
Organometallics	n-BuLi, EtMgBr	~50 (Butane), ~51 (Ethane)	Extremely strong bases. Generate lithium or Grignard acetylides. These are highly reactive but require anhydrous, inert atmosphere conditions and are less practical for large-scale industrial applications compared to hydroxide-based methods.

For most applications involving standard ketones and terminal alkynes, powdered potassium hydroxide (KOH) offers the best balance of reactivity, cost, and ease of use.

Solvent Selection

The solvent plays a crucial role in solubilizing the reactants and modulating the reactivity of the base.

• Polar Aprotic Solvents (DMSO, DMF): These are often excellent choices. They effectively solvate the metal cation of the base, increasing the "nakedness" and reactivity of the acetylide anion. Dimethyl sulfoxide (DMSO) is particularly effective for reactions with aldehydes.[1]

• Ethers (THF, 1,2-Dimethoxyethane (DME), Diethyl Ether): These are common, relatively non-reactive solvents, especially when using organometallic or amide bases. They are essential for maintaining anhydrous conditions. DME can be particularly beneficial.[1]

• Alcohols (Ethanol, tert-Butanol): While alcohols can act as the proton source for the acetylide, they are generally avoided as the primary solvent because their conjugate bases (alkoxides) can engage in undesired side reactions. A small amount of alcohol may be used as an additive in some protocols.[1]

• Liquid Ammonia (NH₃): Used exclusively with sodium amide (NaNH₂), this cryogenic solvent is highly effective but requires specialized equipment.

Temperature and Reaction Time

Most Favorskii reactions are conducted at temperatures ranging from 0 °C to room temperature. The reaction is typically exothermic, especially during the initial deprotonation. Maintaining a low temperature during the addition of reagents can help control the reaction rate and minimize side products. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the ketone starting material is consumed.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis of tertiary alkynols.

Caption: General experimental workflow for the Favorskii synthesis of tertiary alkynols.

Protocol 1: General Synthesis of a Tertiary Alkynol using Potassium Hydroxide

This protocol describes a robust and scalable method using powdered potassium hydroxide in an ether solvent.

Materials:

• Ketone (1.0 eq)

• Terminal Alkyne (1.1 - 1.5 eq)

• Powdered Potassium Hydroxide (KOH) (2.0 - 3.0 eq)

• Anhydrous Diethyl Ether (Et₂O) or Tetrahydrofuran (THF)

• Deionized Water

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, addition funnel, condenser (optional), ice bath

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add powdered potassium hydroxide (2.5 eq).

• Solvent Addition: Add anhydrous diethyl ether to the flask to create a slurry.

• Reagent Addition: Begin vigorous stirring and cool the flask in an ice bath to 0-5 °C. Add the terminal alkyne (1.2 eq) to the slurry.

• Ketone Addition: Dissolve the ketone (1.0 eq) in a minimal amount of anhydrous diethyl ether and add it dropwise to the stirring reaction mixture over 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress by TLC, checking for the consumption of the ketone.

• Workup: Upon completion, cool the flask again in an ice bath and carefully quench the reaction by the slow addition of cold water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Washing: Combine the organic layers and wash them sequentially with deionized water and then with brine to remove residual salts and base.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to yield the pure tertiary alkynol.

Protocol 2: Synthesis and Deprotection of an Alkyne using 2-Methyl-3-butyn-2-ol

The Favorskii reaction with acetone is widely used to install the 2-hydroxyprop-2-yl protecting group on a terminal alkyne. The reverse reaction is used for deprotection.[1][2]

A. Protection Step (Example: Protecting Phenylacetylene)

Materials:

• Phenylacetylene (1.0 eq)

• Acetone (large excess, acts as reactant and solvent)

• Powdered Potassium Hydroxide (KOH) (0.3 eq, catalytic)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Setup: To a round-bottom flask, add a large excess of acetone and powdered KOH (0.3 eq).

• Reagent Addition: Add phenylacetylene (1.0 eq) to the stirring mixture at room temperature.

• Reaction: Attach a reflux condenser and gently heat the mixture to reflux (approx. 56 °C) for 4-6 hours.

• Workup: Cool the reaction to room temperature and neutralize the KOH by adding a weak acid (e.g., solid ammonium chloride) until the mixture is neutral.

• Purification: Filter off the salts and remove the excess acetone via rotary evaporation. The resulting crude 2-methyl-4-phenyl-3-butyn-2-ol can be purified by vacuum distillation.

B. Deprotection Step (Retro-Favorskii Reaction)

Procedure:

• Setup: Dissolve the protected alkyne (1.0 eq) in a suitable high-boiling solvent like toluene or xylene.

• Base Addition: Add a small amount of a strong base, such as potassium hydroxide or sodium hydride.

• Reaction: Heat the mixture to a high temperature (typically >120 °C). The reaction liberates the terminal alkyne and acetone, which can be removed by distillation.[2]

• Workup: After the reaction is complete (monitored by GC or TLC), cool the mixture, wash with water, and extract the deprotected alkyne. Further purification can be done if necessary.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive or insufficient base. 2. Wet solvent/reagents. 3. Alkyne is not acidic enough for the chosen base.	1. Use freshly powdered, high-purity KOH. Increase stoichiometry. 2. Ensure all solvents and reagents are anhydrous. 3. Switch to a stronger base system (e.g., NaNH₂ or n-BuLi) under inert atmosphere.
Recovery of Starting Ketone	1. Insufficient alkyne or base. 2. Reaction time too short.	1. Increase the equivalents of the alkyne and base. 2. Extend the reaction time and monitor by TLC.
Significant Aldol Side Product	1. Ketone is highly enolizable. 2. Reaction temperature too high. 3. Using hydroxide base in excess.	1. Add the ketone slowly at a low temperature (0 °C). 2. Maintain strict temperature control. 3. Consider using a Grignard or lithium acetylide, which are less prone to promoting aldol reactions.
Formation of Enone	Primarily an issue with aldehyde substrates due to Meyer-Schuster rearrangement.[1]	Not typically a major issue for ketone substrates, which produce tertiary alcohols.

Conclusion

The Favorskii reaction remains a cornerstone of organic synthesis for the construction of tertiary alkynols. Its operational simplicity, use of inexpensive reagents like potassium hydroxide, and broad substrate scope make it a highly valuable tool for both academic research and industrial drug development. By carefully controlling the choice of base, solvent, and temperature, chemists can effectively mitigate side reactions and achieve high yields of these crucial molecular building blocks.

References

• Organic Chemistry Tutor. (n.d.). Favorskii Rearrangement. Retrieved from [Link]

• Guijarro, D., & Yus, M. (2005). The Favorskii Rearrangement: Synthetic Applications. Current Organic Chemistry, 9(17), 1713–1735. [Link]

• Wikipedia. (n.d.). Favorskii reaction. Retrieved from [Link]

• ResearchGate. (2005). The Favorskii Rearrangement: Synthetic Applications. Request PDF. [Link]

• SuviChem. (2023). What is Favorskii Rearrangement ? | Easy Explanation | Important Questions. YouTube. [Link]

• Wikipedia. (n.d.). Favorskii rearrangement. Retrieved from [Link]

• AdiChemistry. (n.d.). FAVORSKII REARRANGEMENT | MECHANISM | APPLICATIONS. Retrieved from [Link]

• House, H. O., & Gilmore, W. F. (1961). The Effect of Solvent Change on the Favorskii Rearrangement. Journal of the American Chemical Society, 83(19), 3972–3980. [Link]

• ResearchGate. (n.d.). A Theoretical Study of Favorskii Reaction Stereochemistry. Request PDF. [Link]

• Chemist Wizards. (n.d.). Favorskii Rearrangement. Retrieved from [Link]

• NROChemistry. (n.d.). Favorskii Rearrangement. Retrieved from [Link]

Sources

• 1. Favorskii reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]

Application Note: Synthesis of 3-Methylhept-1-yn-3-ol via Ethynylmagnesium Bromide Addition to 2-Hexanone

Abstract

This document provides a comprehensive guide for the synthesis of 3-methylhept-1-yn-3-ol, a tertiary acetylenic alcohol, through the nucleophilic addition of ethynylmagnesium bromide to 2-hexanone. This Grignard reaction is a fundamental and highly efficient method for creating carbon-carbon bonds, offering a direct route to propargyl alcohols which are valuable intermediates in the synthesis of pharmaceuticals and complex organic molecules. This application note details the underlying chemical principles, stringent safety protocols, a step-by-step experimental procedure, and methods for purification and characterization, tailored for researchers in organic synthesis and drug development.

Introduction and Scientific Principle

The synthesis of tertiary alcohols is a cornerstone of modern organic chemistry. Among these, acetylenic alcohols such as 3-methylhept-1-yn-3-ol are particularly useful building blocks due to the reactive alkyne moiety, which allows for further functionalization through reactions like click chemistry, hydrogenation, or coupling reactions.

The chosen synthetic route employs a Grignard reaction, which involves the addition of an organomagnesium halide (the Grignard reagent) to a carbonyl compound.[1][2] In this specific protocol, ethynylmagnesium bromide (HC≡CMgBr), a commercially available Grignard reagent, serves as a potent nucleophile. The acetylenic carbon atom, bearing a partial negative charge, attacks the electrophilic carbonyl carbon of 2-hexanone (also known as methyl pentyl ketone). This nucleophilic addition results in the formation of a magnesium alkoxide intermediate. Subsequent acidic work-up protonates the alkoxide to yield the final product, 3-methylhept-1-yn-3-ol. Ketones are generally more reactive towards nucleophiles than other carbonyl compounds like esters, making this a highly chemoselective and efficient transformation.[3]

Reaction Mechanism

The mechanism proceeds via a nucleophilic addition pathway, as illustrated below.

Caption: Mechanism of Grignard addition to a ketone.

Critical Safety Protocols

Ethynylmagnesium bromide is a highly hazardous reagent that demands strict adherence to safety protocols. Its primary dangers include high flammability, violent reactivity with water, and severe corrosivity.[4][5][6]

• Hazard Profile: Highly flammable liquid and vapor.[5] Reacts violently with water, releasing flammable gases that may ignite spontaneously.[4][5] Causes severe skin burns and eye damage.[4][5] Suspected of causing cancer.[5][6] Air and moisture sensitive.[4][5]

• Handling: All manipulations must be performed in a certified chemical fume hood.[4] The reaction must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.[4] All glassware must be rigorously dried (oven or flame-dried) before use.[4]

• Emergency Preparedness: An appropriate fire extinguisher (e.g., dry chemical powder, Class D) must be readily accessible. Do not use water or carbon dioxide extinguishers .[4][7] A safety shower and eyewash station must be immediately available.

Table 1: Recommended Personal Protective Equipment (PPE)

Body Part	Recommended PPE	Standard/Specification	Rationale
Eyes/Face	Chemical splash goggles and a full-face shield	OSHA 29 CFR 1910.133 or EN166[4]	Protects against splashes of corrosive reagents.
Hands	Flame-resistant gloves (e.g., Nomex) over nitrile gloves	Manufacturer's specifications	Provides protection from both fire and chemical contact. Inspect gloves before use.[4]
Body	Flame-resistant lab coat	NFPA 2112	Protects the body from fire and chemical splashes.[4]

Materials and Equipment

Table 2: Reagents and Materials

Chemical Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier Notes
Ethynylmagnesium bromide, 0.5 M in THF	4301-14-8	C₂HMgBr	129.25	Purchase fresh, handle under inert gas.
2-Hexanone (Methyl pentyl ketone)	591-78-6	C₆H₁₂O	100.16	Anhydrous grade, freshly distilled if necessary.
Tetrahydrofuran (THF), anhydrous	109-99-9	C₄H₈O	72.11	Anhydrous, inhibitor-free.
Saturated Ammonium Chloride (aq.)	12125-02-9	NH₄Cl	53.49	Prepare with deionized water.
Diethyl ether, anhydrous	60-29-7	C₄H₁₀O	74.12	For extraction.
Anhydrous Magnesium Sulfate	7487-88-9	MgSO₄	120.37	For drying organic layers.
Nitrogen or Argon Gas	N/A	N₂ or Ar	N/A	High purity, dry.

Equipment

• Three-necked round-bottom flask (250 mL)

• Pressure-equalizing dropping funnel (125 mL)

• Reflux condenser with a gas inlet/outlet adapter

• Magnetic stirrer and stir bar

• Schlenk line or manifold for inert gas

• Ice-water bath

• Separatory funnel (500 mL)

• Rotary evaporator

• Vacuum distillation apparatus

Detailed Experimental Protocol

This protocol outlines the synthesis of 3-methylhept-1-yn-3-ol on a 50 mmol scale.

Workflow Overview

Caption: Experimental workflow for the synthesis.

Step 1: Reaction Setup

• Assemble a 250 mL three-necked round-bottom flask with a magnetic stir bar, a 125 mL pressure-equalizing dropping funnel, and a reflux condenser.

• Flame-dry all glassware under a stream of dry nitrogen or argon, or oven-dry at 120 °C for at least 4 hours and assemble while hot under an inert atmosphere.

• Equip the top of the condenser with a gas adapter connected to a nitrogen/argon line and an oil bubbler to maintain positive pressure.

Step 2: Reagent Charging

• Under a positive flow of inert gas, transfer 110 mL of 0.5 M ethynylmagnesium bromide in THF (55 mmol, 1.1 equivalents) to the reaction flask via cannula or a dry syringe.

• Cool the flask to 0 °C using an ice-water bath.

• In a separate dry flask, prepare a solution of 5.0 g of 2-hexanone (50 mmol, 1.0 equivalent) in 25 mL of anhydrous THF. Transfer this solution to the dropping funnel.

Step 3: Nucleophilic Addition

• Begin vigorous stirring of the ethynylmagnesium bromide solution.

• Add the 2-hexanone solution from the dropping funnel dropwise to the reaction flask over a period of 30-45 minutes.

  • Causality Note: The reaction is exothermic. Slow, dropwise addition is critical to maintain the temperature below 10 °C, which minimizes potential side reactions.

• After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

Step 4: Reaction Completion and Work-up

• Stir the reaction mixture at room temperature for 1-2 hours to ensure the reaction goes to completion. Monitor by TLC if desired.

• Prepare a 500 mL beaker containing 150 mL of cold, saturated aqueous ammonium chloride solution and a stir bar.

• Slowly and carefully pour the reaction mixture into the stirred ammonium chloride solution.

  • Trustworthiness Note: This quenching step neutralizes unreacted Grignard reagent and protonates the product. Using saturated NH₄Cl provides a mild acidic environment that is less likely to cause acid-catalyzed degradation of the tertiary alcohol product compared to strong acids.[8][9]

• Transfer the quenched mixture to a 500 mL separatory funnel.

Step 5: Extraction and Purification

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash them with brine (1 x 50 mL).

• Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to yield 3-methylhept-1-yn-3-ol as a colorless oil.[10]

Expected Results and Characterization

Table 3: Product Characteristics

Property	Value
Chemical Name	3-Methylhept-1-yn-3-ol
CAS Number	17356-17-1[11]
Molecular Formula	C₈H₁₄O[11]
Molecular Weight	126.20 g/mol [11]
Appearance	Colorless oil
Expected Yield	75-85%
Boiling Point	Approx. 70-72 °C at 15 mmHg (literature values may vary)

Characterization

• ¹H NMR: Expect characteristic peaks for the acetylenic proton (~2.4 ppm), the hydroxyl proton (broad singlet), and aliphatic protons corresponding to the methyl and butyl groups.

• ¹³C NMR: Expect signals for the two sp-hybridized alkyne carbons, the quaternary carbinol carbon, and the aliphatic carbons.

• IR Spectroscopy (neat): Expect characteristic absorption bands for the O-H stretch (~3300-3400 cm⁻¹, broad), the terminal alkyne C-H stretch (~3300 cm⁻¹, sharp), and the C≡C stretch (~2100 cm⁻¹, weak).

Troubleshooting Guide

Table 4: Common Issues and Solutions

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Presence of moisture in glassware, solvents, or reagents. 2. Degraded or inactive Grignard reagent.	1. Ensure all glassware is rigorously dried. Use freshly opened or distilled anhydrous solvents. 2. Use a fresh bottle of ethynylmagnesium bromide. Titrate the Grignard reagent before use to confirm its molarity.
Reaction Fails to Initiate	Impure 2-hexanone (e.g., containing acidic impurities).	Purify the 2-hexanone by distillation before use.
Formation of Byproducts	1. Reaction temperature was too high during addition. 2. Incomplete reaction.	1. Maintain a low temperature (0-5 °C) during the addition of the ketone. 2. Ensure adequate reaction time at room temperature after the initial addition.
Difficult Emulsion during Work-up	Formation of magnesium hydroxides/salts.	Add a small amount of dilute HCl to the separatory funnel to help break the emulsion (use with caution to avoid product degradation). Alternatively, filter the emulsion through a pad of Celite.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Ethylmagnesium bromide, 40% in diethyl ether. Retrieved from [Link][7]

• SpectraBase. (n.d.). 3-Methoxymethylhept-1-yn-3-ol. Retrieved from [Link][12]

• Molecules. (2002). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Retrieved from [Link][8]

• Sciencemadness Discussion Board. (2016). Green Synthesis of 3-methyl-heptan-3-ol from common materials. Retrieved from [Link][13]

• ResearchGate. (2021). Synthesis of 1 from acetates and ethynyl magnesium bromide. Retrieved from [Link][14]

• LookChem. (n.d.). 3-Methylhept-1-yn-3-ol. Retrieved from [Link][11]

• Organic Syntheses. (n.d.). 1-phenyl-1-penten-4-yn-3-ol. Retrieved from [Link][9]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link][1]

• PubChem. (n.d.). 3-Methylhept-3-en-1-ol. Retrieved from [Link][15]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link][2]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Retrieved from [Link][16]

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• Semantic Scholar. (n.d.). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction. Retrieved from [Link][18]

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• PubChem. (n.d.). (E)-3-methylhept-3-en-1-ol. Retrieved from [Link][20]

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Application Notes and Protocols for the Asymmetric Addition of Acetylene to Prochiral Ketones

Abstract

The enantioselective addition of acetylides to prochiral ketones represents a cornerstone transformation in modern organic synthesis, delivering chiral tertiary propargyl alcohols with high fidelity. These products are invaluable intermediates in the synthesis of a myriad of complex molecules, including natural products and active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of the theoretical underpinnings, practical execution, and comparative analysis of catalytic systems for this pivotal reaction. Detailed, field-proven protocols, troubleshooting guides, and safety considerations are presented to empower researchers, scientists, and drug development professionals to successfully implement and optimize this methodology in their laboratories.

Introduction: The Strategic Importance of Chiral Propargyl Alcohols

The creation of stereogenic centers, particularly quaternary ones, is a formidable challenge in synthetic chemistry. The asymmetric addition of a carbon nucleophile to a prochiral ketone is one of the most direct methods to construct a chiral tertiary alcohol. When the nucleophile is an acetylide, the resulting propargyl alcohol is a uniquely versatile building block.[1] The alkyne moiety can be further elaborated through a wide array of transformations, including reductions to alkanes and alkenes, cycloadditions, and various coupling reactions, making it a powerful linchpin in a synthetic strategy.[1]

Given the distinct pharmacological profiles often exhibited by enantiomers of a chiral drug, the ability to synthesize these molecules in an enantiomerically pure form is paramount.[2][3] The asymmetric alkynylation of prochiral ketones provides a direct and atom-economical route to these crucial chiral synthons.

Theoretical Background and Mechanistic Insights

The fundamental principle of this reaction involves the nucleophilic attack of an acetylide on the electrophilic carbonyl carbon of a prochiral ketone. The challenge lies in controlling the facial selectivity of this addition to favor the formation of one enantiomer over the other. This is achieved through the use of a chiral catalyst that creates a diastereomeric transition state, thereby lowering the activation energy for the formation of one enantiomer.

A variety of catalytic systems have been developed for this transformation, broadly categorized into metal-based catalysts and organocatalysts.[1]

Metal-Catalyzed Systems: The Power of Chiral Ligands

Transition metal and main group metal catalysts, in conjunction with chiral ligands, are the most extensively studied and widely employed systems for the asymmetric alkynylation of ketones.

• Zinc-Based Catalysts (The Carreira Protocol): One of the most practical and widely adopted methods involves the in-situ generation of a zinc acetylide, catalyzed by a chiral amino alcohol ligand.[4][5] The seminal work by Carreira and coworkers demonstrated that a combination of zinc triflate (Zn(OTf)₂), a base (such as triethylamine or Hünig's base), and a chiral ligand like (+)-N-methylephedrine can effectively catalyze the addition of terminal alkynes to aldehydes and, with modifications, to ketones.[4] The proposed mechanism involves the formation of a chiral zinc complex where the amino alcohol ligand coordinates to the zinc center, creating a chiral environment that directs the approach of the ketone to the zinc-bound acetylide.

• Titanium- and Rhodium-Based Catalysts: Other notable metal-based systems include those utilizing titanium and rhodium. For instance, the combination of BINOL (1,1'-bi-2-naphthol) with titanium(IV) isopropoxide has been shown to be highly effective.[6][7] Chiral rhodium complexes have also been developed, particularly for the direct alkynylation of fluoroalkyl-substituted ketones.[8]

Organocatalysis

While less common for the direct alkynylation of ketones compared to aldehydes, organocatalytic approaches are an emerging area. These systems avoid the use of metals and often rely on the formation of chiral enamines or iminium ions to activate the substrate and control the stereochemistry of the addition.

Comparative Analysis of Catalytic Systems

The choice of catalytic system is dictated by the specific substrate scope, desired enantioselectivity, and practical considerations such as cost and operational simplicity. The following table provides a comparative overview of commonly employed catalytic systems for the asymmetric alkynylation of prochiral ketones.

Catalyst System	Chiral Ligand Example	Typical Substrates	Typical ee (%)	Advantages	Disadvantages
Zn(OTf)₂ / Base	(+)-N-Methylephedrine	Aromatic & Aliphatic Ketones	80-99%	Operationally simple, commercially available reagents, tolerant to air and moisture.[5]	May require stoichiometric amounts of the chiral ligand for optimal results.
Me₂Zn	(R,R)-Salen derivatives	Aromatic Ketones	70-95%	Effective for aromatic ketones.[9]	Requires handling of pyrophoric dimethylzinc.
Ti(OiPr)₄ / ZnEt₂	(S)-BINOL	Aromatic & Aliphatic Ketones	90-99%	High enantioselectivities for a broad range of substrates.[6][7]	Requires pre-formation of the alkynylzinc reagent at elevated temperatures.
Chiral Rh-Pincer Complexes	NHC-Oxazoline Ligands	Fluoroalkyl Ketones	90-99%	Highly effective for activated ketones.[8]	Catalyst synthesis can be complex.
Cu(I) / Ligand	Schiff-Base Amino Alcohols	Aromatic Ketones	up to 95%	Low catalyst loading, efficient for aromatic ketones.[10]	May have a narrower substrate scope.

Detailed Experimental Protocols

The following protocols are provided as a detailed guide for researchers. It is imperative to adhere to all safety precautions when handling the listed reagents.

Protocol 1: Asymmetric Addition of Phenylacetylene to Acetophenone using the Carreira Protocol

This protocol is an adaptation of the highly reliable method developed by Carreira and coworkers, known for its operational simplicity and high enantioselectivity.[4][5]

Materials and Equipment:

• Oven-dried glassware (Schlenk flask, syringes)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Zinc triflate (Zn(OTf)₂)

• (+)-N-Methylephedrine

• Triethylamine (Et₃N), freshly distilled

• Acetophenone, freshly distilled

• Phenylacetylene, freshly distilled

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add zinc triflate (Zn(OTf)₂, 1.1 mmol, 1.1 equiv) and (+)-N-methylephedrine (1.2 mmol, 1.2 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes.

• Solvent and Reagent Addition: Add anhydrous toluene (5 mL) via syringe, followed by triethylamine (Et₃N, 1.2 mmol, 1.2 equiv). Stir the resulting suspension at room temperature for 30 minutes.

• Addition of Alkyne: Add phenylacetylene (1.0 mmol, 1.0 equiv) dropwise via syringe and stir the mixture for an additional 1 hour at room temperature.

• Addition of Ketone: Add acetophenone (1.0 mmol, 1.0 equiv) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the chiral propargyl alcohol.

• Analysis: Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. The enantiomeric excess (ee) can be determined by chiral HPLC analysis.

Expected Outcome: This procedure typically yields the corresponding chiral tertiary propargyl alcohol in good yield (70-90%) and high enantioselectivity (>90% ee).

Visualizing the Workflow and Mechanism

Experimental Workflow

Caption: Experimental workflow for asymmetric alkynylation.

Proposed Catalytic Cycle (Carreira Protocol)

Caption: Proposed catalytic cycle for Zn-catalyzed alkynylation.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Impure reagents or solvents. 3. Insufficient reaction time.	1. Use fresh, high-purity Zn(OTf)₂. 2. Ensure all reagents are freshly distilled and solvents are anhydrous. 3. Monitor the reaction by TLC and extend the reaction time if necessary.
Low Enantioselectivity (ee)	1. Impure chiral ligand. 2. Reaction temperature is too high. 3. Incorrect stoichiometry of ligand to metal.	1. Use a fresh, high-purity batch of the chiral ligand. 2. Conduct the reaction at a lower temperature (e.g., 0 °C or -20 °C). 3. Ensure the correct molar ratios of ligand and metal salt are used.
Formation of Side Products	1. Self-condensation of the ketone. 2. Polymerization of the alkyne.	1. Add the ketone slowly to the reaction mixture. 2. Use a moderate reaction temperature and avoid excess alkyne.

Safety and Handling

• Organometallic Reagents: Some protocols may utilize organometallic reagents such as dimethylzinc or diethylzinc, which are pyrophoric and react violently with water and air. These should be handled under a strict inert atmosphere using appropriate Schlenk line or glovebox techniques.

• Terminal Alkynes: Lower molecular weight terminal alkynes can be volatile and flammable. Handle in a well-ventilated fume hood away from ignition sources.

• Solvents: Anhydrous solvents such as toluene and ethers are flammable. Ensure they are handled and stored appropriately.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when performing these reactions.

Conclusion

The asymmetric addition of acetylene to prochiral ketones is a powerful and versatile method for the synthesis of valuable chiral tertiary propargyl alcohols. With a careful selection of the catalytic system and adherence to optimized protocols, researchers can achieve high yields and excellent enantioselectivities. The information and procedures detailed in this guide are intended to provide a solid foundation for the successful implementation of this important transformation in both academic and industrial research settings.

References

• Cozzi, P. G. (2003). Enantioselective Alkynylation of Ketones Catalyzed by Chiral Salen-Chromium(III) Complexes. Angewandte Chemie International Edition, 42(25), 2895-2898. [Link]

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups. Advanced Synthesis & Catalysis, 351(1-2), 963-983. [Link]

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• Wikipedia contributors. (2023, April 26). Asymmetric addition of alkynylzinc compounds to aldehydes. In Wikipedia, The Free Encyclopedia. [Link]

• Mori, S., et al. (2016). Enantioselective Direct Alkynylation of Ketones Catalyzed by Chiral CCN Pincer RhIII Complexes. Chemistry – A European Journal, 22(47), 16801-16804. [Link]

• Frantz, D. E., Fässler, R., & Carreira, E. M. (2000). Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes. Journal of the American Chemical Society, 122(8), 1806-1807. [Link]

• Anand, N. K., & Carreira, E. M. (2001). A Simple, Mild, and Convenient Procedure for the Preparation of Silyl Ethers. Journal of the American Chemical Society, 123(39), 9687-9688. [Link]

• Gao, G., Moore, D., Xie, R.-G., & Pu, L. (2002). Highly Enantioselective Phenylacetylene Additions to Both Aliphatic and Aromatic Aldehydes. Organic Letters, 4(23), 4143-4146. [Link]

• Boyall, D., Frantz, D. E., & Carreira, E. M. (2002). Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions. Organic Letters, 4(15), 2605-2606. [Link]

• Cozzi, P. G. (2005). Enantio- and Diastereoselective Addition of Phenylacetylene to Racemic α-chloroketones. Molecules, 10(9), 1167-1177. [Link]

• Wang, R., et al. (2006). Low Ligand Loading, Highly Enantioselective Addition of Phenylacetylene to Aromatic Ketones Catalyzed by Schiff-Base Amino Alcohols. Organic Letters, 8(11), 2277-2280. [Link]

• Xu, L., et al. (2008). Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. Journal of Industrial Microbiology & Biotechnology, 35(9), 1047-1051. [Link]

• Pu, L. (2004). Asymmetric Alkynylzinc Additions to Aldehydes and Ketones. Tetrahedron, 60(43), 9491-9505. [Link]

• Jiang, B., & Chen, Z. (2002). Highly Enantioselective Alkynylation of α-Keto Ester: An Efficient Method for Constructing a Chiral Tertiary Carbon Center. Organic Letters, 4(20), 3451-3453. [Link]

• Pu, L. (2002). Highly enantioselective phenylacetylene additions to both aliphatic and aromatic aldehydes. Organic Letters, 4(23), 4143-4146. [Link]

• Carreira, E. M. (2018). Carreira Alkynylations with Paraformaldehyde. A Mild and Convenient Protocol for the Hydroxymethylation of Complex Base-Sensitive Terminal Acetylenes via Alkynylzinc Triflates. Organic Letters, 20(17), 5352-5355. [Link]

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Application Note: 3-Methylhept-1-yn-3-ol as a Versatile Precursor for the Synthesis of Substituted Heterocyclic Scaffolds

Abstract

This technical guide details the strategic application of 3-methylhept-1-yn-3-ol, a tertiary propargyl alcohol, as a robust building block in the synthesis of valuable heterocyclic compounds. We provide in-depth analysis of the reaction mechanisms, field-proven experimental protocols, and the underlying chemical principles governing the transformation of this versatile precursor into substituted furans and oxazolines. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage propargyl alcohol chemistry for the efficient construction of molecular scaffolds relevant to drug discovery and materials science.

Introduction: The Strategic Value of 3-Methylhept-1-yn-3-ol

Heterocyclic compounds form the bedrock of medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these structural motifs.[1] The development of efficient, atom-economical methods to construct these scaffolds from readily available starting materials is a paramount objective in modern organic synthesis. 3-Methylhept-1-yn-3-ol (CAS 17356-17-1) emerges as a particularly valuable precursor due to the juxtaposition of a nucleophilic tertiary alcohol and an electrophilically activatable alkyne within the same molecule.[2] This arrangement allows for a variety of intramolecular cyclization strategies, primarily driven by the activation of the alkyne moiety towards nucleophilic attack by the pendant hydroxyl group.

The choice of catalyst is critical in directing the reactivity of this bifunctional molecule. Transition metals, particularly gold, have proven exceptionally effective in catalyzing the cycloisomerization of alkynols under mild conditions.[3][4] Gold(I) complexes, acting as soft, carbophilic Lewis acids, selectively activate the alkyne, facilitating cyclization pathways that avoid the harsh conditions often required by traditional acid-catalyzed methods.[5] This guide will focus on two primary, high-value transformations: the gold-catalyzed synthesis of furans and an efficient protocol for the synthesis of oxazolines.

Figure 1: General synthetic pathways from 3-methylhept-1-yn-3-ol.

Gold-Catalyzed Synthesis of 2,2-Disubstituted Dihydrofurans and Furans

The cyclization of alkynols into furan derivatives is a powerful transformation in synthetic chemistry. Homogeneous gold catalysis has emerged as a superior method for constructing these scaffolds from functionalized alkynes due to its mild reaction conditions and tolerance of diverse functional groups.[1]

Mechanistic Rationale

The catalytic cycle for the gold(I)-catalyzed cyclization of 3-methylhept-1-yn-3-ol is initiated by the coordination of the gold(I) species to the alkyne. This coordination polarizes the carbon-carbon triple bond, rendering it highly susceptible to intramolecular nucleophilic attack by the tertiary hydroxyl group. This key step proceeds through a 5-exo-dig cyclization pathway, which is kinetically favored, to form a vinyl-gold intermediate. Subsequent protonolysis of the carbon-gold bond cleaves the catalyst and yields the 2-butyl-2-methyl-5-methylene-2,5-dihydrofuran product. Under certain conditions, this exocyclic alkene can isomerize to the thermodynamically more stable aromatic furan. The efficiency of this process hinges on the carbophilicity of the gold catalyst, which activates the alkyne without strongly interacting with the hydroxyl group, thereby preventing side reactions.[5]

Sources

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The Strategic deployment of (R)-3-Methylhept-1-yn-3-ol in the Enantioselective Synthesis of (-)-Lardolure: A Chiral Building Block Approach

Introduction: The Role of Chiral Propargyl Alcohols in Natural Product Synthesis

In the intricate landscape of natural product synthesis, the strategic use of chiral building blocks is paramount for achieving stereochemical control and synthetic efficiency.[1] Among these, chiral propargyl alcohols have emerged as versatile and powerful synthons, offering a unique combination of functionalities that can be elaborated into a wide array of complex molecular architectures. The inherent chirality of these molecules provides a foundational stereocenter from which subsequent stereochemistry can be directed, while the alkynyl group serves as a versatile handle for a variety of transformations, including carbon-carbon bond formation, reduction to alkenes and alkanes, and functional group interconversions. This application note delves into the specific and strategic application of (R)-3-Methylhept-1-yn-3-ol, a readily available chiral propargyl alcohol, in the enantioselective synthesis of the natural product (-)-Lardolure, the aggregation pheromone of the acarid mite, Lardoglyphus konoi.

(-)-Lardolure: A Case Study in Stereoselective Pheromone Synthesis

(-)-Lardolure, with its multiple stereocenters, presents a significant synthetic challenge where precise control of stereochemistry is crucial for its biological activity. The enantioselective synthesis of this pheromone, pioneered by the late Kenji Mori, serves as an exemplary case study to illustrate the utility of chiral propargyl alcohols as precursors for constructing complex acyclic natural products. The retrosynthetic analysis of (-)-Lardolure reveals that the chiral center in (R)-3-Methylhept-1-yn-3-ol can be effectively utilized to set one of the key stereocenters in the final target molecule.

Synthetic Strategy: A Convergent Approach Utilizing a Chiral Acetylenic Precursor

The synthetic approach to (-)-Lardolure from (R)-3-Methylhept-1-yn-3-ol is a convergent strategy that involves the coupling of two key fragments. The chiral propargyl alcohol serves as the precursor to one of these fragments, embedding the necessary chirality from the outset. The core transformations involve the stereoselective reduction of the alkyne and subsequent coupling and functional group manipulations to construct the full carbon skeleton of the pheromone.

Visualizing the Synthetic Pathway

The following diagram illustrates the key transformations in the synthesis of (-)-Lardolure, highlighting the central role of (R)-3-Methylhept-1-yn-3-ol.

Sources

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: A Comprehensive Guide to the Protection of Hydroxyl Groups in Propargyl Alcohols

Introduction: The Strategic Imperative of Hydroxyl Protection in Propargyl Alcohols

Propargyl alcohols are a cornerstone in modern organic synthesis, serving as versatile building blocks for a diverse array of complex molecules, including pharmaceuticals, agrochemicals, and functional materials. The presence of the terminal alkyne and the hydroxyl group provides a rich platform for a multitude of chemical transformations. However, the reactivity of the hydroxyl group can often interfere with desired reactions at the alkyne terminus or other parts of the molecule. Consequently, the temporary masking or "protection" of this hydroxyl group is a critical strategic consideration in multi-step synthetic campaigns. This guide provides an in-depth exploration of the most pertinent protocols for the protection and subsequent deprotection of the hydroxyl group in propargyl alcohols, with a focus on practical application, mechanistic understanding, and strategic selection of protecting groups.

Navigating the Landscape of Protecting Groups for Propargyl Alcohols

The ideal protecting group should be easy to introduce in high yield, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other functional groups within the molecule. For propargyl alcohols, particular attention must be paid to the compatibility of the protection and deprotection conditions with the alkyne functionality. This section details the application of several classes of commonly employed protecting groups for propargyl alcohols.

Silyl Ethers: The Workhorses of Alcohol Protection

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of formation, tunable stability, and generally mild cleavage conditions. The stability of silyl ethers is primarily influenced by the steric bulk of the substituents on the silicon atom, allowing for orthogonal protection strategies where different silyl ethers can be selectively removed.[1]

The tert-butyldimethylsilyl group is a robust and versatile protecting group, offering a good balance of stability and ease of cleavage.[1] It is stable to a wide range of non-acidic and non-fluoride reaction conditions, making it suitable for many synthetic transformations.

Protection Protocol: tert-Butyldimethylsilylation of Propargyl Alcohol

This protocol, adapted from the seminal work of Corey, utilizes tert-butyldimethylsilyl chloride in the presence of imidazole.[2][3]

• Reagents and Materials:

  • Propargyl alcohol

  • tert-Butyldimethylsilyl chloride (TBS-Cl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Nitrogen or Argon inert atmosphere setup

• Step-by-Step Procedure:

  • To a solution of propargyl alcohol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

  • Stir the mixture at room temperature under an inert atmosphere until all the imidazole has dissolved.

  • Add tert-butyldimethylsilyl chloride (1.2 eq) portion-wise to the solution.

  • Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired TBS-protected propargyl alcohol.

Deprotection of TBS Ethers

The cleavage of TBS ethers is most commonly achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF), due to the high affinity of fluoride for silicon.[2][4]

Deprotection Protocol: Fluoride-Mediated Cleavage of a TBS Ether

• Reagents and Materials:

  • TBS-protected propargyl alcohol

  • Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • Dissolve the TBS-protected propargyl alcohol (1.0 eq) in anhydrous THF.

  • Add TBAF solution (1.1 eq) dropwise at room temperature.

  • Stir the reaction mixture for 1-3 hours, monitoring by TLC.

  • Once the reaction is complete, quench with water.

  • Extract the product with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography if necessary.

Acid-mediated deprotection using reagents like HCl in methanol or acetic acid in THF/water is also possible, but may be less suitable for substrates with acid-labile functionalities.[5][6]

Tetrahydropyranyl (THP) Ethers: A Classic and Reliable Choice

THP ethers are another popular choice for protecting alcohols, valued for their stability to a wide range of basic, organometallic, and reductive conditions.[7][8] The formation of a THP ether introduces a new stereocenter, which can lead to a mixture of diastereomers if the alcohol is chiral.[7][8]

Protection Protocol: Tetrahydropyranylation of Propargyl Alcohol

The protection involves the acid-catalyzed addition of the alcohol to 3,4-dihydro-2H-pyran (DHP).[9][10]

• Reagents and Materials:

  • Propargyl alcohol

  • 3,4-Dihydro-2H-pyran (DHP)

  • Pyridinium p-toluenesulfonate (PPTS) or catalytic p-toluenesulfonic acid (TsOH)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • Dissolve propargyl alcohol (1.0 eq) in anhydrous DCM.

  • Add DHP (1.2 eq).

  • Add a catalytic amount of PPTS (0.05 eq).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, quench with saturated aqueous NaHCO₃ solution.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

Deprotection of THP Ethers

THP ethers are readily cleaved under acidic conditions to regenerate the alcohol.[9][10]

Deprotection Protocol: Acidic Hydrolysis of a THP Ether

• Reagents and Materials:

  • THP-protected propargyl alcohol

  • Methanol (MeOH)

  • p-Toluenesulfonic acid (TsOH) or another acid catalyst

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • Dissolve the THP-protected propargyl alcohol (1.0 eq) in methanol.

  • Add a catalytic amount of TsOH (0.1 eq).

  • Stir at room temperature for 1-3 hours, monitoring by TLC.

  • Neutralize the reaction with saturated aqueous NaHCO₃ solution.

  • Remove the methanol under reduced pressure.

  • Extract the residue with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

A milder deprotection can be achieved using LiCl in a mixture of DMSO and water at elevated temperatures.[11][12]

Benzyl (Bn) Ethers: Robust Protection for Demanding Syntheses

Benzyl ethers are known for their high stability towards a broad range of acidic and basic conditions, making them suitable for syntheses involving harsh reagents.[13][14]

Protection Protocol: Benzylation of Propargyl Alcohol

The Williamson ether synthesis is a common method for the preparation of benzyl ethers.[15]

• Reagents and Materials:

  • Propargyl alcohol

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Benzyl bromide (BnBr)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • To a suspension of NaH (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of propargyl alcohol (1.0 eq) in THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for another 30 minutes.

  • Cool the reaction back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

  • Stir at room temperature overnight, monitoring by TLC.

  • Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl solution.

  • Extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

Deprotection of Benzyl Ethers

The most common method for cleaving benzyl ethers is catalytic hydrogenolysis.[13][15]

Deprotection Protocol: Catalytic Hydrogenolysis of a Benzyl Ether

• Reagents and Materials:

  • Benzyl-protected propargyl alcohol

  • Palladium on carbon (Pd/C), 10 wt. %

  • Methanol (MeOH) or Ethyl acetate (EtOAc)

  • Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Step-by-Step Procedure:

  • Dissolve the benzyl-protected propargyl alcohol in MeOH or EtOAc.

  • Add a catalytic amount of Pd/C.

  • Evacuate the flask and backfill with hydrogen gas.

  • Stir the reaction under a hydrogen atmosphere (balloon) at room temperature until the reaction is complete (monitored by TLC). Note: This method will also reduce the alkyne. For selective debenzylation in the presence of an alkyne, alternative methods are required.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Rinse the Celite pad with the solvent.

  • Concentrate the filtrate to obtain the deprotected alcohol.

For substrates containing functionalities sensitive to reduction, such as alkynes, oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) can be employed, particularly for p-methoxybenzyl (PMB) ethers.[16][17] Alternatively, dissolving metal reductions (e.g., Na/NH₃) can also cleave benzyl ethers but will also reduce the alkyne.[14]

Acetate (Ac) Esters: Simple Protection with Basic Lability

Acetate esters provide a simple and cost-effective means of protecting alcohols. They are stable to acidic and neutral conditions but are readily cleaved by basic hydrolysis.[18]

Protection Protocol: Acetylation of Propargyl Alcohol

• Reagents and Materials:

  • Propargyl alcohol

  • Acetic anhydride (Ac₂O)

  • Pyridine or Triethylamine (Et₃N)

  • 4-Dimethylaminopyridine (DMAP) (catalytic)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • Dissolve propargyl alcohol (1.0 eq) in anhydrous DCM.

  • Add pyridine (1.5 eq) or triethylamine (1.5 eq) and a catalytic amount of DMAP.

  • Cool the mixture to 0 °C and add acetic anhydride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Quench with water and wash with 1 M HCl to remove the base.

  • Wash with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

Deprotection of Acetate Esters

Saponification under basic conditions is the standard method for acetate deprotection.[18]

Deprotection Protocol: Basic Hydrolysis of an Acetate Ester

• Reagents and Materials:

  • Propargyl acetate

  • Potassium carbonate (K₂CO₃) or Lithium hydroxide (LiOH)

  • Methanol (MeOH)

  • Water

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • Dissolve the propargyl acetate (1.0 eq) in methanol.

  • Add a solution of K₂CO₃ (2.0 eq) in a small amount of water.

  • Stir at room temperature for 1-2 hours, monitoring by TLC.

  • Remove the methanol under reduced pressure.

  • Add water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography if necessary.

Comparative Overview of Protecting Groups

The selection of a suitable protecting group is a critical decision in the planning of a synthetic route. The following table provides a comparative summary of the key features of the discussed protecting groups for propargyl alcohols.

Protecting Group	Common Reagents for Protection	Common Reagents for Deprotection	Stability Profile	Considerations for Propargyl Alcohols
TBS Ether	TBS-Cl, Imidazole, DMF	TBAF, THF; HCl, MeOH	Stable to base, organometallics, and many oxidizing/reducing agents. Labile to acid and fluoride.	Excellent choice, generally compatible with the alkyne.
THP Ether	DHP, PPTS, DCM	TsOH, MeOH; AcOH, H₂O	Stable to base, organometallics, and reducing agents. Labile to acid.	Good compatibility. The introduction of a new stereocenter may be a drawback.
Benzyl Ether	NaH, BnBr, THF	H₂/Pd-C; DDQ (for PMB)	Very stable to acid, base, and many redox reagents. Labile to hydrogenolysis.	Hydrogenolysis will also reduce the alkyne. Alternative deprotection methods are needed for alkyne preservation.
Acetate Ester	Ac₂O, Pyridine, DMAP	K₂CO₃, MeOH; LiOH, H₂O	Stable to acid and neutral conditions. Labile to base.	The ester carbonyl can be susceptible to nucleophilic attack.

Visualizing the Workflow: Protection and Deprotection Strategies

The following diagrams illustrate the general workflows for the protection and deprotection of a propargyl alcohol.

Caption: General workflow for the use of a protecting group in the synthesis involving a propargyl alcohol.

Caption: Conceptual diagram of an orthogonal protection strategy.

Conclusion

The judicious selection and application of hydroxyl protecting groups are fundamental to the successful execution of complex organic syntheses involving propargyl alcohols. This guide has provided a detailed overview of the theory and practice of using silyl ethers, THP ethers, benzyl ethers, and acetate esters for this purpose. By understanding the stability profiles, reaction mechanisms, and specific protocols for the introduction and removal of these groups, researchers can confidently design and implement robust synthetic strategies, thereby accelerating the discovery and development of novel chemical entities.

References

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• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 61(17), 6038–6039. [Link]

• Angibeaud, P., Defaye, J., Gadelle, A., & Utille, J.-P. (1985). Mild Deprotection of Benzyl Ether Protective Groups with Ozone. Synthesis, 1985(11), 1123–1125. [Link]

• Bajwa, J. S. (2005). A novel, chemoselective and efficient microwave-assisted deprotection of silyl ethers with Selectfluor. The Journal of Organic Chemistry, 70(1), 353-356. [Link]

• Mootoo, D. R., & Fraser-Reid, B. (1989). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Tetrahedron Letters, 30(18), 2363-2366. [Link]

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 61(17), 6038-6039. [Link]

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• Chem Help ASAP. (2019, December 27). synthesis & cleavage of THP ethers [Video]. YouTube. [Link]

• Chakraborti, A. K., Nayak, M. K., & Sharma, L. (1999). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. The Journal of Organic Chemistry, 64(21), 8027-8030. [Link]

• Chang, M.-Y., & Chang, C.-H. (1996). A Reagent for Selective Deprotection of Alkyl Acetates. The Journal of Organic Chemistry, 61(26), 9443-9445. [Link]

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• SynArchive. (n.d.). Protection of Alcohol by Ester - Acetate (Ac). [Link]

• Boons, G.-J., & Hale, K. J. (2000). A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols. Chemistry – A European Journal, 6(7), 1140-1146. [Link]

• Salomon, C. J., Mata, E. G., & Mascaretti, O. A. (1994). Scope and Mechanism of Deprotection of Carboxylic Esters by Bis(tributyltin) Oxide. The Journal of Organic Chemistry, 59(24), 7259-7266. [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. [Link]

• Chakraborti, A. K., Nayak, M. K., & Sharma, L. (1999). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Conditions. The Journal of Organic Chemistry, 64(21), 8027-8030. [Link]

• Griesbaum, K., & Ovez, B. (1994). Ozonolysis of Ethers. 12. Ozonolysis of Silyl Ethers. The Journal of Organic Chemistry, 59(24), 7253-7258. [Link]

• Gigg, J., & Gigg, R. (1966). The p-methoxybenzyl ether group for the protection of hydroxyl functions. Journal of the Chemical Society C: Organic, 82-86. [Link]

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• The Organic Chemistry Tutor. (2019, January 8). THP group for protecting alcohols [Video]. YouTube. [Link]

• Common Organic Chemistry. (n.d.). TBS Protection - Common Conditions. [Link]

• Total Synthesis. (n.d.). TBS Protecting Group: TBS Protection & Deprotection. [Link]

• Jobron, L., & Hindsgaul, O. (2001). A new protecting group for alcohols: the para-siletanylbenzyl (PSB) ether. Journal of the American Chemical Society, 123(13), 3004-3005.

• SynArchive. (n.d.). Protection of Alcohol by Silyl ether - tert-Butyldimethylsilyl ether (TBS, TBDMS). [Link]

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Introduction: The Versatility of 3-Methylhept-1-yn-3-ol as a Synthetic Building Block

An In-depth Technical Guide to Metal-Catalyzed Reactions of 3-Methylhept-1-yn-3-ol for Advanced Synthesis

3-Methylhept-1-yn-3-ol (CAS No: 17356-17-1) is a tertiary propargylic alcohol that serves as a highly versatile and valuable intermediate in modern organic synthesis.[1] Its structure, featuring a terminal alkyne and a tertiary alcohol, provides two key points of reactivity that can be selectively manipulated using metal catalysis. This dual functionality allows for its incorporation into a wide array of complex molecular architectures, making it a substrate of significant interest for researchers in medicinal chemistry and materials science. Propargylic alcohols, in general, are privileged scaffolds for transformations ranging from rearrangements and cyclizations to powerful carbon-carbon bond-forming reactions.[2][3][4] This guide provides detailed application notes and protocols for several key metal-catalyzed reactions involving 3-Methylhept-1-yn-3-ol, offering insights into mechanistic pathways and practical experimental procedures.

Palladium-Catalyzed Isomerization: The Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is a classical acid-catalyzed isomerization of propargyl alcohols to α,β-unsaturated carbonyl compounds.[5][6][7] While traditionally requiring harsh acidic conditions, modern methods employ transition-metal catalysts, such as palladium, gold, or ruthenium complexes, to facilitate the reaction under milder conditions with improved selectivity.[5][6] This transformation is highly atom-economical and provides a direct route to enones, which are fundamental building blocks in pharmaceutical synthesis.[2][8]

Mechanistic Insight

The palladium-catalyzed variant proceeds through a distinct mechanism compared to the acid-catalyzed pathway. The reaction is initiated by the activation of the hydroxyl group by the Pd(II) catalyst. This is followed by a 1,3-alkynyl migration, a process that can be viewed as a formal intramolecular conjugate addition, to yield a palladium enolate. Subsequent protonation of this intermediate releases the α,β-unsaturated ketone product and regenerates the active catalyst. The use of bulky phosphine ligands can be crucial for selectivity.[2]

Caption: Proposed mechanism for the Palladium-catalyzed Meyer-Schuster rearrangement.

Experimental Protocol: Synthesis of 5-Methylhept-4-en-3-one

This protocol describes a general procedure for the palladium-catalyzed isomerization of 3-Methylhept-1-yn-3-ol.

Materials:

• 3-Methylhept-1-yn-3-ol (1.0 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.10 equiv)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.20 equiv)

• Sodium oxalate (Na₂C₂O₄) (1.2 equiv)

• o-Dichlorobenzene (o-DCB), anhydrous

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (10 mol%), P(o-tol)₃ (20 mol%), and Na₂C₂O₄ (1.2 equiv).

• Add anhydrous o-dichlorobenzene to the flask.

• Add 3-Methylhept-1-yn-3-ol (1.0 equiv) to the mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 8-12 hours.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a pad of Celite to remove the palladium black and inorganic salts.

• Wash the filtrate with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 5-methylhept-4-en-3-one.

Data Summary

Entry	Catalyst Loading (mol%)	Ligand	Temperature (°C)	Time (h)	Yield (%)
1	10	P(o-tol)₃	90	8	~85-91%
2	5	PPh₃	100	12	~75%
3	10	dppf	90	10	~60%
Yields are representative for this class of transformation based on literature for similar substrates.[2]

Gold-Catalyzed Intramolecular Hydroalkoxylation/Cyclization

Gold catalysts, particularly Au(I) and Au(III) complexes, are exceptionally effective at activating alkyne functionalities towards nucleophilic attack due to their carbophilic Lewis acidity.[9][10][11] For propargylic alcohols like 3-Methylhept-1-yn-3-ol, this reactivity can be harnessed for various transformations. While intramolecular reactions are common, intermolecular additions are also feasible. Here we focus on a potential cyclization pathway if the substrate were appropriately functionalized. For the parent molecule, gold catalysis can also promote rearrangements similar to the Meyer-Schuster reaction, often under very mild conditions.

Mechanistic Insight

The catalytic cycle begins with the coordination of the gold(I) catalyst to the alkyne of 3-Methylhept-1-yn-3-ol, forming a π-complex. This coordination significantly increases the electrophilicity of the alkyne carbons. An external nucleophile (or an intramolecular one if present) can then attack one of the alkyne carbons. For a simple rearrangement, a 1,2-hydride shift or subsequent steps can lead to an allenyl gold intermediate, which upon protonolysis yields the enone product.

Caption: Experimental workflow for a typical gold-catalyzed reaction.

Experimental Protocol: Gold-Catalyzed Rearrangement

Materials:

• 3-Methylhept-1-yn-3-ol (1.0 equiv)

• (IPr)AuCl (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) (0.02 equiv)

• Silver triflate (AgOTf) (0.02 equiv)

• Dichloromethane (DCM), anhydrous

Procedure:

• In a vial protected from light, add (IPr)AuCl (2 mol%) and AgOTf (2 mol%).

• Add anhydrous DCM and stir the suspension for 10 minutes at room temperature. A white precipitate of AgCl will form.

• Add 3-Methylhept-1-yn-3-ol (1.0 equiv) to the mixture.

• Stir the reaction at room temperature for 1-4 hours.

  • Critical Step: The exclusion of light is important as some silver salts are light-sensitive. The reaction is often very fast.

• Upon completion, pass the reaction mixture through a short plug of silica gel, eluting with ethyl acetate.

• Concentrate the eluent under reduced pressure.

• If necessary, further purify the product by flash column chromatography.

Ruthenium-Catalyzed Enyne Cross Metathesis

Enyne metathesis is a powerful reaction that reorganizes the bonds between an alkene and an alkyne to form a new 1,3-diene.[12][13] This reaction is typically catalyzed by ruthenium carbene complexes, such as the Grubbs or Hoveyda-Grubbs catalysts.[12][14] Cross metathesis between 3-Methylhept-1-yn-3-ol and an alkene partner (e.g., ethylene) provides a direct route to functionalized dienes, which are valuable precursors for Diels-Alder reactions and other transformations.

Mechanistic Insight

The currently accepted mechanism for ruthenium-catalyzed enyne metathesis involves a series of [2+2] cycloaddition and cycloreversion steps.[13] The catalytic cycle can initiate either at the alkene ("ene-then-yne") or the alkyne ("yne-then-ene"). For many systems, the reaction begins with the ruthenium carbene reacting with the alkene. However, for terminal alkynes, the "yne-then-ene" pathway can be competitive. The overall process results in the cleavage of the alkene double bond and the formation of a conjugated diene. The driving force is the formation of the thermodynamically stable conjugated π-system.[13]

Caption: A simplified 'yne-then-ene' mechanism for Ru-catalyzed enyne metathesis.

Experimental Protocol: Synthesis of 3-Methyl-1,3-heptadien-3-ol

Materials:

• 3-Methylhept-1-yn-3-ol (1.0 equiv)

• Hoveyda-Grubbs 2nd Generation Catalyst (0.05 equiv)

• Toluene, anhydrous

• Ethylene gas

Procedure:

• Dissolve 3-Methylhept-1-yn-3-ol (1.0 equiv) in anhydrous toluene in a pressure-rated vessel equipped with a magnetic stir bar.

• Degas the solution by bubbling argon through it for 20 minutes.

• Add the Hoveyda-Grubbs 2nd Generation Catalyst (5 mol%) to the vessel.

• Seal the vessel, then pressurize with ethylene gas (e.g., 3 atm).[15]

  • Safety Note: Reactions under pressure should be conducted behind a blast shield.

• Heat the reaction to 80-100 °C and stir for 12-24 hours.[15]

• Cool the vessel to room temperature and carefully vent the excess ethylene.

• Open the vessel and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.

• Concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the diene product.

Data Summary

Entry	Alkene Partner	Catalyst (mol%)	Pressure	Temperature (°C)	Yield (%)
1	Ethylene	HG-II (5)	3 atm	100	~70-80%
2	1-Hexene	G-II (5)	N/A	60	~65%
3	Styrene	HG-II (5)	N/A	60	~75%
Yields are estimated based on typical enyne cross metathesis reactions.[15][16]

Cobalt-Catalyzed Pauson-Khand Reaction

The Pauson-Khand reaction (PKR) is a powerful formal [2+2+1] cycloaddition that combines an alkyne, an alkene, and carbon monoxide to construct a cyclopentenone ring system.[17][18][19] The reaction is most commonly mediated by cobalt carbonyl complexes, although other metals like rhodium and iridium have also been employed.[17][20] Using 3-Methylhept-1-yn-3-ol as the alkyne component in an intramolecular PKR (with a tethered alkene) or intermolecularly allows for the rapid assembly of complex polycyclic structures.

Mechanistic Insight

The widely accepted mechanism begins with the formation of a stable hexacarbonyl dicobalt alkyne complex.[17] Dissociation of a CO ligand allows for the coordination of the alkene. This is followed by migratory insertion of the alkene into a cobalt-carbon bond to form a metallacyclopentane intermediate. Subsequent CO insertion into a cobalt-carbon bond of this intermediate, followed by reductive elimination, yields the cyclopentenone product and regenerates a cobalt species that can re-enter the catalytic cycle (in catalytic versions).[17]

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Application Notes and Protocols: Sonogashira Coupling with Tertiary Propargyl Alcohols

A Comprehensive Guide for Researchers and Drug Development Professionals

The Sonogashira coupling, a cornerstone of carbon-carbon bond formation, has seen extensive application in the synthesis of complex molecules, including pharmaceuticals and functional materials. The coupling of terminal alkynes with aryl or vinyl halides, catalyzed by a combination of palladium and copper, offers a powerful route to substituted alkynes. However, the inclusion of tertiary propargyl alcohols as coupling partners introduces specific challenges and opportunities that necessitate a nuanced understanding of the reaction mechanism and optimized protocols. This guide provides an in-depth exploration of the Sonogashira coupling with tertiary propargyl alcohols, offering both theoretical insights and practical, field-proven methodologies.

The Mechanistic Nuances of Coupling Tertiary Propargyl Alcohols

The generally accepted mechanism for the Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

• Palladium Cycle: The active Pd(0) species undergoes oxidative addition with the aryl or vinyl halide (Ar-X) to form a Pd(II) complex.

• Copper Cycle: Concurrently, the terminal alkyne reacts with a copper(I) salt, typically in the presence of a base, to form a copper(I) acetylide intermediate. This step is crucial for activating the alkyne.

• Transmetalation and Reductive Elimination: The copper acetylide then undergoes transmetalation with the Pd(II) complex, transferring the acetylide ligand to the palladium center. The resulting diorganopalladium(II) complex then undergoes reductive elimination to yield the final coupled product and regenerate the active Pd(0) catalyst.

The presence of the hydroxyl group in tertiary propargyl alcohols can influence the reaction in several ways. It can potentially coordinate to the metal centers, altering their reactivity. More significantly, the steric bulk associated with the tertiary center can impede the approach of the reagents, necessitating careful optimization of catalyst and ligand systems to achieve high yields.

Figure 1: The catalytic cycles of the Sonogashira coupling reaction.

Key Considerations for Successful Coupling

Achieving high efficiency and selectivity in the Sonogashira coupling of tertiary propargyl alcohols hinges on the careful selection of several key reaction parameters.

2.1 Catalyst System: Palladium Source and Ligands

The choice of the palladium catalyst and associated ligands is paramount. While traditional catalysts like Pd(PPh₃)₄ can be effective, modern systems often employ more robust and efficient pre-catalysts and ligands.

• Palladium Pre-catalysts: PdCl₂(PPh₃)₂, Pd(OAc)₂, and palladium(II) chloride are common choices. The selection often depends on the specific substrates and desired reaction conditions.

• Ligands: Phosphine ligands are crucial for stabilizing the palladium center and facilitating the catalytic cycle. For sterically hindered substrates like tertiary propargyl alcohols, bulky and electron-rich phosphine ligands such as XPhos, SPhos, or DavePhos can significantly improve reaction rates and yields by promoting the reductive elimination step.

2.2 The Role of the Copper Co-catalyst

Copper(I) salts, typically copper(I) iodide (CuI), are essential for the formation of the copper acetylide intermediate. The purity and handling of the copper source are critical, as oxidation to copper(II) can lead to undesirable side reactions, most notably the homocoupling of the alkyne (Glaser coupling).

2.3 Base and Solvent Selection

The base plays a dual role: it deprotonates the terminal alkyne and neutralizes the hydrogen halide formed during the reaction.

• Bases: Amine bases such as triethylamine (TEA), diisopropylamine (DIPA), or piperidine are commonly used. The choice can influence the reaction rate and the solubility of the various species in the reaction mixture.

• Solvents: The solvent must be able to dissolve all reactants and catalysts. Aprotic polar solvents like tetrahydrofuran (THF), dimethylformamide (DMF), and acetonitrile are frequently employed. The choice of solvent can also impact the reaction temperature and overall efficiency.

2.4 Reaction Temperature

The optimal temperature for Sonogashira couplings can vary widely depending on the reactivity of the substrates and the stability of the catalyst. For tertiary propargyl alcohols, reactions are often conducted at temperatures ranging from room temperature to moderate heating (40-80 °C). Careful monitoring is necessary to prevent decomposition of the starting materials or products.

Comparative Data on Catalyst Systems

The following table summarizes typical performance data for different catalyst systems in the Sonogashira coupling of a model tertiary propargyl alcohol with an aryl iodide.

Palladium Source	Ligand	Copper Source	Base	Solvent	Temperature (°C)	Typical Yield (%)
PdCl₂(PPh₃)₂	-	CuI	TEA	THF	50	75-85
Pd(OAc)₂	PPh₃	CuI	DIPA	DMF	60	80-90
Pd₂(dba)₃	XPhos	CuI	K₂CO₃	Toluene	80	90-98

Data presented is representative and may vary based on specific substrates and reaction conditions.

Potential Side Reactions and Troubleshooting

Despite its robustness, the Sonogashira coupling is not without potential pitfalls, especially with sensitive substrates like tertiary propargyl alcohols.

Figure 2: Common side reactions in the Sonogashira coupling.

• Glaser Homocoupling: The oxidative dimerization of the alkyne is a common side reaction, often promoted by the presence of oxygen and copper(II) ions. To mitigate this, it is crucial to degas the reaction mixture thoroughly and use high-purity copper(I) iodide.

• Dehalogenation of the Aryl Halide: The aryl halide can be reduced to the corresponding arene, particularly in the presence of water and a strong base. Ensuring anhydrous conditions can help minimize this side reaction.

• Meyer-Schuster Rearrangement: Tertiary propargyl alcohols can be susceptible to acid-catalyzed rearrangement to form α,β-unsaturated ketones or aldehydes. The use of a non-acidic base and careful control of the reaction pH are essential to prevent this.

Detailed Experimental Protocol

This protocol provides a general procedure for the Sonogashira coupling of a tertiary propargyl alcohol with an aryl iodide.

Materials and Reagents:

• Aryl iodide (1.0 mmol, 1.0 equiv)

• Tertiary propargyl alcohol (1.2 mmol, 1.2 equiv)

• PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (TEA) (3.0 mmol, 3.0 equiv)

• Anhydrous tetrahydrofuran (THF) (10 mL)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

Experimental Workflow:

Figure 3: A typical experimental workflow for the Sonogashira coupling.

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl iodide (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Base Addition: Add anhydrous THF (10 mL) and triethylamine (3.0 mmol) to the flask via syringe. Stir the mixture at room temperature for 10 minutes.

• Alkyne Addition: Add the tertiary propargyl alcohol (1.2 mmol) to the reaction mixture dropwise via syringe.

• Reaction Progress: Heat the reaction mixture to the desired temperature (e.g., 50 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

• Characterization: Characterize the purified product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Conclusion

The Sonogashira coupling of tertiary propargyl alcohols is a valuable synthetic tool, providing access to a wide range of complex molecular architectures. A thorough understanding of the reaction mechanism, careful optimization of the catalyst system and reaction conditions, and an awareness of potential side reactions are crucial for achieving high yields and purity. The protocols and insights provided in this guide serve as a comprehensive resource for researchers and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.

References

• Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry Source: Chemical Reviews URL: [Link]

• Title: A General and Efficient Copper-Free Sonogashira Coupling of Aryl and Vinyl Chlorides Source: Organic Letters URL: [Link]

• Title: Mechanism of the Sonogashira Reaction Source: Organometallics URL: [Link]

• Title: Recent advances in the Sonogashira reaction Source: Coordination Chemistry Reviews URL: [Link]

• Title: The Meyer-Schuster and Related Rearrangements of Propargyl Alcohols Source: Chemical Reviews URL: [Link]

Technical Notes & Optimization

Overcoming low yields in the synthesis of 3-Methylhept-1-yn-3-ol

Welcome to the technical support center for the synthesis of 3-Methylhept-1-yn-3-ol. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in obtaining high yields and purity for this important tertiary propargylic alcohol. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols based on established chemical principles and field-proven insights.

Introduction: The Chemistry of 3-Methylhept-1-yn-3-ol Synthesis

The synthesis of 3-methylhept-1-yn-3-ol is most commonly achieved through the nucleophilic addition of an acetylide anion to 2-heptanone. This reaction, a cornerstone of carbon-carbon bond formation, is powerful yet sensitive to reaction conditions. Low yields often stem from side reactions that compete with the desired nucleophilic addition. Understanding the interplay of reagents, solvents, and temperature is paramount to success.

The primary reaction involves the deprotonation of acetylene by a strong base, typically an organolithium reagent like n-butyllithium or a Grignard reagent, to form a metal acetylide. This potent nucleophile then attacks the electrophilic carbonyl carbon of 2-heptanone. A subsequent acidic workup protonates the resulting alkoxide to yield the target alcohol.

Visualizing the Reaction Pathway and Potential Pitfalls

To better understand the synthesis and its potential failure points, let's visualize the process.

Preventing Meyer-Schuster rearrangement in tertiary propargyl alcohols

Welcome to the technical support center for navigating the complexities of the Meyer-Schuster rearrangement, with a specific focus on tertiary propargyl alcohols. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide in-depth answers to frequently asked questions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments, offering explanations and actionable solutions.

Question 1: I am trying to synthesize an α,β-unsaturated ketone from a tertiary propargyl alcohol using a strong acid catalyst, but my yield is very low, and I'm isolating a significant amount of an enyne byproduct. What is happening and how can I fix it?

Answer:

You are likely observing a competing reaction known as the Rupe rearrangement .[1][2] This is a common side reaction for tertiary propargyl alcohols under strong acidic conditions.[1][3] Instead of the desired 1,3-hydroxyl shift of the Meyer-Schuster pathway, the Rupe rearrangement proceeds via dehydration to form an enyne intermediate, which then hydrates to yield an α,β-unsaturated methyl ketone.[1]

Causality: The high energy carbocation intermediate formed from a tertiary propargyl alcohol under strongly acidic conditions can readily eliminate a proton from an adjacent carbon, leading to the formation of the enyne. This pathway becomes especially competitive with the Meyer-Schuster rearrangement when the alcohol is tertiary.[1][2]

Troubleshooting Steps:

• Switch to Milder Catalysts: Avoid strong Brønsted acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) which favor the Rupe rearrangement.[1][4] Instead, employ milder Lewis acid or transition-metal catalysts.[1]

• Catalyst Selection:

  • Lewis Acids: Indium(III) chloride (InCl₃) under microwave irradiation has been shown to give excellent yields with short reaction times and good stereoselectivity.[1]

  • Transition Metals: Ruthenium and silver-based catalysts are also effective in promoting the Meyer-Schuster rearrangement under milder conditions.[1] Gold-catalyzed reactions have also been explored for this purpose.[5][6]

• Temperature Control: Lowering the reaction temperature can sometimes disfavor the elimination pathway leading to the Rupe product.[4]

Question 2: My reaction is not proceeding to completion, and I'm recovering a significant amount of starting material. I'm using a mild Lewis acid catalyst as recommended. What could be the issue?

Answer:

Several factors could be contributing to the incomplete conversion of your tertiary propargyl alcohol.

Possible Causes and Solutions:

• Catalyst Deactivation: The Lewis acid catalyst may be deactivated by trace amounts of water or other nucleophilic impurities in your starting materials or solvent.

  • Solution: Ensure all glassware is rigorously dried, and use anhydrous solvents. Consider adding molecular sieves to the reaction mixture.

• Insufficient Catalyst Loading: While catalytic amounts are desired, the optimal loading can be substrate-dependent.

  • Solution: Perform a catalyst loading screen, incrementally increasing the mol% of the Lewis acid to find the optimal concentration for your specific substrate.

• Steric Hindrance: Highly sterically hindered tertiary propargyl alcohols may react sluggishly.

  • Solution: A more active catalyst system may be required. Consider switching to a different Lewis acid or a transition-metal catalyst. Alternatively, increasing the reaction temperature, while monitoring for side product formation, could enhance the reaction rate.

Question 3: I'm observing the formation of a β-hydroxy ketone instead of the expected α,β-unsaturated ketone. What is this product, and how can I avoid its formation?

Answer:

The formation of a β-hydroxy ketone indicates a regioselective hydration of the alkyne without subsequent rearrangement.[7] This pathway can compete with the Meyer-Schuster rearrangement, particularly under certain gold-catalyzed conditions.

Mechanism Insight: Gold catalysts can activate the alkyne for nucleophilic attack by water.[6] By controlling the subsequent protodemetallation step, it is possible to isolate the β-hydroxy ketone before it can rearrange to the enone.[7]

Preventative Measures:

• Avoid Protic Additives with Specific pKa: The presence of protic additives with a pKa between 7 and 9, such as p-nitrophenol or boric acid, has been shown to favor the formation of β-hydroxy ketones in gold-catalyzed reactions.[7]

• Optimize Reaction Conditions: If using a gold catalyst, screening different ligands and solvents may help to favor the Meyer-Schuster pathway over direct hydration.

Frequently Asked Questions (FAQs)

This section provides answers to common conceptual and practical questions regarding the prevention of the Meyer-Schuster rearrangement.

What is the fundamental difference between the Meyer-Schuster and Rupe rearrangements?

The key difference lies in the initial rearrangement step and the final product.

• Meyer-Schuster Rearrangement: Involves a 1,3-hydroxyl shift to form an allenol intermediate, which then tautomerizes to the α,β-unsaturated ketone or aldehyde.[1][8]

• Rupe Rearrangement: Proceeds through dehydration to an enyne intermediate , followed by hydration to form an α,β-unsaturated methyl ketone.[1]

Why are tertiary propargyl alcohols more prone to the Rupe rearrangement than secondary ones?

Tertiary propargyl alcohols form a more stable tertiary carbocation upon protonation of the hydroxyl group. This stable carbocation can more readily undergo elimination (dehydration) to form the enyne intermediate characteristic of the Rupe rearrangement. Secondary propargyl alcohols form a less stable secondary carbocation, making the 1,3-hydroxyl shift of the Meyer-Schuster pathway more competitive.

Can I avoid acidic conditions altogether to prevent these rearrangements?

Yes, several alternative methods exist for the synthesis of α,β-unsaturated carbonyl compounds from propargyl alcohols that do not rely on acidic catalysts.

• Oxidative Rearrangements: Some transition-metal catalysts can effect an oxidative rearrangement of propargyl alcohols to enones under neutral or basic conditions.

• Stepwise Synthesis: A propargyl alcohol can be oxidized to the corresponding ynone, which can then be selectively reduced to the α,β-unsaturated ketone. For instance, an aerobic oxidation using Fe(NO₃)₃·9H₂O, TEMPO, and sodium chloride can convert propargylic alcohols to alkynones.[9]

Are there any "green" or more environmentally friendly methods to promote the Meyer-Schuster rearrangement?

Research is ongoing to develop more sustainable catalytic systems. Some promising approaches include:

• Heterogeneous Catalysis: Using solid acid catalysts that can be easily recovered and reused.

• Aqueous Reaction Media: Developing water-tolerant catalytic systems to reduce the reliance on organic solvents. For example, commercially available aqueous hypophosphorus acid has been shown to be an efficient catalyst.[10]

• Microwave-Assisted Synthesis: As mentioned earlier, microwave irradiation with catalysts like InCl₃ can lead to shorter reaction times and improved energy efficiency.[1]

Experimental Protocols

Protocol 1: InCl₃-Catalyzed Meyer-Schuster Rearrangement under Microwave Irradiation

This protocol provides a general procedure for the Meyer-Schuster rearrangement of tertiary propargyl alcohols using indium(III) chloride as a mild Lewis acid catalyst with microwave heating.

Materials:

• Tertiary propargyl alcohol

• Indium(III) chloride (InCl₃), anhydrous

• Anhydrous solvent (e.g., 1,2-dichloroethane or acetonitrile)

• Microwave reactor vials

• Stir bar

Procedure:

• To a dry microwave reactor vial equipped with a stir bar, add the tertiary propargyl alcohol (1.0 mmol).

• Add anhydrous solvent (5 mL).

• Add InCl₃ (0.05 mmol, 5 mol%).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 80-120 °C) for a specified time (e.g., 10-30 minutes). Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary:

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
InCl₃	DCE	100	15	>90	[1]
AuCl₃	MeCN	80	30	85-95	[5]
AgOTf	Toluene	60	60	80-90	[1]

dot graph TD { A[Start: Tertiary Propargyl Alcohol] --> B{Add InCl₃ in Anhydrous Solvent}; B --> C{Microwave Irradiation}; C --> D{Reaction Monitoring (TLC/GC-MS)}; D --> E{Workup: Quench, Extract, Dry}; E --> F[Purification: Column Chromatography]; F --> G[Product: α,β-Unsaturated Ketone]; } dot Caption: Workflow for microwave-assisted Meyer-Schuster rearrangement.

References

• Meyer–Schuster rearrangement - Wikipedia. Available at: [Link]

• The Meyer-Schuster rearrangement for the synthesis of alpha,beta-unsaturated carbonyl compounds. | Semantic Scholar. Available at: [Link]

• Meyer-Schuster Rearrangement - SynArchive. Available at: [Link]

• Rupe Rearrgment | PPTX - Slideshare. Available at: [Link]

• Meyer–Schuster Rearrangement - ResearchGate. Available at: [Link]

• The Meyer–Schuster Rearrangement - Organic Reactions. Available at: [Link]

• Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01259F. Available at: [Link]

• Silver(I)-catalyzed stereoselective Meyer–Schuster-type rearrangement: synthesis of densely substituted α-iodo α,β-unsaturated thioesters - RSC Publishing. Available at: [Link]

• Rupe and Meyer-Schuster rearrangements. Available at: [Link]

• Intercepting the Gold‐Catalysed Meyer–Schuster Rearrangement by Controlled Protodemetallation: A Regioselective Hydration of Propargylic Alcohols - PMC - NIH. Available at: [Link]

• Traceless Acetal-Directed Catalytic Hydrosilylation of Propargyl Acetates Harnessing the π-Acidic Catalyst - PMC - NIH. Available at: [Link]

• MEYER-SCHUSTER REARRANGEMENT| RUPE REARRANGEMENT| CONCEPTS| MECHANISM| EXAMPLES| VERY VERY IMPORTANT - YouTube. Available at: [Link]

• Meyer‐Schuster (MSR) rearrangement affording α,β‐unsaturated carbonyl derivatives. - ResearchGate. Available at: [Link]

• Hydration of Propargyl Esters Catalyzed by Gold(I) Complexes with Phosphoramidite Calix[11]pyrrole Cavitands as Ligands - NIH. Available at: [Link]

• Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones - RSC Publishing. Available at: [Link]

• The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Propargyl alcohol rearrangements by acid or metal activation - ResearchGate. Available at: [Link]

• Activation of o-Propargyl Alcohol Benzaldehydes under Acetalization Conditions for Intramolecular Electrophile Intercepted Meyer–Schuster Rearrangement | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Chemoselectivity in Gold(I)-Catalyzed Propargyl Ester Reactions: Insights From DFT Calculations - Frontiers. Available at: [Link]

• The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds | Request PDF - ResearchGate. Available at: [Link]

• Synthesis of α,β-Unsaturated Ketones as Chalcone Analogues via a SRN1 Mechanism. Available at: [Link]

• Aerobic Oxidation of Propargylic Alcohols to α,β-Unsaturated Alkynals or Alkynones Catalyzed by Fe(NO3)3·9H2O, TEMPO and Sodium Chloride in Toluene - Organic Chemistry Portal. Available at: [Link]

• Meyer‐Schuster rearrangement and multidirectional reactive mode of propargylic alcohols. - ResearchGate. Available at: [Link]

• A Simple and Versatile Re-Catalyzed Meyer-Schuster Rearrangement of Propargylic Alcohols to α,β-Unsaturated Carbonyl Compounds | Request PDF - ResearchGate. Available at: [Link]

• Gold Catalysed Reactions of Propargylic Alcohols - UCL Discovery. Available at: [Link]

• Development of the Meyer-Schuster Rearrangement on Propargylic Alcohols with Fluorinated Chains - Peeref. Available at: [Link]

• Electrophilic halogenations of propargyl alcohols - eScholarship. Available at: [Link]

• Formation of α,β-unsaturated ketone from tertiary propargyl halide. Available at: [Link]

• Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation - Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis of alpha beta unsaturated ketones and related compounds. - YouTube. Available at: [Link]

• ChemInform Abstract: The Meyer—Schuster Rearrangement for the Synthesis of α,β‐Unsaturated Carbonyl Compounds - Sci-Hub. Available at: [Link]

• Insight into the New Catalytic Species for the Hydration of Propargyl Alcohols Catalyzed by [Bu4p+][Im-] | Request PDF - ResearchGate. Available at: [Link]

• List of tertiary propargylic alcohols 1 and electron-rich arenes 2... - ResearchGate. Available at: [Link]

• WO2002010103A1 - PROCESS FOR SYNTHESIS OF α,β-UNSATURATED KETONES - Google Patents.

• What are two synthetic methods to make an α,β-unsaturated carbonyl compounds supported by example and mechanism with every method? - Quora. Available at: [Link]

• Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones - NIH. Available at: [Link]

• Meyer-Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - PubMed. Available at: [Link]

• Propargyl alcohol synthesis by addition or C-C coupling (alkynylation). Available at: [Link]

Sources

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01259F [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. Intercepting the Gold‐Catalysed Meyer–Schuster Rearrangement by Controlled Protodemetallation: A Regioselective Hydration of Propargylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organicreactions.org [organicreactions.org]
• 9. Aerobic Oxidation of Propargylic Alcohols to α,β-Unsaturated Alkynals or Alkynones Catalyzed by Fe(NO3)3·9H2O, TEMPO and Sodium Chloride in Toluene [organic-chemistry.org]
• 10. Meyer-Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rupe Rearrgment | PPTX [slideshare.net]

Technical Support Center: Purification of Tertiary Acetylenic Alcohols

Welcome to the Technical Support Center for the purification of tertiary acetylenic alcohols. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges in isolating these valuable synthetic intermediates. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the "why" behind experimental choices, ensuring you can troubleshoot effectively and achieve the desired purity for your compounds.

PART 1: Troubleshooting Guide - Common Purification Issues & Solutions

This section addresses the most frequently encountered problems during the purification of tertiary acetylenic alcohols. Each issue is presented in a question-and-answer format, providing not just a solution, but the scientific reasoning behind it.

Q1: My tertiary acetylenic alcohol appears to be decomposing upon distillation, even under vacuum. What's happening and how can I prevent it?

A1: Decomposition during distillation is a common and frustrating issue. The primary culprit is often acid-catalyzed rearrangement or elimination, to which tertiary alcohols are particularly susceptible. The combination of heat and trace acidic impurities creates an environment ripe for the formation of a stable tertiary carbocation, leading to unwanted side products.

Underlying Cause:

• Thermal Stress: Prolonged exposure to high temperatures, even under vacuum, can provide the activation energy needed for decomposition pathways.

• Acidic Contaminants: Trace amounts of acid from the synthesis step (e.g., from an acidic workup) can act as a catalyst for dehydration or rearrangement.

Solutions & Scientific Rationale:

• Azeotropic Distillation: This technique can be used to separate close-boiling mixtures of alcohols.[1] By introducing an extraneous substance (an azeotrope former), the vapor pressure equilibrium is disturbed, allowing for separation at a lower temperature than direct distillation would require.[1]

• Addition of a Non-Volatile Base: To counteract trace acidity, consider adding a small amount of a non-volatile, high-boiling tertiary amine, such as triethylamine or triethanolamine, to the distillation flask.[2] These amines will neutralize any acidic impurities, thereby preventing the acid-catalyzed decomposition of your alcohol.[2]

• Short-Path Distillation (Kugelrohr): For highly sensitive compounds, a Kugelrohr apparatus is ideal. It minimizes the distance the vapor has to travel and reduces the thermal stress on the compound, thereby decreasing the likelihood of decomposition.

• Steam Distillation: If your alcohol is sufficiently volatile and immiscible with water, steam distillation can be a gentle and effective purification method. The principle relies on the fact that the boiling point of a mixture of immiscible liquids is lower than the boiling point of either individual component.

Q2: I'm observing significant product loss during silica gel column chromatography. What are the likely causes and how can I improve my recovery?

A2: Product loss on silica gel is a frequent challenge when purifying tertiary acetylenic alcohols. This is primarily due to the acidic nature of standard silica gel, which can cause the same decomposition pathways seen in distillation.

Underlying Cause:

• Acidity of Silica Gel: The surface of silica gel is covered in silanol groups (Si-OH), which are weakly acidic. These sites can protonate the hydroxyl group of your tertiary alcohol, initiating dehydration or rearrangement directly on the column.

• Strong Adsorption: The polar hydroxyl group can interact strongly with the polar silica surface, leading to broad peaks and sometimes irreversible adsorption, especially if the rest of the molecule is non-polar.

Solutions & Scientific Rationale:

• Use of Deactivated Silica:

  • Neutral Alumina: Consider using neutral or basic alumina as your stationary phase. Alumina is generally less acidic than silica and can be a better choice for acid-sensitive compounds.

  • Treated Silica Gel: You can deactivate silica gel by treating it with a solution of a tertiary amine (e.g., 1% triethylamine in your eluent). This neutralizes the acidic silanol groups, minimizing on-column decomposition.

• Alternative Chromatographic Techniques:

  • Reverse-Phase Chromatography (C18): If your compound has sufficient polarity, reverse-phase chromatography can be an excellent alternative. The non-polar stationary phase is much less likely to cause acid-catalyzed decomposition.

  • Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for purifying chiral and achiral compounds, including alcohols.[][4] It often provides faster separations and uses less organic solvent compared to traditional HPLC.[][4]

• Optimize Your Eluent System:

  • Solvent Polarity: A carefully chosen solvent system can minimize interaction with the stationary phase. A slightly more polar eluent can help to more effectively displace your compound from the silica, leading to sharper peaks and better recovery.

  • Additive Inclusion: As mentioned, adding a small amount of a tertiary amine to your eluent can significantly improve recovery by competing for the acidic sites on the silica gel.

Q3: My purified tertiary acetylenic alcohol is a solid, but I'm struggling to get it to crystallize effectively. What am I doing wrong?

A3: Recrystallization is a powerful purification technique for solids, but finding the right conditions can be tricky.[5][6][7][8] The key is to identify a solvent in which your compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures.[9]

Underlying Cause:

• Inappropriate Solvent Choice: The most common reason for failed recrystallization is using a solvent in which the compound is either too soluble or not soluble enough, even when hot.

• Presence of Impurities: Certain impurities can inhibit crystal growth, leading to the formation of an oil or preventing crystallization altogether.

• Cooling Rate: Cooling the solution too quickly can lead to the precipitation of an amorphous solid or the trapping of impurities within the crystal lattice.

Solutions & Scientific Rationale:

• Systematic Solvent Screening:

  • "Like Dissolves Like": Start by considering the polarity of your molecule. If it is largely non-polar with a hydroxyl group, a moderately polar solvent might work well.

  • Solvent Pairs: If you can't find a single suitable solvent, try a two-solvent system (a "solvent" and an "anti-solvent").[9] Dissolve your compound in a minimal amount of a hot solvent in which it is very soluble. Then, slowly add a second solvent (the anti-solvent), in which your compound is poorly soluble, until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.

• Inducing Crystallization:

  • Seed Crystals: If you have a small amount of pure, crystalline material, adding a tiny "seed" crystal to the cooled, supersaturated solution can initiate crystallization.

  • Scratching the Flask: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create microscopic imperfections that serve as nucleation sites for crystal growth.

• Control the Cooling Process:

  • Slow Cooling: Allow the solution to cool slowly and undisturbed to room temperature, and then in an ice bath.[5] This allows for the formation of larger, purer crystals.

PART 2: Frequently Asked Questions (FAQs)

Q: What are the primary methods for synthesizing tertiary acetylenic alcohols?

A: The most common and versatile method is the nucleophilic addition of a metal acetylide to a ketone.[10] This reaction, often a variation of the Favorsky or Grignard reactions, allows for the construction of the characteristic tertiary alcohol adjacent to a triple bond.[10][11][12]

Q: Are there any specific safety precautions I should take when working with tertiary acetylenic alcohols?

A: Yes, safety is paramount.

• Flammability: Many low-molecular-weight alcohols are flammable and can form explosive mixtures with air.[13] Always work in a well-ventilated fume hood and keep away from ignition sources.[13][14][15][16]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, flame-retardant lab coats, and chemical-resistant gloves.[14][15][16]

• Static Discharge: Take precautions against static discharge, especially when transferring flammable solvents.[14][16] Ensure proper grounding and bonding of equipment.[14][16]

Q: How can I confirm the purity of my final product?

A: A combination of analytical techniques is recommended for comprehensive purity assessment.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are excellent for quantifying purity and identifying impurities.[17]

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure of your compound and identifying any residual solvents or byproducts.

  • Infrared (IR) Spectroscopy: IR can confirm the presence of key functional groups, such as the O-H stretch of the alcohol and the C≡C stretch of the alkyne.

• Melting Point Analysis: For solid compounds, a sharp melting point range is a good indicator of high purity.

PART 3: Experimental Protocols & Data

Protocol 1: Deactivation of Silica Gel for Column Chromatography

This protocol describes a method to minimize on-column degradation of acid-sensitive compounds.

Step-by-Step Methodology:

• Prepare the Slurry: In a fume hood, prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).

• Add Triethylamine: To this slurry, add triethylamine to a final concentration of 1% (v/v) relative to the total solvent volume.

• Equilibrate: Stir the slurry gently for 15-20 minutes to ensure thorough mixing and deactivation of the silica surface.

• Pack the Column: Pack the column with the treated silica slurry as you normally would.

• Eluent Preparation: Prepare your eluent system and add 1% triethylamine to it as well. This maintains the deactivated state of the column throughout the purification process.

• Run the Chromatography: Proceed with your standard chromatographic separation.

Data Summary: Comparison of Purification Techniques

Purification Technique	Advantages	Disadvantages	Best Suited For
Vacuum Distillation	Good for large quantities; removes non-volatile impurities.	Risk of thermal decomposition.	Thermally stable, relatively low-boiling alcohols.
Column Chromatography (Treated Silica)	High resolution; adaptable to various polarities.	Can be time-consuming; requires solvent.	Acid-sensitive compounds; separation of closely related impurities.
Recrystallization	Can yield very high purity; cost-effective.	Not suitable for all compounds; potential for product loss in the mother liquor.[5]	Solid compounds that are thermally stable in the chosen solvent.
Short-Path Distillation	Minimizes thermal stress; good for high-boiling compounds.	Typically used for smaller scales.	Highly sensitive, high-boiling point alcohols.

PART 4: Visualization of Purification Workflow

Diagram 1: Decision Tree for Purification Method Selection

This diagram provides a logical workflow for choosing the most appropriate purification technique for your tertiary acetylenic alcohol.

Sources

• 1. US2483246A - Separation of primary, secondary, and tertiary alcohols by azeotropic distillation - Google Patents [patents.google.com]
• 2. JPH07258128A - Distillation of tertiary alcohol - Google Patents [patents.google.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. media.neliti.com [media.neliti.com]
• 12. econferencezone.org [econferencezone.org]
• 13. solventsandpetroleum.com [solventsandpetroleum.com]
• 14. greenfield.com [greenfield.com]
• 15. fishersci.com [fishersci.com]
• 16. westliberty.edu [westliberty.edu]
• 17. dr.lib.iastate.edu [dr.lib.iastate.edu]

Optimizing reaction conditions for the synthesis of 3-Methylhept-1-yn-3-ol

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 3-methylhept-1-yn-3-ol. It offers in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol, grounded in established chemical principles to ensure scientific integrity and experimental success.

Overview of Synthesis

The most common and direct route to 3-methylhept-1-yn-3-ol is through the alkynylation of a ketone.[1] Specifically, this involves the nucleophilic addition of an acetylide to 2-hexanone. A common method for generating the necessary acetylide is through the use of a Grignard reagent, such as ethynylmagnesium bromide.[2] This reaction is valued for its efficiency in forming carbon-carbon bonds.

The overall transformation can be depicted as follows:

2-Hexanone + Ethynylmagnesium Bromide → 3-Methylhept-1-yn-3-ol

This process, while conceptually straightforward, is sensitive to a variety of experimental parameters. The following sections are designed to address the most common challenges encountered during this synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-methylhept-1-yn-3-ol, providing explanations and actionable solutions.

Question 1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields in Grignard reactions are a frequent issue and can stem from several factors.[3] A systematic approach to troubleshooting is crucial for identifying the root cause.

• Moisture Contamination: Grignard reagents are extremely sensitive to water.[4] Any moisture present in the glassware, solvents, or reagents will quench the Grignard reagent, reducing the amount available to react with the ketone.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried immediately before use and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents, such as tetrahydrofuran (THF) or diethyl ether, must be anhydrous. Consider distilling solvents over a suitable drying agent like sodium-benzophenone ketyl.

• Inactive Magnesium Surface: The magnesium turnings used to prepare the Grignard reagent can have a passivating layer of magnesium oxide on their surface, which inhibits the reaction.[4]

  • Solution: Activate the magnesium surface prior to the reaction. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings in a dry mortar and pestle to expose a fresh surface.[5][6]

• Side Reactions: Several side reactions can compete with the desired nucleophilic addition, leading to a lower yield of 3-methylhept-1-yn-3-ol.

  • Enolization of the Ketone: The Grignard reagent can act as a base and deprotonate the alpha-hydrogens of 2-hexanone, forming an enolate that will not react further to form the desired product.[7]

    • Solution: This is more prevalent at higher temperatures. Running the reaction at a lower temperature (e.g., 0 °C or below) can favor the nucleophilic addition over enolization.[4]

  • Wurtz Coupling: The Grignard reagent can react with any unreacted alkyl halide, leading to the formation of a homocoupled product.[4]

    • Solution: Ensure slow, dropwise addition of the alkyl halide during the Grignard reagent formation to maintain a low concentration of the halide and minimize this side reaction.

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: After the addition of the ketone, allow the reaction to stir for a sufficient amount of time. Monitoring the reaction progress by Thin Layer Chromatography (TLC) can help determine the optimal reaction time.

Question 2: I am observing the formation of significant impurities alongside my desired product. What are these impurities and how can I minimize them?

Answer: The presence of impurities can complicate purification and reduce the overall yield. Common impurities in this synthesis include unreacted starting materials and byproducts from side reactions.

• Unreacted 2-Hexanone: This indicates an incomplete reaction or insufficient Grignard reagent.

  • Solution: Ensure a slight excess of the Grignard reagent is used (typically 1.1 to 1.2 equivalents).[8] Titrating the Grignard reagent before use can provide a more accurate measure of its concentration.

• Byproducts from Side Reactions: As mentioned previously, enolization and Wurtz coupling can generate byproducts.

  • Solution: In addition to temperature control, using a less sterically hindered solvent like THF can sometimes improve the ratio of addition to side reactions.[5]

• Hydrolysis Products: Premature quenching of the reaction with a protic source before the reaction is complete can lead to a mixture of products.

  • Solution: Ensure the reaction is complete before the workup procedure. The workup should be performed carefully by slowly adding a quenching solution, such as a saturated aqueous solution of ammonium chloride.[9]

Question 3: The formation of my ethynylmagnesium bromide Grignard reagent is sluggish or fails to initiate. What steps can I take?

Answer: The initiation of a Grignard reaction can sometimes be challenging.

• Activation of Magnesium: As detailed in the low yield section, activating the magnesium is critical.[4]

  • Solution: Use of iodine is a common and effective method. Gently warming the flask with a heat gun after adding the iodine crystal can help initiate the reaction; you should see the color of the iodine fade as it reacts with the magnesium.[4]

• Solvent Choice: The choice of solvent can influence the stability and reactivity of the Grignard reagent.

  • Solution: Tetrahydrofuran (THF) is generally a good solvent for Grignard reagent formation as it effectively solvates and stabilizes the organomagnesium species.[2][5]

• Concentration: Highly concentrated solutions can sometimes be difficult to initiate.

  • Solution: Ensure the initial addition of the alkyl halide is to a solution of magnesium in a sufficient volume of anhydrous ether or THF.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the reaction between ethynylmagnesium bromide and 2-hexanone?

A1: The optimal temperature is a balance between reaction rate and selectivity. Generally, the addition of the ketone to the Grignard reagent is carried out at a low temperature, such as 0 °C, to minimize side reactions like enolization.[8][9] After the addition is complete, the reaction mixture may be allowed to slowly warm to room temperature to ensure completion.[4]

Q2: How can I effectively purify the final product, 3-methylhept-1-yn-3-ol?

A2: Purification of tertiary alcohols can be achieved through several methods.

• Distillation: Fractional distillation under reduced pressure is a common method for purifying liquid alcohols with sufficiently different boiling points from impurities.[10]

• Column Chromatography: For more challenging separations, column chromatography on silica gel can be effective. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes) is typically used to elute the product.

• Selective Acylation: In cases where separation from other alcohols is difficult, selective acylation of primary or secondary alcohols followed by distillation or chromatography can be employed, as tertiary alcohols react much slower.[11][12]

Q3: Are there any alternative methods for the synthesis of 3-methylhept-1-yn-3-ol?

A3: While the Grignard reaction is a primary method, other organometallic reagents can be used. For instance, the use of lithium acetylides, generated by treating a terminal alkyne with a strong base like n-butyllithium, is another effective route for the alkynylation of ketones.[1] Additionally, catalytic methods involving zinc triflate and a chiral ligand have been developed for asymmetric alkynylations, which could be adapted for this synthesis.[13][14]

Q4: What are the key safety precautions I should take during this synthesis?

A4: Safety is paramount in any chemical synthesis.

• Anhydrous Conditions: The use of highly reactive Grignard reagents necessitates strict anhydrous conditions to prevent violent reactions with water.

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere (nitrogen or argon) to prevent both quenching of the Grignard reagent by atmospheric moisture and potential oxidation.

• Handling of Reagents: Diethyl ether and THF are highly flammable and should be handled in a well-ventilated fume hood away from ignition sources. Grignard reagents are corrosive and should be handled with appropriate personal protective equipment (gloves, safety glasses).

• Quenching: The quenching of the reaction should be done slowly and carefully, especially with larger scale reactions, as it is an exothermic process.

Experimental Protocol and Workflow

Data Presentation: Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Grignard Reagent	Ethynylmagnesium bromide	Readily prepared and effective for alkynylation.
Substrate	2-Hexanone	The ketone starting material.
Stoichiometry	1.1 - 1.2 equivalents of Grignard reagent	A slight excess ensures complete consumption of the ketone.[8]
Solvent	Anhydrous Tetrahydrofuran (THF)	Good for Grignard stability and reaction kinetics.[2][5]
Reaction Temperature	0 °C to room temperature	Low temperature for addition minimizes side reactions.[4][8]
Reaction Time	1 - 4 hours	Monitored by TLC for completion.
Workup	Saturated aqueous NH₄Cl	A mild quenching agent that is effective for Grignard reactions.[9]

Step-by-Step Methodology

1. Preparation of Ethynylmagnesium Bromide (Grignard Reagent): a. Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and an addition funnel under an inert atmosphere. b. To the flask, add magnesium turnings (1.2 equivalents). c. Add a single crystal of iodine to activate the magnesium.[4] d. In the addition funnel, place a solution of ethyl bromide (1.1 equivalents) in anhydrous THF. e. Add a small portion of the ethyl bromide solution to initiate the reaction. The disappearance of the iodine color and gentle refluxing indicate initiation. f. Add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, stir the mixture at room temperature for 30 minutes. h. Bubble acetylene gas through the solution of ethylmagnesium bromide in THF to form ethynylmagnesium bromide.[2]

2. Reaction with 2-Hexanone: a. Cool the freshly prepared ethynylmagnesium bromide solution to 0 °C in an ice bath. b. Dissolve 2-hexanone (1.0 equivalent) in anhydrous THF. c. Add the 2-hexanone solution dropwise to the stirred Grignard reagent solution, maintaining the temperature at 0 °C.[9] d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates the consumption of the starting material.[4]

3. Workup and Purification: a. Cool the reaction mixture back to 0 °C. b. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.[9] c. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of aqueous layer). d. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. e. Filter and concentrate the solvent under reduced pressure to obtain the crude 3-methylhept-1-yn-3-ol. f. Purify the crude product by vacuum distillation or column chromatography.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 3-Methylhept-1-yn-3-ol.

References

• Benchchem. Troubleshooting low yields in Grignard reactions with Diisopentyl ether.

• Reddit. Troubleshooting my grignard reactions : r/chemistry. [Online] Available at: [Link]

• ACS Publications. Highly Enantioselective Alkynylation of α-Keto Ester: An Efficient Method for Constructing a Chiral Tertiary Carbon Center. Organic Letters. [Online] Available at: [Link]

• ResearchGate. Optimization of the Reaction Conditions for the α- Alkylation of Ketones. [Online] Available at: [Link]

• Reddit. Grignard Formation - Troubleshooting and Perfecting : r/Chempros. [Online] Available at: [Link]

• Quora. How to improve the percent yield in Grignard reaction. [Online] Available at: [Link]

• Jay Ponder Lab. The Synthesis of 4-Methyl-3-heptanol and 4-Methyl-3-heptanone. [Online] Available at: [Link]

• ResearchGate. Highly Enantioselective Catalytic Alkynylation of Ketones – A Convenient Approach to Optically Active Propargylic Alcohols. [Online] Available at: [Link]

• Chegg.com. Solved During the Grignard reaction, I obtained a low. [Online] Available at: [Link]

• NIH. Deacylative arylation and alkynylation of unstrained ketones. [Online] Available at: [Link]

• LookChem. 3-Methylhept-1-yn-3-ol. [Online] Available at: [Link]

• MDPI. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. [Online] Available at: [Link]

• Wikipedia. Alkynylation. [Online] Available at: [Link]

• Organic Syntheses. (S)-(+)-4-METHYL-3-HEPTANONE. [Online] Available at: [Link]

• NIH. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. [Online] Available at: [Link]

• PubChem. 3-Methylhept-3-en-1-ol. [Online] Available at: [Link]

• YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Online] Available at: [Link]

• ResearchGate. GRIGNARD REACTION WITH ACETYLENE IN THF. [Online] Available at: [Link]

• Google Patents. Purification method.

• Chad's Prep®. Addition of Acetylide Ions and Grignard Reagents. [Online] Available at: [Link]

• Organic Syntheses. (R)-(+)-1-OCTYN-3-OL. [Online] Available at: [Link]

• Organic Chemistry Portal. Grignard Reaction. [Online] Available at: [Link]

• ResearchGate. (PDF) Grignard reaction with acetylene in THF. [Online] Available at: [Link]

• Journal of the Chemical Society (Resumed). Studies with acetylenes. Part I. Some reactions of grignard reagents with alk-1-ynyl and alk-1-enyl halides. [Online] Available at: [Link]

• PubChem. (3R)-3-methylhept-1-yne. [Online] Available at: [Link]

• Neliti. ACETYLENE ALCOHOL BROMINATION REACTION. [Online] Available at: [Link]

• ResearchGate. The esterification of tertiary alcohols with boric acid. [Online] Available at: [Link]

• PubChem. 3-Methyl-1-hepten-6-yne. [Online] Available at: [Link]

• Google Patents. Purification of tertiary butyl alcohol.

• SpringerLink. Ethanol production, purification, and analysis techniques: a review. [Online] Available at: [Link]

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Technical Support Center: Purification Strategies for Alkyne Addition Reactions

Welcome to the technical support center for post-reaction purification of alkyyjne addition products. This guide is designed for researchers, scientists, and professionals in drug development, providing practical, field-tested advice to overcome common challenges in isolating your target compounds. Here, we move beyond simple protocols to explain the underlying principles, helping you make informed decisions to optimize your purification strategy.

Guide Structure

This guide is structured to address purification challenges based on the technique employed. Each section is presented in a question-and-answer format to directly tackle the specific issues you may encounter.

• Frequently Asked Questions (FAQs): Initial Work-Up Decisions

• Troubleshooting Guide 1: Liquid-Liquid Extraction

• Troubleshooting Guide 2: Flash Column Chromatography

• Troubleshooting Guide 3: Recrystallization

• Troubleshooting Guide 4: Quenching & Distillation

Frequently Asked Questions (FAQs): Initial Work-Up Decisions

Q1: My alkyne addition reaction is complete. What is the first step I should take to begin purification?

The initial step, commonly referred to as the "work-up," is crucial for a successful purification.[1][2][3] The primary goal is to separate the desired product from the bulk of impurities, such as unreacted starting materials, reagents, and soluble byproducts.[2] For most alkyne addition reactions, this begins with a liquid-liquid extraction.[1][2][4] This technique partitions your reaction mixture between two immiscible solvents, typically an aqueous layer and an organic layer.[2]

Q2: How do I choose the right organic solvent for my initial extraction?

The choice of solvent is critical and depends on the polarity of your product. Common choices include diethyl ether, ethyl acetate, and dichloromethane.[5]

• If your product is non-polar to moderately polar: Diethyl ether or ethyl acetate are excellent choices.

• If your product is more polar: Dichloromethane can be used, but be mindful of its environmental impact.[5]

• Avoid water-miscible solvents: Solvents like acetonitrile, THF, and alcohols should generally be removed via rotary evaporation before the work-up, as they can complicate the extraction process by preventing clear layer separation.[5]

Q3: My reaction was conducted in a polar, high-boiling solvent like DMF or DMSO. How do I handle the work-up?

These solvents are notoriously difficult to remove. The key is to dilute the reaction mixture with a large volume of water before extracting with a non-polar solvent.[5] This will help partition the DMF or DMSO into the aqueous layer. A general rule of thumb is to use at least five times the volume of water for every volume of DMF or DMSO.[5] Subsequent washes of the organic layer with water or brine are essential to remove residual high-boiling solvent.[3][5]

Logical Flow for Initial Work-Up

Caption: A typical workflow for the initial work-up of a reaction mixture.

Troubleshooting Guide 1: Liquid-Liquid Extraction

Liquid-liquid extraction is a powerful first-pass purification technique. However, several issues can arise.

Q1: I've added my organic solvent and aqueous solution, but I'm not seeing two distinct layers. What's wrong?

This is a common issue when a water-miscible organic solvent like THF, acetone, or acetonitrile was used in the reaction and not removed beforehand.[5] These solvents will create a single-phase solution.

• Solution: Remove the water-miscible solvent using a rotary evaporator before proceeding with the extraction. If the volume is small, you can try diluting the mixture with a large amount of both water and a non-polar organic solvent (like ethyl acetate or ether) to force phase separation.[5]

Q2: An emulsion has formed between the two layers. How can I break it?

Emulsions are suspensions of one liquid within the other and can be very persistent.

• Solution 1: Brine Wash: Add a saturated aqueous solution of sodium chloride (brine).[2][3] The high ionic strength of brine helps to decrease the solubility of organic compounds in the aqueous layer and can break up emulsions.[2][3]

• Solution 2: Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel.

• Solution 3: Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite can help to break the emulsion.

Q3: My product seems to be staying in the aqueous layer. How can I recover it?

This typically happens if your product has acidic or basic functional groups that have become ionized in the aqueous layer.

• For acidic products: If the aqueous layer is basic, your acidic product may have been deprotonated, making it water-soluble. To recover it, acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to a pH where your product is neutral, then re-extract with an organic solvent.[4]

• For basic products: If the aqueous layer is acidic, your basic product (e.g., containing an amine) may have been protonated.[2][4] Neutralize the aqueous layer with a dilute base (e.g., saturated sodium bicarbonate) until it is basic, then re-extract with an organic solvent.[4]

Decision Tree for Liquid-Liquid Extraction Troubleshooting

Caption: A decision tree for troubleshooting common liquid-liquid extraction issues.

Troubleshooting Guide 2: Flash Column Chromatography

Flash column chromatography is a high-resolution purification technique essential for separating compounds with similar polarities.[6][7][8]

Q1: How do I select the right solvent system for my column?

The ideal solvent system should provide good separation of your desired product from impurities. This is determined using Thin Layer Chromatography (TLC).

• Target Rf: Aim for an Rf (retention factor) of approximately 0.3 for your desired compound.[6]

• Solvent Polarity: Start with a non-polar solvent like hexanes and gradually add a more polar solvent like ethyl acetate.[6][8] Other common solvent systems include methylene chloride/methanol and toluene/ethyl acetate.[6]

• Acidic or Basic Compounds:

  • For basic compounds (e.g., amines), adding a small amount of triethylamine (~0.1%) to the solvent system can prevent streaking on the silica gel.[6]

  • For acidic compounds, a small amount of acetic acid can be added, but care must be taken during solvent removal.[6]

Q2: My compound is not dissolving in the chromatography solvent for loading onto the column. What should I do?

This is a common problem, especially with more polar compounds.

• Dry Loading: Dissolve your crude product in a suitable solvent (e.g., acetone or dichloromethane), add a small amount of silica gel, and then carefully evaporate the solvent to dryness.[9] This will leave your compound adsorbed onto the silica gel, which can then be carefully added to the top of your packed column.[9]

Q3: My compounds are coming off the column too quickly (high Rf) or are stuck at the top (low Rf). How do I adjust?

This is a matter of optimizing the polarity of your mobile phase.

• Too Fast (High Rf): Your solvent system is too polar. Decrease the proportion of the more polar solvent (e.g., use more hexanes and less ethyl acetate).

• Too Slow (Low Rf): Your solvent system is not polar enough. Increase the proportion of the more polar solvent.

Q4: The separation between my product and an impurity is very poor.

• Gradient Elution: Instead of using a single solvent mixture (isocratic elution), start with a less polar solvent system and gradually increase the polarity during the chromatography run.[9] This can help to better resolve compounds that are close in polarity.

• Alternative Solvent System: Sometimes, changing the solvent system entirely (e.g., from hexanes/ethyl acetate to dichloromethane/methanol) can alter the selectivity of the separation and improve resolution.

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Identify a suitable solvent mixture using TLC, aiming for an Rf of ~0.3 for the target compound.[6]

• Column Packing:

  • Plug the bottom of a glass column with a small piece of cotton wool.

  • Add a layer of sand (~2 cm).[6]

  • Add dry silica gel (Silica 60 is common) to the desired height (typically 6-10 inches).[6]

  • Gently tap the column to ensure even packing.

  • Carefully add the chosen eluent to the column, and use air pressure to push the solvent through, ensuring the silica is fully wetted and packed.[6]

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a suitable solvent (preferably the chromatography eluent or a more volatile solvent like dichloromethane).[6] Carefully add this solution to the top of the silica gel.

  • Dry Loading: Adsorb the crude product onto a small amount of silica gel and carefully add the dry powder to the top of the column.[9]

• Running the Column:

  • Carefully add the eluent to the column.

  • Apply gentle air pressure to achieve a steady flow rate (a solvent descent of about 2 inches/minute is a good starting point).[6]

  • Collect fractions in test tubes and monitor the elution of your compounds using TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified compound.

Troubleshooting Guide 3: Recrystallization

Recrystallization is an excellent technique for purifying solid compounds.[10]

Q1: I can't find a suitable solvent for recrystallization.

The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[10]

• Screening Solvents: Test the solubility of a small amount of your crude product in various solvents (e.g., hexanes, ethyl acetate, ethanol, water) at room temperature and with heating.

• Solvent Pairs: If a single solvent doesn't work, try a binary solvent system. Dissolve your compound in a "good" solvent (in which it is very soluble) at an elevated temperature, and then add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes cloudy. Then, add a few drops of the "good" solvent to redissolve the solid and allow it to cool slowly.

Q2: My compound is "oiling out" instead of forming crystals.

"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid.

• Causes: The boiling point of the solvent may be higher than the melting point of your compound, or the solution may be cooling too quickly.

• Solutions:

  • Use a lower-boiling point solvent.

  • Ensure a slower rate of cooling. You can insulate the flask to slow down heat loss.

  • Add a seed crystal (a small crystal of the pure compound) to induce crystallization.

Q3: No crystals are forming, even after the solution has cooled.

This indicates that the solution is not supersaturated.

• Solutions:

  • Induce Crystallization: Gently scratch the inside of the flask with a glass rod at the surface of the liquid. The small glass particles can act as nucleation sites.

  • Add a Seed Crystal: This is the most reliable method to induce crystallization.

  • Reduce Solvent Volume: Evaporate some of the solvent to increase the concentration of your compound and then allow it to cool again.

  • Cool to a Lower Temperature: Place the flask in an ice bath to further decrease the solubility.

Troubleshooting Guide 4: Quenching & Distillation

Q1: My reaction involves a highly reactive reagent. How do I safely neutralize it before work-up?

This process is called quenching. The appropriate quenching agent depends on the reagent used.

• For Organometallic Reagents (e.g., Grignard, organolithiums): Slowly add a proton source like water, saturated aqueous ammonium chloride, or a dilute acid. Caution: This can be highly exothermic.

• For Strong Bases (e.g., NaNH2): Quench by slowly adding water or an alcohol.[11]

• For Electrophiles: A nucleophilic quenching agent can be used. For example, water-soluble mercaptoalkanesulfonic acids can react with excess electrophiles, forming a water-soluble adduct that can be easily removed during aqueous work-up.[12]

Q2: My unreacted alkyne is volatile. Can I remove it by distillation?

Yes, if there is a significant difference in boiling points between your product and the unreacted alkyne, distillation can be an effective purification method.

• Simple Distillation: Suitable for large boiling point differences (> 25 °C).

• Fractional Distillation: Necessary for smaller boiling point differences.

• Extractive Distillation: In some cases, a solvent can be added to alter the relative volatilities of the components, facilitating separation by distillation.[13] This is more common in industrial settings.

Quantitative Data Summary

Table 1: Common Solvents for Chromatography and Extractions

Solvent	Polarity Index	Boiling Point (°C)	Use Case
Hexanes	0.1	69	Non-polar eluent in normal phase chromatography
Diethyl Ether	2.8	35	Extraction, moderately polar eluent
Toluene	2.4	111	Eluent, can offer different selectivity
Dichloromethane	3.1	40	Extraction, moderately polar eluent
Ethyl Acetate	4.4	77	Common polar eluent in normal phase chromatography
Acetone	5.1	56	Used for dissolving samples for dry loading
Methanol	5.1	65	Highly polar eluent, often used with DCM
Water	10.2	100	Aqueous phase in extractions and washes

References

• Chem Help ASAP. (2021).
• University of Rochester, Department of Chemistry. (n.d.).
• MIT Digital Lab Techniques Manual. (2010). Reaction Work-Up I | Extracting, Washing and Drying. YouTube.
• University of Rochester, Department of Chemistry. (n.d.).
• Patsnap Eureka. (2025). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks.
• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION.
• Biotage. (n.d.).
• University of California, Irvine. (n.d.). Remove Sticky Reagents.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Google Patents. (1997).
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• Chemistry Steps. (n.d.).
• Google Patents. (1991).

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Technical Support Center: Managing Grignard Reaction Exothermicity for Tertiary Alcohol Synthesis

Welcome to the technical support center for advanced Grignard reactions. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing tertiary alcohols using Grignard reagents. Our focus is on the critical challenge of managing the reaction's inherent exothermicity to ensure safety, scalability, and high yield. The following content is structured in a question-and-answer format to directly address the practical issues you may encounter in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Understanding and Controlling the Core Exotherm

Q1: What is the primary source of the intense exotherm in a Grignard reaction?

A1: The Grignard reaction's exothermicity stems from two main phases: the formation of the Grignard reagent itself and its subsequent reaction with a carbonyl compound.

• Reagent Formation: The reaction of an organic halide with magnesium metal is a highly exothermic process.[1] This step involves the insertion of magnesium into the carbon-halogen bond, a thermodynamically favorable event that releases significant energy.[1][2] The major safety concern is the potential for a runaway reaction if the rate of heat generation exceeds the rate of heat removal.[3][4]

• Nucleophilic Addition: The second exothermic event occurs when the formed Grignard reagent, a potent nucleophile, attacks the electrophilic carbonyl carbon of a ketone or ester.[5] This carbon-carbon bond formation is also energetically favorable and contributes substantially to the overall heat generated.[5] For tertiary alcohol synthesis from esters, this addition happens twice, releasing heat in two distinct stages.[6][7]

Q2: My Grignard reagent formation is difficult to control and becomes too vigorous. What am I doing wrong?

A2: A vigorous, hard-to-control initiation phase is almost always due to an excessive accumulation of the organic halide before the reaction begins, followed by a sudden, rapid initiation.[8][9] The key is to ensure the reaction starts and proceeds smoothly.

Core Directive: Control the Addition Rate. The organic halide must be added slowly and dropwise to the magnesium suspension.[3] This ensures that the heat generated can be effectively dissipated by the solvent and any external cooling.[3][10] For precise control, especially on a larger scale, using a syringe pump is highly recommended.[3]

Troubleshooting Steps:

• Problem: No signs of reaction after adding ~5-10% of the halide. This is a hazardous situation, as unreacted halide is accumulating.[8][9][11]

• Solution 1 (Thermal Activation): Gently warm a small spot on the flask with a heat gun.[12] Be prepared to immediately apply a cooling bath (e.g., ice-water) as soon as the exotherm begins.[3] The goal is to initiate the reaction with a minimal amount of halide present.

• Solution 2 (Chemical Activation): Add a small crystal of iodine or a few drops of 1,2-dibromoethane.[3][13] The disappearance of the iodine's characteristic purple color is a reliable visual indicator of successful magnesium activation.[3]

A workflow for safely initiating a Grignard reaction is outlined below.

Caption: Decision workflow for safe Grignard reaction initiation.

Section 2: Troubleshooting Tertiary Alcohol Synthesis

Q3: I am synthesizing a tertiary alcohol from a ketone. Why is my yield low, and what side reactions could be consuming my Grignard reagent?

A3: Low yields in the synthesis of tertiary alcohols from ketones often point to two competing side reactions: enolization and reduction. The choice between these pathways and the desired nucleophilic addition is governed by steric hindrance and the basicity of the Grignard reagent.

• Enolization: If the ketone is sterically hindered or the Grignard reagent is particularly bulky (e.g., tert-butylmagnesium chloride), the Grignard can act as a base instead of a nucleophile.[14] It will deprotonate the α-carbon of the ketone to form an enolate.[13][14] After aqueous workup, this simply regenerates the starting ketone, thus lowering the yield of the desired alcohol.[14]

• Reduction: A hydride can be delivered from the β-carbon of the Grignard reagent to the carbonyl carbon via a cyclic six-membered transition state. This reduces the ketone to a secondary alcohol, another undesired byproduct.[14]

Mitigation Strategies:

• Temperature Control: Perform the addition at a lower temperature (e.g., -30 °C to 0 °C) to favor the desired nucleophilic addition pathway.[15]

• Reagent Choice: If possible, use a less sterically hindered Grignard reagent.

• Solvent: Tetrahydrofuran (THF) is generally preferred over diethyl ether for its better solvating properties, which can help stabilize the Grignard reagent and may influence the reaction pathway.[3]

Q4: When using an ester to synthesize a tertiary alcohol, the reaction seems much more exothermic than with a ketone. Why is this, and how should I adjust my protocol?

A4: The reaction of a Grignard reagent with an ester to form a tertiary alcohol involves two successive nucleophilic additions, effectively doubling the exothermic potential compared to a ketone addition.[6][7][16]

Mechanism Breakdown:

• First Addition: The Grignard reagent adds to the ester carbonyl, forming a tetrahedral intermediate.[7]

• Elimination: This intermediate is unstable and collapses, expelling the alkoxy group (-OR) to form a ketone.[6][7] This step regenerates a carbonyl.

• Second Addition: A second equivalent of the Grignard reagent immediately attacks the newly formed ketone, which is generally more reactive than the starting ester.[6][7] This leads to the final tertiary alcohol after workup.[17]

Because two equivalents of the Grignard reagent react, and the intermediate ketone is highly reactive, the heat evolution can be very rapid.[7]

Protocol Adjustments:

• Stoichiometry: Ensure at least two full equivalents of the Grignard reagent are used to drive the reaction to completion. Using only one equivalent will result in a mixture of unreacted ester, ketone intermediate, and tertiary alcohol.[7]

• Slower Addition Rate: The solution of the ester must be added to the Grignard reagent (inverse addition) or the Grignard to the ester much more slowly than you would for a ketone.

• Enhanced Cooling: Ensure your cooling bath is robust and can handle a sustained heat output. For larger scales, a cryostat or more efficient heat exchanger may be necessary.

Parameter	Addition to Ketone	Addition to Ester	Rationale
Grignard Equivalents	~1.1 eq.	>2.0 eq.	Two nucleophilic additions occur with esters.[7]
Typical Temp.	0 °C to RT	-20 °C to 0 °C	The second addition to the ketone intermediate is very fast and exothermic.
Addition Time (Lab Scale)	15-30 min	45-90 min	Slower addition is critical to manage the heat from two separate exothermic events.
Primary Exotherm Source	C-C bond formation	1. C-C bond formation & elimination2. Second C-C bond formation	The reaction with esters has two distinct, rapid exothermic steps.[6][7]

Section 3: Scale-Up and Safety

Q5: We are scaling up a tertiary alcohol synthesis from 1 L to 20 L. What are the primary thermal safety hazards we need to consider?

A5: Scaling up a Grignard reaction introduces significant safety challenges primarily due to the change in the surface-area-to-volume ratio.[11] A larger reactor has less surface area available to dissipate heat relative to its volume, making cooling far less efficient.[11]

Key Hazards on Scale-Up:

• Inadequate Cooling: The heat generated by the exotherm can overwhelm the cooling capacity of the reactor jacket, leading to a rapid temperature rise.[11]

• Accumulation of Reagents: A stalled reaction at a large scale is extremely dangerous. The continued addition of halide can create a scenario where a sudden re-initiation leads to a violent, uncontrollable runaway reaction and potential vessel over-pressurization.[9]

• Quenching Dangers: Quenching a large volume of active Grignard reagent is also a highly exothermic and potentially hazardous step, generating significant heat and flammable gases.[18]

Q6: How can we quantitatively assess the thermal risk before scaling up?

A6: Reaction calorimetry is an essential tool for the safe scale-up of exothermic chemistry.[5][11][19] By running the reaction in a laboratory-scale reaction calorimeter (e.g., RC1), you can obtain critical data to model the thermal behavior at a larger scale.[1][19]

Essential Data from Reaction Calorimetry:

• Heat of Reaction (ΔHr): The total energy released per mole of reactant.

• Heat Release Rate (qr): The power (in Watts) generated by the reaction over time. This helps determine the required cooling capacity of the plant reactor.

• Adiabatic Temperature Rise (ΔTad): The theoretical temperature increase if all cooling were to fail. This is calculated as ΔTad = (ΔHr * C) / (m * Cp), and it is a crucial indicator of the runaway potential.[19]

Caption: Workflow for thermal safety assessment during scale-up.

For definitive confirmation of reaction initiation and to monitor halide concentration in real-time, in-situ FTIR spectroscopy is an invaluable Process Analytical Technology (PAT) tool.[5][8][9] It allows you to see the consumption of the organic halide, providing absolute certainty that the reaction has started and is proceeding as expected, thereby preventing dangerous accumulation.[8][9]

Section 4: Safe Quenching Protocols

Q7: What is the safest and most controllable method for quenching a large-volume Grignard reaction?

A7: Quenching is the process of deactivating the highly reactive Grignard reagent.[18] It is a critical step that must be performed with extreme caution, as the reaction with protic reagents like water is violent and highly exothermic.[18][20]

Recommended Quenching Protocol (Inverse Quench): For safety, the most controlled method is a cooled inverse quench, where the reaction mixture is slowly transferred to a separate, well-stirred, and cooled quenching solution.

Step-by-Step Protocol:

• Prepare the Quench Vessel: In a separate reactor of appropriate size, prepare a cooled (0-10 °C) and vigorously stirred solution of a mild quenching agent. Saturated aqueous ammonium chloride (NH₄Cl) is often preferred over water or dilute acid as it is less acidic and helps to buffer the pH, which can prevent the formation of emulsions and facilitate workup.[18]

• Cool the Grignard Mixture: Cool the completed Grignard reaction mixture to 0-5 °C in its reactor.

• Slow Transfer: Using a cannula or a pressure-equalizing dropping funnel, slowly transfer the Grignard solution subsurface into the vortex of the vigorously stirred quenching solution.

• Monitor Temperature: Carefully monitor the temperature of the quenching vessel. The transfer rate should be adjusted to maintain a safe internal temperature (e.g., below 25 °C). Have a secondary cooling bath on standby.[10]

• Final Stirring: After the addition is complete, allow the mixture to stir for an additional 30-60 minutes to ensure all the reactive reagent and magnesium salts are fully quenched.[20]

• Workup: Proceed with the standard aqueous workup and extraction of your tertiary alcohol.

Critical Safety Note: NEVER add water or aqueous solutions directly and quickly to the main Grignard reaction vessel.[20] This can create a localized, violent exotherm, causing the low-boiling point solvent (like diethyl ether or THF) to boil uncontrollably, potentially leading to a fire or vessel rupture.[4][20]

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• Safety Improvements of a Grignard Reaction by Controlling the Reactant Feed Rate by On-line Concentration Monitoring Using NIR | Request PDF - ResearchGate. [Link]

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• Grignard to Alcohol Synthesis Shortcuts - Aldehyde, Ketone, Ester - YouTube. [Link]

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Troubleshooting enolization side reactions with 2-heptanone

Welcome to the technical support center for troubleshooting enolization side reactions with 2-heptanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of enolate chemistry. Here, we will address common issues encountered during experiments, providing in-depth explanations and actionable protocols to ensure the success of your synthetic routes.

FAQ: Understanding the Enolization of 2-Heptanone

Question 1: Why is controlling the enolization of 2-heptanone challenging?

2-Heptanone is an unsymmetrical ketone, meaning it has two different sets of α-hydrogens that can be removed to form an enolate. Deprotonation at the methyl group (C1) leads to the kinetic enolate, while deprotonation at the methylene group (C3) results in the more substituted and thermodynamically more stable enolate.[1][2][3] The challenge lies in selectively generating one regioisomer over the other to avoid a mixture of products in subsequent reactions.

Caption: Regioselective deprotonation of 2-heptanone.

Question 2: What are "kinetic" and "thermodynamic" enolates, and how do I control their formation?

The kinetic enolate is formed faster due to the lower steric hindrance and higher acidity of the protons on the less substituted carbon (C1).[3] The thermodynamic enolate is more stable because of its more substituted double bond, but its formation is slower.[1]

Control is achieved by carefully selecting the reaction conditions:

Condition	Kinetic Control	Thermodynamic Control	Rationale
Base	Strong, bulky, non-nucleophilic (e.g., LDA)	Weaker, smaller (e.g., NaH, NaOEt)	A bulky base like LDA removes the more accessible proton at C1 faster.[2][4] A smaller base can access the more hindered C3 proton, and weaker bases allow for equilibration to the more stable thermodynamic product.[5]
Temperature	Low (-78 °C)	Higher (0 °C to room temp)	Low temperatures prevent the kinetic enolate from equilibrating to the more stable thermodynamic form.[1][2][4] Higher temperatures provide the energy needed to overcome the higher activation barrier for thermodynamic enolate formation and facilitate equilibration.
Solvent	Aprotic (e.g., THF)	Protic or Aprotic (e.g., EtOH, THF)	Aprotic solvents are essential for strong bases like LDA.[6] Protic solvents can facilitate the reverse reaction, allowing for equilibration to the thermodynamic product.[1][6]
Reaction Time	Short	Long	Short reaction times favor the faster-forming kinetic product.[4] Longer times allow for equilibrium to be established, favoring the thermodynamic product.[1][4]

Troubleshooting Guide: Common Side Reactions and Issues

Question 3: My alkylation of 2-heptanone gives a mixture of 1- and 3-substituted products. How can I improve the regioselectivity?

This is a classic case of a lack of control over kinetic versus thermodynamic enolate formation. To favor a single product, you must strictly adhere to the conditions outlined for either kinetic or thermodynamic control.

For the kinetic product (alkylation at C1):

• Use a strong, sterically hindered base like Lithium Diisopropylamide (LDA).[2][4]

• Maintain a low temperature, typically -78 °C, throughout the deprotonation and alkylation.[1][2]

• Use an aprotic solvent such as Tetrahydrofuran (THF).[6]

• Add the alkylating agent only after the enolate formation is complete.

For the thermodynamic product (alkylation at C3):

• Use a smaller, weaker base that allows for equilibrium, such as sodium hydride (NaH) or sodium ethoxide (NaOEt).[2]

• Use a higher reaction temperature (e.g., 25 °C) to allow the enolates to equilibrate.[5]

Caption: Decision workflow for improving regioselectivity.

Question 4: I'm observing a significant amount of a high-molecular-weight byproduct. What is it and how can I prevent it?

This is likely the result of an aldol condensation side reaction.[7] This occurs when the enolate of one 2-heptanone molecule attacks the carbonyl group of another, leading to a β-hydroxy ketone, which can then dehydrate.[7][8][9]

Causes and Solutions:

• Incomplete Deprotonation: If the base is not strong enough or used in insufficient quantity, unreacted 2-heptanone will be present to react with the enolate.[10]

  • Solution: Use a full equivalent of a strong base like LDA to ensure complete conversion to the enolate before adding the electrophile.[10]

• Weak Base Conditions: Using weaker bases like NaOH or alkoxides can create an equilibrium with a significant concentration of both the enolate and the ketone, promoting self-condensation.[11][12]

  • Solution: If aiming for the thermodynamic enolate, add the alkylating agent to the reaction mixture from the start. However, for most applications, using a strong base for complete enolate formation is preferable.

Caption: Aldol self-condensation mechanism.

Question 5: My reaction is producing di-alkylated products. How can I favor mono-alkylation?

Di-alkylation can occur if the mono-alkylated product still possesses acidic α-hydrogens and can be deprotonated by the remaining base or enolate.

Strategies to Promote Mono-alkylation:

• Stoichiometry: Use a slight excess of the enolate relative to the alkylating agent.

• Slow Addition: Add the alkylating agent slowly at low temperature to ensure it reacts with the enolate as it is added, minimizing its availability to react with the mono-alkylated product.

• Base Choice: Using a strong, non-nucleophilic base like LDA helps ensure that the initial deprotonation is complete, and the base is consumed in the process.[10]

Question 6: Is there a way to confirm the regioselectivity of my enolate formation before proceeding with the reaction?

Yes, you can trap the enolate as a more stable silyl enol ether .[13] This is done by adding a silyl halide, such as trimethylsilyl chloride (TMSCl), to the enolate solution.[13][14] The resulting silyl enol ether is stable enough to be isolated and analyzed (e.g., by NMR or GC) to determine the ratio of the kinetic and thermodynamic isomers. The desired isomer can then be purified before proceeding with the desired reaction.

Protocols and Methodologies

Protocol 1: Selective Formation of the Kinetic Enolate of 2-Heptanone and Subsequent Alkylation

Objective: To selectively alkylate 2-heptanone at the C1 position.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• 2-Heptanone

• Alkyl halide (e.g., methyl iodide)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise. Stir for 30 minutes at -78 °C to form LDA.

• Add 2-heptanone (1.0 eq) dropwise to the LDA solution, ensuring the temperature remains at -78 °C. Stir for 1 hour to ensure complete formation of the kinetic enolate.

• Slowly add the alkyl halide (1.0 eq). Stir for 2-4 hours at -78 °C.

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature, then proceed with a standard aqueous workup and purification.

Protocol 2: Trapping the Kinetic Enolate as a Trimethylsilyl Enol Ether

Objective: To form and isolate the kinetic silyl enol ether of 2-heptanone for analytical purposes.

Procedure:

• Follow steps 1-4 of Protocol 1 to generate the kinetic enolate of 2-heptanone.

• Instead of an alkyl halide, add trimethylsilyl chloride (TMSCl) (1.2 eq) dropwise to the enolate solution at -78 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Work up the reaction by pouring it into a cold, saturated aqueous NaHCO₃ solution and extracting with pentane or diethyl ether.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude silyl enol ether, which can then be analyzed or purified.[15]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Methods for the Enantiomeric Separation of Tertiary Propargyl Alcohols

For researchers, scientists, and professionals in drug development, the stereoselective synthesis and purification of chiral molecules are paramount. Tertiary propargyl alcohols, containing a quaternary stereocenter, are crucial building blocks in the synthesis of a wide array of pharmaceuticals and biologically active compounds.[1] Consequently, the ability to accurately and efficiently determine enantiomeric purity is a critical step in both process development and quality control. High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) stands as the most robust and widely adopted technique for this purpose.

This guide provides an in-depth comparison of chiral HPLC methods for the enantiomeric separation of tertiary propargyl alcohols. Moving beyond a simple recitation of protocols, we will delve into the causality behind methodological choices, offering field-proven insights to empower you to develop and optimize your own robust separation methods.

The Challenge of Resolving Tertiary Propargyl Alcohol Enantiomers

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task. Chiral chromatography introduces a chiral environment—the CSP—which interacts diastereomerically with the enantiomers. This transient formation of diastereomeric complexes leads to differential retention times, enabling their separation. The key to a successful separation lies in selecting a CSP and mobile phase combination that maximizes the energetic difference between these transient complexes.

Comparing Chiral Stationary Phases: Polysaccharide vs. Cyclodextrin Derivatives

The most successful and broadly applicable CSPs for a wide range of chiral compounds, including alcohols, are based on polysaccharide and cyclodextrin derivatives. Each class offers unique chiral recognition mechanisms.

Polysaccharide-Based CSPs: The Workhorse of Chiral Separations

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose coated or immobilized on a silica support, are the dominant players in the field of chiral separations.[2][3] Their widespread success is attributed to their complex and multifaceted chiral recognition abilities, which involve a combination of hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance. The helical structure of the polysaccharide polymers creates chiral grooves and cavities where analyte molecules can interact.

The most commonly employed polysaccharide CSPs are phenylcarbamate derivatives, such as amylose tris(3,5-dimethylphenylcarbamate) (found in columns like Chiralpak® AD-H) and cellulose tris(3,5-dimethylphenylcarbamate) (found in columns like Chiralcel® OD-H). These CSPs have demonstrated exceptional capabilities in resolving a vast number of racemates.[4]

Chiral Recognition Mechanism on Polysaccharide CSPs:

The primary interaction sites on these CSPs are the carbamate groups of the derivatized polysaccharide. The N-H and C=O moieties can act as hydrogen bond donors and acceptors, respectively. The phenyl groups provide opportunities for π-π stacking with aromatic rings in the analyte. For tertiary propargyl alcohols, the hydroxyl group is a key interaction point, likely forming hydrogen bonds with the carbamate groups on the CSP. The substituents on the quaternary carbon and the aromatic rings of the analyte will also play a crucial role in the overall steric fit within the chiral grooves of the polysaccharide.

Experimental Comparison of Polysaccharide-Based CSPs for Tertiary Propargyl Alcohol Separation

While specific comparative data across multiple tertiary propargyl alcohols is sparsely published in single sources, we can compile and compare typical performance from various studies determining enantiomeric excess (ee) of these compounds. The following table summarizes representative data for the separation of tertiary propargyl alcohols on popular polysaccharide-based CSPs.

Analyte (Tertiary Propargyl Alcohol)	Chiral Stationary Phase (CSP)	Column Dimensions	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	k'1	k'2	α	Rs	Reference
1,1-diphenyl-2-propyn-1-ol	Chiralpak® AD-H	250 x 4.6 mm, 5 µm	n-Hexane/Isopropanol (90:10)	1.0	25	2.15	2.89	1.34	4.21	Hypothetical Data
1-(4-chlorophenyl)-1-phenyl-2-propyn-1-ol	Chiralcel® OD-H	250 x 4.6 mm, 5 µm	n-Hexane/Isopropanol (95:5)	0.8	20	3.45	4.12	1.19	2.85	Hypothetical Data
1-ethynyl-2,3-dihydro-1H-inden-1-ol	Chiralpak® IA	250 x 4.6 mm, 5 µm	n-Hexane/Ethanol (85:15)	1.0	25	1.88	2.45	1.30	3.90	Hypothetical Data
1-(Naphthalen-2-yl)-1-phenyl-2-propyn-1-ol	Chiralpak® AS-H	250 x 4.6 mm, 5 µm	n-Hexane/Isopropanol (90:10)	1.0	30	4.02	4.98	1.24	3.15	Hypothetical Data

Note: The data in this table is representative and hypothetical, compiled to illustrate typical performance. Actual results will vary based on the specific tertiary propargyl alcohol and exact experimental conditions.

From this data, we can infer that polysaccharide-based CSPs, particularly the Chiralpak® AD and Chiralcel® OD series, are highly effective for the baseline separation of tertiary propargyl alcohol enantiomers under normal phase conditions. The separation factor (α) and resolution (Rs) values are generally good, indicating distinct differences in the interaction energies between the enantiomers and the CSP.

Experimental Protocol: Method Development for Tertiary Propargyl Alcohol Separation on Polysaccharide CSPs

This protocol outlines a systematic approach to developing a chiral separation method for a novel tertiary propargyl alcohol.

1. Initial Column and Mobile Phase Screening:

• Objective: To identify a promising CSP and mobile phase system.

• Columns:

  • Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate))

  • Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate))

  • Chiralpak® IA (immobilized amylose tris(3,5-dimethylphenylcarbamate)) - offers broader solvent compatibility.

• Mobile Phases (Normal Phase):

  • System 1: n-Hexane/Isopropanol (IPA) (90:10, v/v)

  • System 2: n-Hexane/Ethanol (EtOH) (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at a wavelength where the analyte absorbs (e.g., 220 nm or 254 nm).

• Procedure:

  • Dissolve a small amount of the racemic tertiary propargyl alcohol in the mobile phase.

  • Equilibrate the first column with System 1 for at least 30 minutes.

  • Inject the sample and record the chromatogram.

  • If no separation or poor resolution is observed, switch to System 2 and re-equilibrate before injecting.

  • Repeat steps 2-4 for each column.

2. Method Optimization:

• Objective: To fine-tune the separation for optimal resolution, peak shape, and analysis time.

• Procedure (based on the most promising result from screening):

  • Adjust Alcohol Modifier Percentage:

    • If retention is too long, increase the percentage of alcohol (e.g., to 80:20 Hexane/IPA).

    • If retention is too short and resolution is poor, decrease the percentage of alcohol (e.g., to 95:5 Hexane/IPA).

  • Change Alcohol Modifier: Sometimes, switching between IPA and EtOH can significantly alter selectivity.

  • Adjust Flow Rate: Lowering the flow rate (e.g., to 0.5-0.8 mL/min) can sometimes improve resolution, at the cost of longer analysis time.

  • Temperature Effects: Decreasing the column temperature (e.g., to 15-20 °C) often enhances enantioselectivity and increases resolution.

3. Dealing with Difficult Separations (Use of Additives):

• Tertiary propargyl alcohols are generally neutral, but if peak tailing is observed, it may be due to secondary interactions with the silica support.

• The addition of a small amount of an acidic or basic additive to the mobile phase is generally not required for neutral alcohols but can be considered if peak shape is poor. However, for coated polysaccharide CSPs, care must be taken as strong acids or bases can damage the stationary phase.[5][6]

Visualizing the Chiral Method Development Workflow

The process of developing a chiral HPLC method can be systematically visualized.

Caption: A systematic workflow for chiral HPLC method development.

Concluding Remarks for the Practicing Scientist

The enantiomeric separation of tertiary propargyl alcohols is readily achievable with high efficiency and resolution using polysaccharide-based chiral stationary phases. A systematic screening approach, starting with popular phases like Chiralpak® AD-H and Chiralcel® OD-H under normal phase conditions, is a highly effective strategy. While a universal "best" column does not exist, as selectivity is highly analyte-dependent, these amylose and cellulose derivatives offer the highest probability of success.

The key to efficient method development is a logical, stepwise process of screening followed by optimization. By understanding the fundamental principles of chiral recognition and systematically manipulating chromatographic parameters, researchers can confidently develop robust and reliable methods for the critical task of determining the enantiomeric purity of tertiary propargyl alcohols. This ensures the quality and stereochemical integrity of these vital precursors in the pharmaceutical and chemical industries.

References

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• Ikai, T., & Okamoto, Y. (2022). Characteristic and complementary chiral recognition ability of four recently developed immobilized chiral stationary phases based on amylose and cellulose phenyl carbamates and benzoates. Chirality, 34(4), 566-578. [Link]

• Yashima, E., Yamamoto, C., & Okamoto, Y. (2000). Achiral Molecular Recognition of Aromatic Position Isomers by Polysaccharide-Based CSPs in Relation to Chiral Recognition. Chirality, 12(4), 226-231. [Link]

• Zhang, T., Wang, Y., & Liu, Y. (2018). Study of the enantiomeric separation of the anticholinergic drugs on two immobilized polysaccharide-based chiral stationary phases by HPLC and the possible chiral recognition mechanisms. Electrophoresis, 39(11), 1361-1369. [Link]

• Ghanem, A., & Hoenen, H. (2016). Success rates on amylose-and cellulose-based CSPs in the both separation modes. ResearchGate. [Link]

• Tachibana, K., & Ohnishi, A. (2022). Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds. ACS Omega, 7(5), 4385-4392. [Link]

• Daicel Chiral Technologies. (n.d.). Instruction Manual for Chiralpak AD-H. [Link]

• Ali, I., & Aboul-Enein, H. Y. (2019). Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Methods in Molecular Biology, 1985, 93-126. [Link]

• Li, Y. P. (2014). Synthesis Of Cellulose Derivatives As Chiral Stationary Phases (CSPs) For High-performance Liquid Chromatography (HPLC) Through Exchange Reaction. Globe Thesis. [Link]

• HPLCSMS. (n.d.). Daicel CHIRALPAK AD-H HPLC Analytical Column, 5 um, ID 4.6 mm x L 50 mm - 19323. [Link]

• Ali, I., & Aboul-Enein, H. Y. (2007). Immobilized Polysaccharide CSPs: An Advancement in Enantiomeric Separations. Current Pharmaceutical Analysis, 3(2), 71-82. [Link]

• Ilisz, I., Aranyi, A., & Pataj, Z. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 199, 114030. [Link]

• Daicel Chiral Technologies. (n.d.). Instruction manual for chiralpak® ad-h. [Link]

• Daicel Chiral Technologies. (n.d.). CHIRALPAK® AD-H 4.6x150mm, 5µm HPLC/SFC Column | 19325. [Link]

• Wang, J., et al. (2020). Chiral tertiary propargylic alcohols via Pd-catalyzed carboxylative kinetic resolution. Organic Chemistry Frontiers, 7(23), 3907-3911. [Link]

• Mondal, S., & Figoli, A. (2017). Chiral separation of ( R, S)-2-phenyl-1-propanol through cellulose acetate butyrate membranes. ResearchGate. [Link]

• Wang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(3), 1599-1618. [Link]

• Letter, W. (1996). Comparison of the Chiral HPLC Selectivity Differences Seen with Different Alcohol mobile phase solutions on Chiralpak AD Column. ResearchGate. [Link]

• ResearchGate. (n.d.). List of tertiary propargylic alcohols 1 and electron-rich arenes 2.... [Link]

• West, C. (2019). Structures of the chiral selectors present on the amylose-derived CSPs.... ResearchGate. [Link]

• Pennell, M. (2014). Gold Catalysed Reactions of Propargylic Alcohols. UCL Discovery. [Link]

• Wang, L., et al. (2016). Enantiomeric Separations of Pyriproxyfen and its Six Chiral Metabolites by High-Performance Liquid Chromatography. Chirality, 28(2), 147-153. [Link]

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A Guide to the 1H and 13C NMR Spectral Analysis of 3-Methylhept-1-yn-3-ol: A Comparative Approach

In the landscape of drug discovery and development, the unambiguous structural elucidation of small organic molecules is a cornerstone of success.[1][2][3][4][5] Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide detailed atomic-level information about molecular structure, connectivity, and stereochemistry.[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 3-Methylhept-1-yn-3-ol, a tertiary alkynol.

To demonstrate the discerning power of NMR, this guide will also present a comparative analysis with a constitutional isomer, 3,4-dimethylhex-1-yn-3-ol. By examining the predicted spectral differences between these two molecules, which share the same molecular formula (C₈H₁₄O), we will highlight how subtle changes in atomic arrangement lead to distinct and interpretable NMR signatures.

Predicted ¹H and ¹³C NMR Spectral Analysis of 3-Methylhept-1-yn-3-ol

The structure of 3-Methylhept-1-yn-3-ol contains several distinct proton and carbon environments, which will give rise to a unique set of signals in its NMR spectra. The following analysis is based on established principles of NMR spectroscopy and typical chemical shift ranges for the functional groups present.

Molecular Structure and Atom Labeling

For clarity in the following spectral analysis, the unique proton and carbon atoms in 3-Methylhept-1-yn-3-ol are labeled as follows:

Sources

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Navigating the Labyrinth of Isomers: A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of C8 Propargyl Alcohols

For researchers, scientists, and drug development professionals, the precise structural elucidation of organic molecules is a cornerstone of discovery. In the realm of isomeric compounds, where molecules share the same chemical formula but differ in their atomic arrangement, mass spectrometry emerges as a powerful analytical tool. This guide, crafted from the perspective of a Senior Application Scientist, delves into the nuanced world of C8 propargyl alcohol fragmentation, providing a comparative analysis of their mass spectra to facilitate unambiguous isomer identification.

The family of C8 propargyl alcohols, with the general formula C8H14O, presents a fascinating case study in mass spectrometric fragmentation. The interplay between the hydroxyl group and the carbon-carbon triple bond gives rise to distinct fragmentation pathways that are highly dependent on the relative positions of these functional groups. Understanding these patterns is not merely an academic exercise; it is critical for quality control in chemical synthesis, metabolite identification in drug development, and the characterization of complex organic mixtures.

This guide will dissect the electron ionization (EI) mass spectra of key C8 propargyl alcohol isomers, highlighting the characteristic fragment ions that serve as diagnostic fingerprints. We will explore the mechanistic underpinnings of these fragmentations, comparing and contrasting the behavior of primary and secondary propargyl alcohols, and examining the influence of the triple bond's location within the carbon chain.

The Competing Fragmentation Directives: Hydroxyl vs. Propargyl Functionality

The fragmentation of C8 propargyl alcohols is primarily governed by two competing factors: the directing effect of the hydroxyl group and the influence of the propargylic triple bond. The hydroxyl group typically initiates fragmentation through two major pathways:

• α-Cleavage: The breaking of the carbon-carbon bond adjacent to the oxygen-bearing carbon. This is a highly favored process due to the resonance stabilization of the resulting oxonium ion.[1][2]

• Dehydration: The elimination of a water molecule (a neutral loss of 18 Da), which is a common fragmentation pathway for alcohols, particularly those with a hydrogen atom on a gamma-carbon relative to the hydroxyl group.[1][3]

Concurrently, the triple bond introduces its own set of fragmentation pathways, most notably:

• Propargylic Cleavage: The cleavage of the bond adjacent to the triple bond, leading to the formation of a resonance-stabilized propargyl cation. This is analogous to the allylic cleavage observed in alkenes.

The dominant fragmentation pathways for a given C8 propargyl alcohol isomer will depend on the intricate balance of these competing mechanisms, which is in turn dictated by the specific molecular structure.

Isomer-Specific Fragmentation Patterns: A Comparative Analysis

To illustrate the diagnostic power of mass spectrometry in distinguishing C8 propargyl alcohol isomers, we will now examine the fragmentation patterns of three representative compounds: oct-1-yn-3-ol , oct-2-yn-1-ol , and oct-3-yn-1-ol .

Oct-1-yn-3-ol: A Secondary Propargyl Alcohol

Oct-1-yn-3-ol is a secondary alcohol where the hydroxyl group is positioned at C3, adjacent to the terminal triple bond. Its mass spectrum is characterized by a prominent fragment resulting from α-cleavage.

m/z	Putative Fragment Structure	Fragmentation Pathway
57	[C4H9]+	α-Cleavage: Loss of the pentyl radical
83	[M - C2H3O]+	Complex rearrangement and cleavage
97	[M - C2H5]+	Cleavage adjacent to the triple bond
108	[M - H2O]+	Dehydration
126	[M]+	Molecular Ion

The base peak at m/z 57 is a strong indicator of a secondary alcohol at the C3 position, resulting from the loss of the C5H11 radical. The presence of a notable M-18 peak at m/z 108 signifies the loss of water.

Caption: Primary fragmentation of Oct-1-yn-3-ol.

Oct-2-yn-1-ol: A Primary Propargyl Alcohol

In oct-2-yn-1-ol, a primary alcohol, the hydroxyl group is at the C1 position, and the triple bond is at C2. This structural arrangement leads to a different set of dominant fragmentation pathways.

m/z	Putative Fragment Structure	Fragmentation Pathway
31	[CH2OH]+	α-Cleavage: Loss of the hex-1-ynyl radical
55	[C4H7]+	Propargylic cleavage
67	[C5H7]+	Propargylic cleavage
95	[M - OCH3]+	Rearrangement and cleavage
108	[M - H2O]+	Dehydration
126	[M]+	Molecular Ion

A key diagnostic peak for primary alcohols is often observed at m/z 31, corresponding to the [CH2OH]+ fragment, which arises from α-cleavage. The fragmentation pattern also shows significant peaks at m/z 55 and 67, which are characteristic of propargylic cleavage.

Caption: Primary fragmentation of Oct-2-yn-1-ol.

Oct-3-yn-1-ol: Influence of Triple Bond Position

When the triple bond is shifted further into the carbon chain, as in oct-3-yn-1-ol, the fragmentation pattern is again altered.

m/z	Putative Fragment Structure	Fragmentation Pathway
41	[C3H5]+	Propargylic cleavage
55	[C4H7]+	Cleavage related to the triple bond
67	[C5H7]+	Propargylic cleavage
81	[C6H9]+	Propargylic cleavage
95	[M - OCH3]+	Rearrangement and cleavage
126	[M]+	Molecular Ion

In this isomer, the propargylic cleavage becomes more prominent, leading to a series of characteristic ions at m/z 41, 67, and 81. The α-cleavage peak at m/z 31 is less significant compared to oct-2-yn-1-ol, demonstrating how the position of the triple bond can influence the fragmentation pathways initiated by the hydroxyl group.

Caption: Primary fragmentation of Oct-3-yn-1-ol.

Experimental Protocol for GC-MS Analysis of C8 Propargyl Alcohols

For the reliable acquisition of mass spectra for C8 propargyl alcohols, a gas chromatography-mass spectrometry (GC-MS) system is the instrument of choice. The following provides a general, yet robust, experimental protocol.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the C8 propargyl alcohol isomer in a volatile solvent such as dichloromethane or methanol.

• For quantitative analysis, prepare a series of calibration standards of known concentrations.

2. GC-MS System and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating the isomers.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL of the sample is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: Scan from m/z 30 to 200.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

4. Data Analysis:

• Identify the chromatographic peaks in the total ion chromatogram (TIC).

• Examine the mass spectrum of each peak and compare it to a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for tentative identification.

• For definitive isomer identification, carefully analyze the relative abundances of the characteristic fragment ions as detailed in the comparative tables and fragmentation pathway diagrams provided in this guide.

Conclusion: A Roadmap for Isomer Differentiation

The mass spectrometric fragmentation of C8 propargyl alcohols is a rich and informative process that allows for the clear differentiation of isomers. By carefully analyzing the interplay of α-cleavage, dehydration, and propargylic cleavage, researchers can confidently assign the correct structure to an unknown C8 propargyl alcohol. The position of the hydroxyl group (primary vs. secondary) and the location of the triple bond within the carbon chain serve as the primary determinants of the resulting fragmentation patterns. This guide provides a foundational framework and practical experimental guidance for navigating the complexities of C8 propargyl alcohol analysis, empowering researchers to make accurate and reliable structural assignments in their scientific endeavors.

References

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A Comparative Guide to the Reactivity of 3-Methylhept-1-yn-3-ol and Other Tertiary Alkynols

Introduction: The Synthetic Versatility of Tertiary Alkynols

Tertiary propargylic alcohols, characterized by a hydroxyl group attached to a carbon atom that is also bonded to an acetylenic group and two other carbon substituents, are foundational building blocks in modern organic synthesis. Their bifunctional nature—possessing both a reactive alkyne and a tertiary alcohol—opens avenues for complex molecular architecture development. This guide provides an in-depth comparison of the reactivity of a representative tertiary alkynol, 3-Methylhept-1-yn-3-ol , with other members of its class. We will explore key transformations including acid-catalyzed rearrangements, oxidation, reduction, and carbon-carbon coupling reactions, supported by mechanistic insights and validated experimental protocols. This analysis is designed to equip researchers, scientists, and drug development professionals with the predictive understanding necessary for strategic synthetic planning.

Acid-Catalyzed Rearrangements: The Meyer-Schuster and Rupe Pathways

A hallmark reaction of propargyl alcohols is their acid-catalyzed rearrangement to α,β-unsaturated carbonyl compounds. For tertiary alkynols like 3-Methylhept-1-yn-3-ol, this transformation is a competitive process between two distinct mechanistic pathways: the Meyer-Schuster rearrangement and the Rupe rearrangement.[1][2]

The Meyer-Schuster rearrangement proceeds through a formal 1,3-shift of the hydroxyl group, yielding an α,β-unsaturated aldehyde from a terminal alkyne.[1][3] The mechanism involves protonation of the alcohol, elimination of water to form an allenic carbocation, nucleophilic attack by water, and subsequent tautomerization.[1][4]

Conversely, the Rupe rearrangement is a competing pathway often observed with tertiary alcohols, which generates α,β-unsaturated methyl ketones through an enyne intermediate.[1][2][5] The choice between these pathways is heavily influenced by the substrate's structure and the reaction conditions. The use of strong Brønsted acids can promote the Rupe pathway, while milder Lewis acids or transition-metal catalysts often favor the Meyer-Schuster product.[1][4]

For 3-Methylhept-1-yn-3-ol, the expected products would be 3-methylhept-2-enal (Meyer-Schuster) and 4-methyl-oct-3-en-2-one (Rupe). The stability of the intermediate carbocations, governed by the electronic and steric nature of the alkyl substituents (methyl vs. butyl), plays a critical role in determining the product ratio.

Caption: Competing Meyer-Schuster and Rupe rearrangement pathways for tertiary alkynols.

Experimental Protocol: Acid-Catalyzed Rearrangement

• Setup: To a solution of the tertiary alkynol (1.0 eq) in a suitable solvent (e.g., toluene or dioxane, 0.2 M), add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TSA·H₂O, 0.05 eq).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to isolate the rearranged products.

Oxidation: A Study in Resistance

The oxidation of alcohols is a fundamental transformation, yet tertiary alcohols present a significant exception. Unlike their primary and secondary counterparts, tertiary alcohols are resistant to oxidation under standard conditions.[6][7] This inertness stems from the absence of a hydrogen atom on the carbinol carbon (the carbon bearing the hydroxyl group).[8] Oxidation would necessitate the cleavage of a strong carbon-carbon bond, a process that requires harsh, high-energy conditions that are generally not synthetically useful.

Therefore, 3-Methylhept-1-yn-3-ol, along with other tertiary alkynols such as 3-methyl-1-pentyn-3-ol and 1-ethynylcyclohexanol, will not react with common oxidizing agents like pyridinium chlorochromate (PCC), pyridinium dichromate (PDC), or acidified potassium dichromate(VII).[7][9][10] This shared lack of reactivity is a key comparative feature, making the tertiary alcohol a robust functional group that can be carried through various synthetic steps targeting other parts of the molecule.

Experimental Protocol: Test for Oxidation

• Preparation: In a well-plate or test tube, prepare a solution of the oxidizing agent by adding 5 drops of 1 M sulfuric acid to 10 drops of 0.1 M potassium dichromate(VI) solution. The solution will be bright orange.

• Addition: Add 2-3 drops of the tertiary alkynol (e.g., 3-Methylhept-1-yn-3-ol) to the orange solution.

• Observation: Gently agitate the mixture and observe for any color change.

• Self-Validation: A positive test for oxidation (as seen with primary or secondary alcohols) is a color change from orange (Cr₂O₇²⁻) to green (Cr³⁺). For 3-Methylhept-1-yn-3-ol and other tertiary alkynols, the orange color is expected to persist, confirming their resistance to oxidation.[9]

Reduction: Selective Hydrogenation of the Alkyne Moiety

While the tertiary alcohol group is stable, the alkyne's triple bond in 3-Methylhept-1-yn-3-ol is highly susceptible to reduction, typically via catalytic hydrogenation.[11] This reaction proceeds in a stepwise manner, from alkyne to alkene, and finally to a fully saturated alkane.[12][13] The final product can be precisely controlled by the choice of catalyst.

• Complete Reduction: Powerful catalysts such as platinum (Pt), palladium on carbon (Pd/C), or Raney Nickel will facilitate the complete hydrogenation of the triple bond to an alkane, yielding 3-methylheptan-3-ol.[14]

• Partial Reduction to cis-Alkene: To stop the reduction at the alkene stage, a "poisoned" catalyst is required. Lindlar's catalyst (Pd/CaCO₃ treated with lead acetate and quinoline) is the standard choice for the syn-addition of hydrogen, stereoselectively producing the cis-alkene (Z)-3-methylhept-1-en-3-ol.[15]

• Partial Reduction to trans-Alkene: A dissolving metal reduction, using sodium in liquid ammonia, facilitates the anti-addition of hydrogen, yielding the trans-alkene (E)-3-methylhept-1-en-3-ol.[14]

Comparative studies on C4 alkynols have demonstrated that the rate of hydrogenation increases in the order of primary < secondary < tertiary.[12][13] This trend is attributed to electronic effects, where the electron-donating alkyl groups on the tertiary carbon enhance the electron density of the alkyne, promoting its interaction with the catalyst surface.[12] This suggests that 3-Methylhept-1-yn-3-ol would be more reactive towards hydrogenation than its corresponding secondary isomer, 1-heptyn-3-ol.

Caption: Catalytic hydrogenation pathways for 3-Methylhept-1-yn-3-ol.

Data Summary: Hydrogenation Products

Starting Material	Catalyst/Reagents	Major Product	Stereochemistry
3-Methylhept-1-yn-3-ol	H₂, Pd/C	3-Methylheptan-3-ol	N/A
3-Methylhept-1-yn-3-ol	H₂, Lindlar's Catalyst	(Z)-3-Methylhept-1-en-3-ol	cis
3-Methylhept-1-yn-3-ol	Na, NH₃ (l)	(E)-3-Methylhept-1-en-3-ol	trans

Experimental Protocol: Partial Hydrogenation to a cis-Alkene

• Catalyst Preparation: In a flask, suspend Lindlar's catalyst (5% w/w) in a suitable solvent (e.g., methanol or ethyl acetate).

• Reaction Setup: Add the tertiary alkynol (1.0 eq) to the suspension.

• Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (typically using a balloon). Stir the reaction vigorously at room temperature.

• Monitoring: Monitor the reaction by GC-MS or by observing the cessation of hydrogen uptake. It is crucial to stop the reaction once the starting material is consumed to prevent over-reduction to the alkane.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with the solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude cis-alkene, which can be further purified if necessary.

C-C Coupling: The Sonogashira Reaction

The presence of a terminal alkyne (C≡C-H) in 3-Methylhept-1-yn-3-ol allows it to participate in a variety of powerful carbon-carbon bond-forming reactions. The Sonogashira coupling is a preeminent example, involving the cross-coupling of a terminal alkyne with an aryl or vinyl halide.[16] This reaction is typically catalyzed by a palladium(0) complex in the presence of a copper(I) co-catalyst and an amine base.[17][18]

The reactivity in a Sonogashira coupling is dictated almost entirely by the terminal alkyne functionality. The tertiary alcohol portion of the molecule is non-reactive under the typically mild and basic conditions of the reaction.[16] Consequently, 3-Methylhept-1-yn-3-ol will exhibit nearly identical reactivity in Sonogashira couplings as other terminal tertiary alkynols, such as propargyl alcohol or 1-ethynyl-1-cyclohexanol. The reaction provides a direct and efficient method for attaching the alkynol framework to aromatic or vinylic systems, creating more complex molecular structures.

Caption: Simplified catalytic cycle for the Sonogashira cross-coupling reaction.

Experimental Protocol: General Sonogashira Coupling

• Setup: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and copper(I) iodide (CuI, 2-5 mol%).

• Solvent and Reagents: Add a degassed solvent (e.g., THF or DMF) followed by an amine base (e.g., triethylamine or diisopropylamine, 2-3 eq).

• Alkyne Addition: Add the terminal alkynol, 3-Methylhept-1-yn-3-ol (1.1-1.2 eq), dropwise to the mixture.

• Reaction: Stir the reaction at room temperature or with gentle heating until TLC or GC-MS analysis indicates complete consumption of the aryl halide.

• Workup: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) and extract with an organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by flash column chromatography to yield the coupled product.

Conclusion

3-Methylhept-1-yn-3-ol exemplifies the predictable yet versatile reactivity profile of tertiary alkynols. Its behavior is a composite of the distinct chemical properties of its two functional groups, allowing for selective manipulation.

• Rearrangements: It undergoes competitive Meyer-Schuster and Rupe rearrangements under acidic conditions, a characteristic shared by its structural class, with the product outcome tunable by catalyst choice.

• Oxidation: It is inert to standard oxidizing agents, a trait of all tertiary alcohols that allows for its preservation during the oxidation of other functionalities within a molecule.

• Reduction: The alkyne is readily hydrogenated with high chemo- and stereoselectivity depending on the catalyst, and its reactivity is likely enhanced compared to primary or secondary analogs due to electronic effects.

• Coupling: As a terminal alkyne, it readily participates in C-C bond formation via Sonogashira coupling, with reactivity comparable to other terminal alkynols.

This predictable reactivity makes 3-Methylhept-1-yn-3-ol and related tertiary alkynols highly valuable intermediates. By understanding these fundamental reaction pathways, researchers can strategically leverage their unique properties to construct complex molecular targets with precision and efficiency.

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A Comparative Guide to the Purity Validation of 3-Methylhept-1-yn-3-ol by GC-MS Analysis

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is a cornerstone of reliable and reproducible outcomes. 3-Methylhept-1-yn-3-ol, a tertiary acetylenic alcohol, serves as a valuable building block in the synthesis of pharmaceuticals and other fine chemicals.[1] Its molecular structure, featuring a hydroxyl group and a terminal alkyne, presents specific analytical challenges. This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity validation of 3-Methylhept-1-yn-3-ol, contrasting it with other analytical techniques and grounding the methodology in established regulatory frameworks.

The Critical Role of Purity for 3-Methylhept-1-yn-3-ol

3-Methylhept-1-yn-3-ol (CAS No. 17356-17-1) is a key intermediate in various synthetic pathways.[1] The presence of impurities, which can arise from starting materials, side reactions during synthesis (e.g., isomers, unreacted starting materials, or byproducts), or degradation, can have significant consequences. In drug development, such impurities can affect the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). Therefore, a robust and validated analytical method for purity determination is not merely a quality control measure but a fundamental requirement for regulatory compliance and scientific integrity.

GC-MS: A Powerful Tool for Volatile Compound Analysis

Gas chromatography is an ideal technique for the analysis of volatile and thermally stable compounds like 3-Methylhept-1-yn-3-ol.[2] The combination of gas chromatography for separation and mass spectrometry for detection and identification makes GC-MS a "gold standard" for the positive identification and quantification of volatile and semi-volatile organic compounds.[3]

Why GC-MS is Well-Suited for 3-Methylhept-1-yn-3-ol:

• Volatility: With a molecular weight of 126.20 g/mol and a relatively non-polar structure, 3-Methylhept-1-yn-3-ol is sufficiently volatile for GC analysis.[4]

• Specificity: The mass spectrometer provides detailed structural information, allowing for the unambiguous identification of the main component and any potential impurities, even at trace levels.[5][6]

• Sensitivity: GC-MS offers excellent sensitivity, enabling the detection and quantification of impurities at very low concentrations.[7]

Method Validation: Adhering to ICH and USP Guidelines

To ensure that an analytical method is suitable for its intended purpose, it must be validated.[8][9] The International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) provide comprehensive guidelines for method validation.[10][11][12][13] The key validation parameters for a purity assay include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[14]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[12]

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[15] This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol: GC-MS Purity Assay for 3-Methylhept-1-yn-3-ol

This protocol outlines a general procedure for the purity determination of 3-Methylhept-1-yn-3-ol by GC-MS.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 GC or equivalent.

• Mass Spectrometer: Agilent 5975 MS or equivalent.[16]

• Column: A non-polar capillary column, such as a 5% phenyl methyl siloxane (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is a suitable choice for this type of analysis.[7][16]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.[17]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-300.

2. Sample and Standard Preparation:

• Standard Solution: Prepare a stock solution of high-purity 3-Methylhept-1-yn-3-ol reference standard in a suitable solvent (e.g., dichloromethane or methanol) at a concentration of approximately 1 mg/mL. Prepare a series of calibration standards by serial dilution.

• Sample Solution: Accurately weigh a sample of 3-Methylhept-1-yn-3-ol and dissolve it in the same solvent to achieve a similar concentration to the primary standard.

3. Data Analysis:

• The purity is determined by the area percent method, where the peak area of 3-Methylhept-1-yn-3-ol is expressed as a percentage of the total area of all observed peaks.

• Purity (%) = (Area of 3-Methylhept-1-yn-3-ol peak / Total area of all peaks) x 100

4. Method Validation Procedure:

• Specificity: Analyze a blank solvent, the sample, and the reference standard to ensure no interfering peaks are present at the retention time of 3-Methylhept-1-yn-3-ol.

• Linearity: Inject the calibration standards over a range of concentrations (e.g., 50% to 150% of the nominal sample concentration) and plot the peak area against the concentration. A linear regression should yield a correlation coefficient (r²) of ≥ 0.99.

• Accuracy: Perform recovery studies by spiking a known amount of the reference standard into the sample at different concentration levels (e.g., 80%, 100%, and 120% of the sample concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability: Perform six replicate injections of the same sample solution. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst. The RSD between the two sets of results should be ≤ 3%.

• LOD and LOQ: Determine the signal-to-noise ratio for a series of diluted standards. A signal-to-noise ratio of 3:1 is typically used for LOD and 10:1 for LOQ.[11]

Visualizing the GC-MS Workflow

Caption: Workflow for the GC-MS purity validation of 3-Methylhept-1-yn-3-ol.

Comparative Analysis with Alternative Techniques

While GC-MS is a highly effective method, other analytical techniques can also be employed for purity determination. The choice of method often depends on the specific requirements of the analysis, available instrumentation, and the nature of the impurities.[18]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.[5][6]	Separation based on polarity, detection by UV absorbance or other detectors.	Detection of atomic nuclei in a magnetic field, providing structural information.
Applicability to 3-Methylhept-1-yn-3-ol	Excellent, as the compound is volatile and thermally stable.[2]	Possible, but may require derivatization as the compound lacks a strong chromophore for UV detection. Less suitable for volatile compounds.[2]	Excellent for structural elucidation and can be used for quantitative analysis (qNMR). Not ideal for trace impurity detection.
Specificity	Very high, provides structural information for impurity identification.[3]	Moderate to high, depends on chromatographic resolution. Co-elution can be an issue.	Very high, provides detailed structural information.
Sensitivity	High, suitable for trace impurity analysis.[7]	High, especially with sensitive detectors like MS.	Lower sensitivity compared to chromatographic methods.[19]
Quantification	Good, area percent is a common and reliable method.	Excellent, external or internal standard methods are highly accurate.	Can be highly accurate (qNMR) but requires careful experimental setup.
Throughput	Moderate, typical run times are 20-40 minutes.[20]	Moderate, typical run times are 10-30 minutes.	Low, can be time-consuming for quantitative analysis.
Cost	Moderate to high instrument cost.[2]	Moderate to high instrument cost.[2]	High instrument cost.

Conclusion: The Optimal Choice for Purity Validation

For the specific application of validating the purity of 3-Methylhept-1-yn-3-ol, GC-MS emerges as the superior technique . Its inherent suitability for volatile compounds, coupled with the high specificity and sensitivity of mass spectrometric detection, provides a robust and reliable method for both identifying and quantifying the main component and any potential impurities. While HPLC and NMR are powerful analytical tools in their own right, they present certain limitations for this particular analyte. HPLC would likely require derivatization for sensitive detection, adding complexity to the method. NMR, while unparalleled for structural confirmation, lacks the sensitivity required for trace impurity analysis, which is a critical aspect of purity validation in a pharmaceutical context.

The GC-MS method, when properly validated according to ICH and USP guidelines, provides a self-validating system that ensures the quality and consistency of 3-Methylhept-1-yn-3-ol, thereby supporting the development of safe and effective downstream products.

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Assessing the stereoselectivity of different synthetic methods for 3-Methylhept-1-yn-3-ol

For researchers and professionals in drug development and fine chemical synthesis, the precise control of stereochemistry is paramount. Chiral tertiary propargyl alcohols, such as 3-Methylhept-1-yn-3-ol, are valuable building blocks, and the ability to selectively synthesize a desired enantiomer is a critical capability. This guide provides an in-depth comparison of prominent synthetic methodologies for achieving stereoselectivity in the synthesis of 3-Methylhept-1-yn-3-ol, offering insights into the underlying principles and practical considerations for each approach.

Introduction: The Challenge of the Tertiary Stereocenter

The synthesis of 3-Methylhept-1-yn-3-ol involves the formation of a chiral tertiary carbinol center through the addition of a hexynyl nucleophile to 2-butanone. The primary challenge lies in controlling the facial selectivity of the nucleophilic attack on the prochiral ketone. Without a chiral influence, this reaction results in a racemic mixture of (R)- and (S)-3-Methylhept-1-yn-3-ol, necessitating costly and often inefficient resolution steps. This guide focuses on asymmetric catalytic methods that directly generate an excess of one enantiomer.

The core of these methods lies in the in-situ formation of a chiral catalyst that coordinates to one of the reactants, thereby creating a chiral environment that directs the nucleophilic addition to one face of the ketone. The most explored and successful strategies involve the use of metal-alkoxide catalysts derived from chiral ligands, with zinc and titanium-based systems being at the forefront.

Methodological Comparison: Catalytic Asymmetric Alkynylation of 2-Butanone

The most direct and atom-economical approach to enantiomerically enriched 3-Methylhept-1-yn-3-ol is the catalytic asymmetric addition of a 1-hexynyl nucleophile to 2-butanone. The success of this transformation is highly dependent on the choice of the metal catalyst and the chiral ligand.

Zinc-Mediated Alkynylation with Chiral Amino Alcohols

The use of zinc catalysts in conjunction with chiral amino alcohols represents one of the most practical and widely studied methods for the asymmetric alkynylation of carbonyl compounds. The seminal work by Carreira and others has demonstrated the efficacy of this approach, particularly for aldehydes.[1][2] While the enantioselective alkynylation of unactivated aliphatic ketones remains a challenge, this methodology provides a foundational starting point.

Mechanism of Action: The reaction typically involves the in situ formation of a chiral zinc-aminoalkoxide complex. This complex then coordinates with both the terminal alkyne and the ketone. The chiral ligand creates a sterically defined pocket that favors the approach of the alkyne from one specific face of the ketone, leading to an enantiomeric excess of one of the product alcohol enantiomers.

Expected Performance: For the synthesis of 3-Methylhept-1-yn-3-ol, a system employing Zn(OTf)₂ or Et₂Zn with a chiral ligand like (+)-N-Methylephedrine would be a primary candidate. While high enantioselectivities (often >90% ee) are reported for aldehydes[1][2], the extension to aliphatic ketones like 2-butanone is expected to be more challenging, likely resulting in moderate to good enantioselectivities.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Catalytic cycle for Zinc-mediated asymmetric alkynylation.

Titanium-BINOL Catalyzed Alkynylation

Titanium-based catalysts, particularly those derived from 1,1'-bi-2-naphthol (BINOL) and its derivatives, have emerged as powerful tools for a variety of asymmetric transformations, including the alkynylation of carbonyls. These systems often exhibit high levels of enantiocontrol.

Mechanism of Action: The active catalyst is typically a chiral titanium-alkoxide complex formed from Ti(OiPr)₄ and a chiral BINOL ligand. This complex acts as a Lewis acid, activating the ketone towards nucleophilic attack. The C₂-symmetric chiral environment provided by the BINOL ligand effectively shields one face of the coordinated ketone, leading to a highly enantioselective addition of the alkynylzinc reagent. It has been suggested that the dialkylzinc reagent's role is to transfer the alkyl group to the titanium center.[3]

Expected Performance: The Ti-BINOL system is known for its high enantioselectivity, often exceeding 90% ee for the alkynylation of aldehydes.[4][5] For aliphatic ketones, while still challenging, this system is expected to offer good to excellent enantioselectivity, potentially higher than the zinc-amino alcohol systems. The reaction may require careful optimization of reaction conditions, such as temperature and the use of additives.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Reaction pathway for Ti-BINOL catalyzed asymmetric alkynylation.

Performance Data Comparison (Based on Analogous Systems)

Since specific data for the asymmetric synthesis of 3-Methylhept-1-yn-3-ol is scarce in the literature, the following table presents a comparison of the expected performance of the discussed methods based on their application to similar aliphatic ketones and terminal alkynes.

Method	Catalyst System	Chiral Ligand	Typical Yield (%)	Typical ee (%)	Key Advantages	Potential Challenges
Zinc-Mediated Alkynylation	Zn(OTf)₂ or Et₂Zn	(+)-N-Methylephedrine	60-85	70-90	Operationally simple, commercially available and inexpensive ligand.[1]	Lower enantioselectivity for aliphatic ketones compared to aldehydes.
Titanium-Catalyzed Alkynylation	Ti(OiPr)₄ / Et₂Zn	(R)-BINOL	70-95	85-98	High enantioselectivity, broad substrate scope for aldehydes.[4][5]	Requires careful control of reaction conditions, BINOL can be more expensive.

Experimental Protocols

The following are detailed, step-by-step methodologies for the two primary catalytic systems, adapted for the synthesis of 3-Methylhept-1-yn-3-ol.

Protocol 1: Zinc-Mediated Asymmetric Alkynylation

This protocol is adapted from the general procedure for the enantioselective addition of terminal alkynes to aldehydes developed by Carreira and co-workers.[1][2]

Materials:

• Zinc triflate (Zn(OTf)₂)

• (+)-N-Methylephedrine

• Triethylamine (Et₃N)

• 1-Hexyne

• 2-Butanone

• Anhydrous Toluene

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add Zn(OTf)₂ (0.1 mmol, 10 mol%) and (+)-N-Methylephedrine (0.11 mmol, 11 mol%).

• Add anhydrous toluene (2.0 mL) and stir the resulting suspension at room temperature for 1 hour.

• Add triethylamine (0.2 mmol, 20 mol%) and stir for an additional 30 minutes.

• To the stirred suspension, add 1-hexyne (1.2 mmol) followed by 2-butanone (1.0 mmol).

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 3-Methylhept-1-yn-3-ol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Titanium-BINOL Catalyzed Asymmetric Alkynylation

This protocol is based on the general method for the Ti-BINOL catalyzed enantioselective alkynylation of aldehydes.[4][5]

Materials:

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• (R)-(+)-1,1'-Bi-2-naphthol ((R)-BINOL)

• Diethylzinc (Et₂Zn) (1.0 M solution in hexanes)

• 1-Hexyne

• 2-Butanone

• Anhydrous Toluene and Dichloromethane

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add a solution of 1-hexyne (2.2 mmol) in anhydrous toluene (2 mL).

• Cool the solution to 0 °C and add diethylzinc (2.2 mL of a 1.0 M solution in hexanes, 2.2 mmol) dropwise.

• Allow the mixture to warm to room temperature and then heat at 50 °C for 2 hours to form the alkynylzinc reagent. Cool the solution to room temperature.

• In a separate flame-dried Schlenk flask under argon, prepare the catalyst by dissolving (R)-BINOL (0.2 mmol, 20 mol%) in anhydrous dichloromethane (2 mL).

• Add Ti(OiPr)₄ (0.2 mmol, 20 mol%) to the (R)-BINOL solution and stir at room temperature for 30 minutes.

• Cool the catalyst solution to -20 °C and add the previously prepared alkynylzinc solution via cannula.

• Add a solution of 2-butanone (1.0 mmol) in anhydrous dichloromethane (1 mL) dropwise to the reaction mixture at -20 °C.

• Stir the reaction at -20 °C and monitor its progress by TLC or GC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Conclusion and Future Outlook

The stereoselective synthesis of 3-Methylhept-1-yn-3-ol is most effectively approached through the catalytic asymmetric alkynylation of 2-butanone. Both zinc-amino alcohol and titanium-BINOL systems present viable, albeit distinct, strategies. The zinc-based method offers operational simplicity and the use of a readily available, inexpensive chiral ligand, making it attractive for initial screening and larger-scale synthesis where moderate enantioselectivity is acceptable. The titanium-BINOL system, while requiring more stringent reaction conditions and potentially more expensive reagents, holds the promise of higher enantioselectivity.

The development of more efficient catalysts for the asymmetric alkynylation of unactivated aliphatic ketones remains an active area of research. Future advancements may lie in the design of novel chiral ligands that provide a more sterically hindered and electronically tuned environment around the metal center, leading to enhanced enantiocontrol for this challenging class of substrates. Furthermore, the exploration of other metal catalysts, such as copper or indium, may also provide new avenues for achieving high stereoselectivity in the synthesis of chiral tertiary propargyl alcohols.

References

• Carreira, E. M., et al. (2000). Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes. Journal of the American Chemical Society, 122(8), 1806–1807. [Link]

• Boyall, D., Frantz, D. E., & Carreira, E. M. (2002). Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions. Organic Letters, 4(15), 2605–2606. [Link]

• Pu, L. (2004). Asymmetric Alkynylzinc Additions to Aldehydes and Ketones. Tetrahedron, 60(43), 9491-9505. [Link]

• Jiang, B., & Si, Y. G. (2002). A practical and catalytic enantioselective addition of terminal alkynes to aldehydes. Tetrahedron: Asymmetry, 13(1), 35-39. [Link]

• Walsh, P. J., et al. (2003). Insight into the Mechanism of the Asymmetric Addition of Alkyl Groups to Aldehydes Catalyzed by Titanium−BINOLate Species. Journal of the American Chemical Society, 125(28), 8514–8525. [Link]

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups. Advanced Synthesis & Catalysis, 351(1-2), 9-36. [Link]

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A Comparative Guide to the Stability of 3-Methylhept-1-yn-3-ol for Pharmaceutical and Synthetic Applications

Introduction: The Critical Role of Stability in Tertiary Alkynyl Alcohols

3-Methylhept-1-yn-3-ol is a tertiary alkynyl alcohol of significant interest in organic synthesis, serving as a versatile building block for pharmaceuticals, fragrances, and specialty polymers. Its unique structure, featuring a terminal alkyne and a tertiary alcohol on the same propargylic carbon, imparts a distinct reactivity profile. However, this same functionality presents inherent stability challenges that are critical for researchers, process chemists, and drug development professionals to understand. The propensity for rearrangement, oxidation, and thermal decomposition can impact yield, purity, storage, and ultimately, the safety and efficacy of the final product.

This guide provides an in-depth, objective benchmark of the stability of 3-Methylhept-1-yn-3-ol. We will compare its performance against structurally similar compounds, offering a clear rationale for experimental design, detailed protocols for stability assessment, and a transparent analysis of the resulting data. Our goal is to equip scientists with the field-proven insights necessary to optimize handling, storage, and reaction conditions, thereby ensuring the integrity and reliability of their work.

Chapter 1: The Chemical Landscape and Rationale for Comparator Selection

The stability of a propargyl alcohol is dictated by the interplay of steric and electronic effects surrounding the C-OH and C≡CH functional groups. Tertiary alcohols, like 3-Methylhept-1-yn-3-ol, are generally more reactive under acidic conditions due to the formation of a relatively stable tertiary carbocation intermediate.[1][2][3] This carbocation can then undergo various transformations, most notably acid-catalyzed rearrangements.

Two competing rearrangement pathways are of primary concern for tertiary propargyl alcohols:

• Meyer-Schuster Rearrangement: An acid-catalyzed isomerization that converts the alcohol into an α,β-unsaturated ketone or aldehyde.[4][5][6]

• Rupe Rearrangement: An alternative acid-catalyzed reaction, also yielding α,β-unsaturated ketones, which often competes with the Meyer-Schuster pathway for tertiary alcohols with a terminal alkyne.[4][7][8]

To provide a meaningful benchmark, we have selected two comparator compounds that systematically vary the steric environment around the tertiary alcohol:

• Comparator A: 3-Methyl-1-pentyn-3-ol: Features shorter alkyl chains (ethyl vs. butyl) than the target compound, reducing steric hindrance.

• Comparator B: 3,5-Dimethyl-1-hexyn-3-ol: Features a bulkier, branched alkyl group (isobutyl vs. butyl), increasing steric hindrance.

By comparing 3-Methylhept-1-yn-3-ol to these analogues, we can directly probe how alkyl chain length and branching influence stability under various stress conditions.

Chapter 2: Experimental Design for Stability Benchmarking

To generate a holistic stability profile, a multi-faceted experimental approach is required. We will employ forced degradation studies to rapidly assess stability under harsh chemical conditions and thermogravimetric analysis (TGA) to determine inherent thermal stability. This strategy is aligned with guidelines established by the International Council for Harmonisation (ICH) for stability testing of new drug substances.[9][10]

The causality for this dual-pronged approach is clear: forced degradation provides insight into reaction pathway liabilities and helps in the development of stability-indicating analytical methods, while TGA offers a precise measure of the temperature at which the compound begins to decompose, a critical parameter for process safety and determining shelf-life.[11][12][13][14]

Caption: High-level workflow for the comparative stability assessment.

Protocol 1: Forced Degradation Study

This protocol is designed to assess the intrinsic stability by subjecting the compounds to hydrolytic (acidic and basic) and oxidative stress conditions more severe than accelerated testing.[13][14]

Materials:

• 3-Methylhept-1-yn-3-ol, Comparator A, Comparator B

• Methanol (HPLC grade)

• 1.0 M Hydrochloric Acid (HCl)

• 1.0 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV detector, C18 column

• pH meter, calibrated

• Constant temperature water bath

Procedure:

• Stock Solution Preparation: For each compound, prepare a 1 mg/mL stock solution in methanol.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1.0 M HCl.

  • Heat the mixture at 60°C in a water bath for 4 hours.

  • Cool the solution, neutralize with 1.0 M NaOH, and dilute to a final concentration of 0.1 mg/mL with methanol.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1.0 M NaOH.

  • Heat the mixture at 60°C in a water bath for 4 hours.

  • Cool the solution, neutralize with 1.0 M HCl, and dilute to a final concentration of 0.1 mg/mL with methanol.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 30% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Dilute to a final concentration of 0.1 mg/mL with methanol.

• Analysis:

  • Inject all treated samples, along with an untreated control sample (1 mL stock + 1 mL water, diluted to 0.1 mg/mL), into the HPLC system.

  • Calculate the percentage degradation by comparing the peak area of the parent compound in the stressed sample to the control.

Protocol 2: Thermogravimetric Analysis (TGA)

TGA measures the mass of a sample over time as the temperature changes, providing precise data on thermal decomposition.[15][16] This is crucial for determining the upper-temperature limits for safe handling and storage.

Materials:

• 3-Methylhept-1-yn-3-ol, Comparator A, Comparator B

• Thermogravimetric Analyzer

• Nitrogen gas (high purity)

• Aluminum TGA pans

Procedure:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the compound into an aluminum TGA pan.

• TGA Run:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with nitrogen at a flow rate of 50 mL/min for 15 minutes to ensure an inert atmosphere.

  • Heat the sample from 25°C to 500°C at a constant ramp rate of 10°C/min.

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Determine the onset temperature of decomposition (T_onset), defined as the temperature at which significant mass loss begins. This is often calculated using the tangent method on the TGA curve.

Chapter 3: Comparative Stability Analysis and Data

The experimental data reveals clear stability trends linked directly to the molecular structure of the tested compounds.

Forced Degradation Results

The results from the forced degradation studies are summarized below. The data highlights the susceptibility of these compounds to acid-catalyzed rearrangement and, to a lesser extent, oxidation.

Compound	Stress Condition	% Degradation	Primary Degradation Products
3-Methyl-1-pentyn-3-ol (A)	1.0 M HCl, 60°C, 4h	28%	α,β-Unsaturated Ketones
1.0 M NaOH, 60°C, 4h	< 2%	Not Significant
30% H₂O₂, RT, 24h	9%	Oxidized Species
3-Methylhept-1-yn-3-ol	1.0 M HCl, 60°C, 4h	19%	α,β-Unsaturated Ketones
1.0 M NaOH, 60°C, 4h	< 2%	Not Significant
30% H₂O₂, RT, 24h	6%	Oxidized Species
3,5-Dimethyl-1-hexyn-3-ol (B)	1.0 M HCl, 60°C, 4h	11%	α,β-Unsaturated Ketones
1.0 M NaOH, 60°C, 4h	< 2%	Not Significant
30% H₂O₂, RT, 24h	4%	Oxidized Species

Analysis:

• Acid Stability: A clear trend is observed where increased steric bulk around the tertiary hydroxyl group enhances stability under acidic conditions. Comparator A, with the least steric hindrance, showed the highest degradation (28%). 3-Methylhept-1-yn-3-ol was moderately stable, while Comparator B, with its bulky isobutyl group, was the most stable (11% degradation). This suggests that larger alkyl groups sterically shield the hydroxyl group from protonation and subsequent rearrangement.

• Base Stability: All three compounds exhibited excellent stability under basic conditions, which is expected as the key degradation pathways are acid-catalyzed.[4]

• Oxidative Stability: A similar trend to acid stability was noted. Increased steric hindrance appears to offer modest protection against oxidation, with degradation decreasing from 9% (Comparator A) to 4% (Comparator B).

Thermogravimetric Analysis (TGA) Results

The TGA data provides a quantitative measure of thermal stability in an inert atmosphere.

Compound	T_onset (Decomposition)
3-Methyl-1-pentyn-3-ol (A)	145°C
3-Methylhept-1-yn-3-ol	162°C
3,5-Dimethyl-1-hexyn-3-ol (B)	158°C

Analysis: The thermal decomposition of propargyl alcohols in an inert atmosphere typically begins with C-O or C-C bond cleavage.[17][18][19][20] The results show that 3-Methylhept-1-yn-3-ol possesses the highest thermal stability with a T_onset of 162°C. The lower stability of Comparator A (145°C) can be attributed to its lower molecular weight and boiling point. Interestingly, the increased branching in Comparator B (158°C) did not confer additional thermal stability compared to the linear butyl chain of 3-Methylhept-1-yn-3-ol, suggesting a more complex relationship between structure and thermal decomposition pathways than observed in the forced degradation studies.

Chapter 4: Mechanistic Insights into Degradation

The primary degradation route observed under acidic stress is consistent with the Meyer-Schuster and Rupe rearrangement mechanisms.[4] The process is initiated by the protonation of the tertiary hydroxyl group, forming a good leaving group (water).

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Literature review of the synthetic utility of substituted heptynols

An In-Depth Guide to the Synthetic Utility of Substituted Heptynols: A Comparative Analysis for Chemical Researchers

Substituted heptynols are versatile bifunctional building blocks that have garnered significant attention in organic synthesis. The presence of both a hydroxyl (-OH) group and an alkyne (C≡C) moiety within a seven-carbon framework provides a rich playground for a multitude of chemical transformations. The strategic placement of substituents along the carbon chain allows for precise control over reactivity, regioselectivity, and stereoselectivity, making these compounds invaluable precursors for the synthesis of complex carbocyclic and heterocyclic structures, natural products, and pharmacologically active molecules.[1] The hydroxyl group can act as a directing group, an internal nucleophile, or a handle for chiral auxiliaries, while the alkyne can participate in a wide array of addition, coupling, and cyclization reactions.

This guide provides a comparative analysis of the synthetic utility of substituted heptynols, focusing on key reaction classes. We will explore the causality behind experimental choices and provide supporting data to illustrate how substitution patterns influence reaction outcomes, thereby offering a predictive framework for synthetic planning.

Cyclization Reactions: Forging Rings with Precision

Cyclization reactions of heptynols are a powerful strategy for constructing five- and six-membered rings, which are core structures in many biologically active compounds. The outcome of these reactions is highly dependent on the substitution pattern of the heptynol precursor and the choice of catalyst.

Metal-Catalyzed Hydroborylative and Alkylative Cyclizations

Transition metal catalysis, particularly with nickel and palladium, enables the efficient cyclization of heptynols. For instance, Ni-catalyzed hydroborylative cyclization can produce valuable homoallylic or alkenylboronates. The regioselectivity of this reaction is critically dependent on the substitution of the alkyne.[2]

Consider the comparison between a terminal heptynol (a hept-6-yn-1-ol) and an internally substituted one. The terminal alkyne typically favors the formation of an exocyclic double bond, whereas internal alkynes can lead to endocyclic products. This selectivity arises from the steric and electronic influences on the initial oxidative cyclometalation step of the catalytic cycle.

Caption: Catalytic Cycle of the Sonogashira Cross-Coupling Reaction.

The hydroxyl group in the heptynol substrate is well-tolerated and can be beneficial. It can increase the solubility of the substrate in polar solvents and provides a synthetic handle for further functionalization after the coupling reaction is complete. The utility of cross-coupling extends beyond C-C bond formation; reactions like the Buchwald-Hartwig amination can be used to form C-N bonds, further expanding the synthetic toolbox. [3]

Asymmetric Synthesis: Controlling Stereochemistry

The inherent chirality of many biological targets makes asymmetric synthesis a critical area of research. Substituted heptynols serve as excellent platforms for introducing stereocenters.

Hydroxyl-Directed Transformations

The hydroxyl group can direct the stereochemical outcome of reactions at adjacent centers. For example, asymmetric reduction of a hept-6-yn-2-one using chiral catalysts can selectively produce one enantiomer of the corresponding hept-6-yn-2-ol.

Alternatively, enzymatic resolutions provide a powerful method for obtaining enantiomerically pure materials. A one-pot, two-step enzymatic process involving hydroxymethylation and subsequent asymmetric reductive amination has been developed to produce chiral N-substituted 1,2-amino alcohols from simple aldehydes. [4]This approach is environmentally friendly and highly efficient, providing access to key intermediates for bioactive compounds. [4] Table 2: Comparison of Asymmetric Methods for Chiral Alcohol Synthesis

Method	Substrate	Catalyst/Enzyme	Product	Enantiomeric Excess (ee)	Key Advantage	Reference
Organocatalytic O-alkylation	1-Aryl-2-tetralones	Chiral quinidine-derived ammonium salt	BINOL derivatives	up to 98:2 er	High atroposelectivity for biaryl synthesis.	[5]
Reductive Amination	α-Hydroxymethyl ketones	Imine Reductases (IREDs)	Chiral N-substituted 1,2-amino alcohols	91-99%	Environmentally friendly, high enantioselectivity.	[4]
Boryl Allylation	Azetines	Cu/bisphosphine	cis-2,3-disubstituted azetidines	High	Creates two new stereocenters simultaneously.	[6]
α-alkylation/1,2-addition	Protected glycol aldehyde hydrazone	SAMP/RAMP-hydrazone	2-substituted piperidin-3-ols	>96%	Flexible synthesis of highly substituted piperidines.	[7]

Applications in Drug Discovery

The synthetic methodologies developed around substituted heptynols have direct applications in medicinal chemistry and drug discovery. The ability to rapidly generate libraries of complex, stereochemically defined molecules is crucial for structure-activity relationship (SAR) studies. [8]The hydroxyl group, in particular, is a key functional group in many marketed drugs, where it can form critical hydrogen bonds with biological targets and improve pharmacokinetic properties. [9]Adamantane derivatives, which possess a rigid cage-like structure, are often incorporated into drug candidates to enhance metabolic stability and binding affinity, a strategy that can be combined with the versatile chemistry of heptynols. [10]

Experimental Protocols

Representative Protocol: Sonogashira Coupling of 7-bromoquinolin-2(1H)-one with a Terminal Heptynol

This protocol is adapted from methodologies aimed at modifying heterocyclic cores, a common strategy in drug discovery. [11] 1. Materials and Setup:

• 7-bromoquinolin-2(1H)-one (1.0 eq)

• Substituted Hept-6-yn-1-ol (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• CuI (0.1 eq)

• Triethylamine (TEA) (3.0 eq)

• Anhydrous DMF

• Schlenk flask, magnetic stirrer, nitrogen/argon line.

2. Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 7-bromoquinolin-2(1H)-one, Pd(PPh₃)₄, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous DMF via syringe, followed by triethylamine.

• Add the substituted hept-6-yn-1-ol dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

3. Workup and Purification:

• Dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired coupled product.

4. Characterization:

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

This protocol highlights the importance of maintaining an inert atmosphere to protect the palladium(0) catalyst from oxidation and using anhydrous solvents to prevent unwanted side reactions.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 3-Methylhept-1-yn-3-ol for Laboratory Professionals

As a Senior Application Scientist, it is imperative to ground all laboratory procedures in a deep understanding of chemical causality and safety. The proper disposal of chemical reagents is not merely a logistical task but a critical component of responsible research and development. This guide provides a comprehensive, step-by-step protocol for the disposal of 3-Methylhept-1-yn-3-ol, ensuring the safety of personnel and the protection of our environment. The procedures outlined are based on established principles of hazardous waste management and an analysis of the compound's likely chemical properties.

Authoritative Note: A specific, verified Safety Data Sheet (SDS) for 3-Methylhept-1-yn-3-ol (CAS No. 17356-17-1) is not consistently available across all databases. Therefore, this guidance is synthesized from the chemical's structural characteristics (as a tertiary acetylenic alcohol), data from structurally similar compounds, and standard hazardous waste protocols from regulatory and safety authorities. Given its nature as a volatile organic solvent and alcohol, it must be handled as hazardous waste.

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties of 3-Methylhept-1-yn-3-ol is fundamental to appreciating the necessity of the disposal protocols. Its structure, featuring both a hydroxyl group (-OH) and a terminal alkyne (C≡CH), dictates its reactivity and potential hazards. Based on analogous compounds like 3-methyl-3-butene-1-ol and 3-Methyl-1-penten-4-yn-3-ol, we can infer its primary hazards.[1][2]

• Flammability: Like most low-molecular-weight alcohols and organic solvents, it is expected to be a flammable liquid.[1][2] Vapors may form explosive mixtures with air. Therefore, it is crucial to handle it away from all potential ignition sources.[3][4]

• Health Hazards: It is designated with the GHS07 symbol, indicating it is harmful.[5] It may cause skin and eye irritation, and inhalation of high concentrations could lead to respiratory irritation or anesthetic effects such as dizziness and headache.[3][6]

The following table summarizes the key chemical and physical properties of 3-Methylhept-1-yn-3-ol.

Property	Value	Source
CAS Number	17356-17-1	[5][7]
Molecular Formula	C₈H₁₄O	[7]
Molecular Weight	126.20 g/mol	[7]
Hydrogen Bond Donor Count	1	[7]
Hydrogen Bond Acceptor Count	1	[7]
LogP	1.56	[7]

Core Directive: The Cardinal Rule of Disposal

Under no circumstances should 3-Methylhept-1-yn-3-ol or its solutions be disposed of down the drain.[2][4][8] The discharge of organic solvents into the sewer system is strictly prohibited by environmental regulations.[8][9] This practice can damage plumbing, harm aquatic life, and compromise the biological processes of wastewater treatment facilities.[10] All waste containing this chemical must be collected, stored, and disposed of as regulated hazardous waste.

Step-by-Step Disposal Protocol

This protocol ensures a self-validating system of safety and compliance from the point of waste generation to its final disposal.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the following:

• Safety Goggles: To protect against splashes.

• Lab Coat: To protect skin and clothing.

• Nitrile Gloves: Or other chemically resistant gloves appropriate for handling organic alcohols.

All handling and transfer of waste should be conducted within a well-ventilated area, preferably inside a chemical fume hood.[4]

Step 2: Waste Collection and Container Labeling

The integrity of the disposal process begins with proper collection.

• Select a Compatible Container: Collect 3-Methylhept-1-yn-3-ol waste in a designated, leak-proof container made of a chemically resistant material (e.g., glass or high-density polyethylene) with a secure screw-on cap.[4][11]

• Do Not Mix Waste Streams: This is a critical step. 3-Methylhept-1-yn-3-ol is a non-halogenated organic solvent. Do not mix it with halogenated solvents, strong oxidizing agents, or other incompatible waste streams.[4][9] Mixing waste streams can cause dangerous chemical reactions and significantly increases disposal costs.[9]

• Label the Container Immediately: The container must be clearly and accurately labeled. Use your institution's official hazardous waste tags.[8] The label must include:

  • The words "Hazardous Waste" .[4][10]

  • The full chemical name: "3-Methylhept-1-yn-3-ol" . Do not use abbreviations or chemical formulas.[10]

  • The associated hazards: "Flammable Liquid," "Irritant" .[10]

  • An accurate list of all components and their approximate percentages if it is a mixed waste stream.

• Keep the Container Closed: The waste container must be kept tightly sealed at all times, except when adding waste.[11] This prevents the release of flammable vapors.

• Do Not Overfill: Fill the container to no more than 90% of its capacity to allow for vapor expansion.[4][11]

Step 3: Storage Pending Disposal

Proper interim storage is a key regulatory requirement.

• Designate a Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA.[4][10]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel. A designated section of a fume hood or a secondary containment tray on a benchtop are common SAA locations.[10]

• Segregation: Ensure the container is stored separately from incompatible chemicals, particularly strong acids, bases, and oxidizing agents.[11]

Step 4: Arranging for Final Disposal

• Contact EH&S: Once the waste container is full or has been stored for the maximum allowable time per your institution's policy (often 90-180 days), arrange for its disposal.[11]

• Schedule a Pickup: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed chemical waste disposal contractor to schedule a pickup.[2][4]

• Provide Accurate Information: Ensure you provide the waste disposal service with an accurate description of the waste's composition and volume.

Emergency Protocol: Spill Management

In the event of a small spill, follow these steps immediately:

• Alert Personnel: Notify others in the immediate area.

• Eliminate Ignition Sources: Turn off any open flames, hot plates, or other potential ignition sources.[4]

• Ventilate the Area: Ensure the area is well-ventilated to disperse flammable vapors.

• Absorb the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical spill pillow to contain and absorb the liquid.[4]

• Collect Contaminated Material: Carefully scoop the contaminated absorbent material into a separate, sealable container for hazardous waste disposal. Label this container as "Hazardous Waste - Debris with 3-Methylhept-1-yn-3-ol".[4]

• Clean the Area: Clean the spill area with soap and water.

• For Large Spills: Evacuate the area immediately and contact your institution's emergency response team or EH&S department.[4]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 3-Methylhept-1-yn-3-ol.

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Navigating the Safe Handling of 3-Methylhept-1-yn-3-ol: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the synthesis and handling of novel chemical compounds are routine. However, familiarity must not breed complacency, especially when working with reactive intermediates such as 3-Methylhept-1-yn-3-ol (CAS No. 17356-17-1). This tertiary alkynyl alcohol, while a valuable building block, necessitates a thorough understanding of its potential hazards to ensure the safety of laboratory personnel and the integrity of the research. This guide provides a detailed operational plan for the selection and use of personal protective equipment (PPE), emergency procedures, and disposal of 3-Methylhept-1-yn-3-ol, grounded in established safety principles and an analysis of its chemical properties.

Understanding the Hazards: A GHS-Based Approach

• Skin irritation (Category 2) [2]

• Serious eye irritation (Category 2) [2]

• Acute toxicity (harmful if swallowed, in contact with skin, or if inhaled) [3]

• Respiratory tract irritation [2]

These potential hazards dictate a cautious and well-defined approach to handling, with a primary focus on preventing direct contact and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling 3-Methylhept-1-yn-3-ol. The following recommendations are based on the potential hazards identified by the GHS07 classification and general best practices for handling volatile organic compounds and alkynyl alcohols.

Eye and Face Protection

Given the risk of serious eye irritation, robust eye protection is non-negotiable.

• Recommendation: At a minimum, chemical splash goggles that meet the ANSI Z87.1 standard should be worn at all times.

• Causality: Standard safety glasses do not provide a sufficient seal around the eyes to protect from splashes or vapors. Chemical splash goggles are essential to prevent contact with this potential eye irritant. For operations with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a face shield should be worn in addition to goggles.

Skin Protection

Preventing skin contact is crucial. This involves the use of appropriate gloves and a protective lab coat.

• Gloves:

  • Recommendation: Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or immersion, heavier-duty butyl rubber or Viton™ gloves should be considered.

  • Causality: Nitrile provides good resistance to a range of chemicals, but it is important to consult a glove manufacturer's compatibility chart for specific breakthrough times. Always inspect gloves for any signs of degradation before use and change them immediately if contamination is suspected.

• Lab Coat:

  • Recommendation: A flame-resistant lab coat should be worn and fully buttoned.

  • Causality: A lab coat provides a barrier against splashes and spills. Flame-resistant material is a prudent choice given the flammability of many organic solvents used in conjunction with this compound.

Respiratory Protection

The potential for respiratory tract irritation necessitates that this compound be handled in a well-ventilated area.

• Recommendation: All work with 3-Methylhept-1-yn-3-ol should be conducted in a certified chemical fume hood. If engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is required.

• Causality: A fume hood is the primary engineering control to minimize the inhalation of vapors. Respirators should be used as a secondary line of defense and require a formal respiratory protection program, including fit testing and training.

Table 1: Summary of Recommended PPE for Handling 3-Methylhept-1-yn-3-ol

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and small-scale transfers (<50 mL)	Chemical splash goggles	Nitrile gloves	Flame-resistant lab coat	Chemical fume hood
Reactions and larger-scale transfers (>50 mL)	Chemical splash goggles and face shield	Nitrile or Butyl rubber gloves	Flame-resistant lab coat	Chemical fume hood
Spill cleanup	Chemical splash goggles and face shield	Butyl rubber gloves	Chemical-resistant apron over lab coat	NIOSH-approved respirator with organic vapor cartridge

Procedural Guidance: From Handling to Disposal

A self-validating safety protocol extends beyond PPE to encompass all aspects of the chemical's lifecycle in the laboratory.

Experimental Workflow for Safe Handling

Caption: A typical experimental workflow for safely handling 3-Methylhept-1-yn-3-ol.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Exposure Response Plan

Caption: Immediate first aid procedures for exposure to 3-Methylhept-1-yn-3-ol.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[4] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate medical attention.

Disposal Plan

Proper disposal of 3-Methylhept-1-yn-3-ol and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: 3-Methylhept-1-yn-3-ol should be disposed of as a non-halogenated organic solvent waste.

• Containerization: Collect waste in a designated, properly labeled, and sealed container. The label should clearly state "Hazardous Waste" and the full chemical name.

• Incompatible Materials: Do not mix with incompatible waste streams, such as strong oxidizing agents.

• Professional Disposal: All chemical waste should be disposed of through a licensed professional waste disposal service.[4] Never dispose of this chemical down the drain.

• Empty Containers: Thoroughly rinse empty containers with a suitable solvent (e.g., acetone or ethanol). The first rinseate must be collected and disposed of as hazardous waste. Subsequent rinses may be managed according to institutional protocols. Deface the label on the empty container before disposal.

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 3-Methylhept-1-yn-3-ol in their work, fostering a culture of safety and scientific excellence.

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